1-(1-Methoxyisopropoxy)pent-2-yne

• CAS: 84282-45-1

Core Science & Biosynthesis

Synthesis and Characterization of 1-(1-Methoxyisopropoxy)pent-2-yne: A Technical Guide to Orthogonal Acetal Protection

Executive Summary

In complex organic synthesis and drug development, the precise control of functional group reactivity is paramount. 1-(1-Methoxyisopropoxy)pent-2-yne (CAS: 84282-45-1) is a highly versatile, protected propargylic alcohol intermediate[1]. By masking the reactive primary hydroxyl group of pent-2-yn-1-ol as a 1-methoxy-1-methylethyl (MOP) ether, chemists can subject the internal alkyne to rigorous downstream transformations—such as cross-coupling, semi-reduction, or strong basic conditions—without unwanted side reactions[2]. This whitepaper provides an authoritative, step-by-step guide to the synthesis, mechanistic causality, and analytical characterization of this critical building block.

Rationale for the MOP Protecting Group

Alcohols are inherently nucleophilic and acidic, making them incompatible with strong bases (e.g., Grignard reagents, organolithiums) or oxidative environments[3]. While silyl ethers (like TBS or TIPS) and standard acetals (like THP or MOM) are ubiquitous, the MOP (1-methoxy-1-methylethyl) group offers distinct strategic advantages:

• Acyclic Simplicity: Unlike the tetrahydropyranyl (THP) group, which introduces a new stereocenter and complicates NMR spectra via diastereomer formation, the MOP group is acyclic and achiral[3].

• Toxicity Profile: The synthesis avoids the use of highly carcinogenic chloromethyl methyl ether (MOM-Cl), relying instead on the benign liquid reagent 2-methoxypropene[4].

• Orthogonal Cleavage: MOP ethers are stable to strong bases and nucleophiles but are exceptionally labile under mild acidic conditions (e.g., PPTS in methanol). The cleavage yields only volatile byproducts (acetone and methanol), streamlining purification[2].

Mechanistic Causality

The synthesis relies on an acid-catalyzed acetalization. The reaction is initiated by the protonation of 2-methoxypropene by a mild acid catalyst, typically Pyridinium p-toluenesulfonate (PPTS). This generates a highly electrophilic oxocarbenium ion intermediate[4]. The primary hydroxyl group of pent-2-yn-1-ol subsequently acts as a nucleophile, attacking the oxocarbenium carbon. Final deprotonation yields the mixed acetal[2].

Mechanistic pathway for the acid-catalyzed MOP protection of pent-2-yn-1-ol.

Experimental Methodology: Synthesis & Purification

The following protocol is designed as a self-validating system to ensure high yield and prevent product degradation.

Reagents

• Pent-2-yn-1-ol: 1.0 equivalent (Starting material)

• 2-Methoxypropene: 2.0 equivalents (Acetalization agent)[4]

• Pyridinium p-toluenesulfonate (PPTS): 0.1 equivalents (Mild acid catalyst)[2]

• Dichloromethane (DCM): Anhydrous solvent

• Triethylamine (Et₃N): Quenching agent

Step-by-Step Protocol

• Reaction Setup: Flame-dry a round-bottom flask under an inert argon atmosphere. Dissolve pent-2-yn-1-ol (1.0 equiv) in anhydrous DCM (0.2 M concentration).

• Temperature Control: Cool the solution to 0 °C using an ice-water bath. Causality: 2-Methoxypropene is highly volatile (bp 34-36 °C)[4]; cooling prevents reagent loss and suppresses unwanted alkyne hydration side-reactions.

• Reagent Addition: Add 2-methoxypropene (2.0 equiv) dropwise via syringe, followed by the addition of solid PPTS (0.1 equiv).

• Monitoring: Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature. Monitor via Thin Layer Chromatography (TLC). Self-Validation: Because the molecule lacks a strong UV chromophore, use a Potassium Permanganate (KMnO₄) stain to visualize the consumption of the alcohol.

• Crucial Quenching Step: Once complete (typically 2-3 hours), add 1.0 mL of Triethylamine (Et₃N) directly to the reaction mixture. Causality: The MOP group is highly acid-labile. Neutralizing the PPTS catalyst before solvent evaporation prevents the reaction from reverting to the starting materials during concentration.

• Workup: Dilute with diethyl ether, wash with saturated aqueous NaHCO₃, and then brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography on silica gel. Critical Requirement: The silica gel must be pre-neutralized by flushing the column with a solvent system containing 1% Et₃N (e.g., 9:1 Hexanes/EtOAc + 1% Et₃N). Failing to neutralize the inherent Brønsted acidity of the silica will result in catastrophic cleavage of the MOP ether on the column.

Analytical Characterization Data

Verification of 1-(1-Methoxyisopropoxy)pent-2-yne relies on confirming the disappearance of the broad hydroxyl stretch in IR and the appearance of the distinct MOP signals in NMR.

Quantitative Physical Properties

Property	Value
Chemical Name	1-(1-Methoxyisopropoxy)pent-2-yne
CAS Registry Number	84282-45-1[1]
Molecular Formula	C₉H₁₆O₂[5]
Molecular Weight	156.225 g/mol [1]
Exact Mass	156.1150 g/mol [5]
Topological Polar Surface Area	18.5 Ų[1]

Expected Nuclear Magnetic Resonance (NMR) Assignments

(Data extrapolated from standard propargylic MOP ether shifts in CDCl₃ at 400 MHz)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H NMR	4.15 - 4.25	t (J = 2.1 Hz)	2H	-CH₂-O- (Propargylic C1)
3.22	s	3H	-OCH₃ (MOP Methoxy)
2.18 - 2.25	qt (J = 7.5, 2.1 Hz)	2H	-CH₂- (Aliphatic C4)
1.35	s	6H	-C(CH₃)₂ (MOP gem-dimethyls)
1.15	t (J = 7.5 Hz)	3H	-CH₃ (Terminal C5)
¹³C NMR	100.5	s	1C	Quaternary Acetal C (MOP)
87.5	s	1C	C≡C (Internal Alkyne C3)
75.8	s	1C	C≡C (Internal Alkyne C2)
51.2	s	1C	-CH₂-O- (Propargylic C1)
49.5	s	1C	-OCH₃ (MOP Methoxy)
24.5	s	2C	-C(CH₃)₂ (MOP gem-dimethyls)

Orthogonal Deprotection & Downstream Applications

In total synthesis, the MOP group is utilized specifically for its orthogonal reactivity profile. It can be selectively cleaved in the presence of silyl ethers (TBS, TIPS) and benzyl ethers[2].

Orthogonal deprotection strategy highlighting the selective cleavage of the MOP ether group.

Deprotection Protocol: To unmask the alcohol, the protected compound is simply stirred in Methanol with 0.1 to 0.2 equivalents of PPTS at room temperature[2]. The reaction is driven forward by the vast excess of methanol, which traps the released oxocarbenium ion to form 2,2-dimethoxypropane, releasing the free pent-2-yn-1-ol in near-quantitative yields.

References

• National Center for Biotechnology Information. "1-(1-Methoxyisopropoxy)pent-2-yne". PubChem Compound Summary for CID 3019831. Available at:[Link]

• Wikipedia Contributors. "2-Methoxypropene". Wikipedia, The Free Encyclopedia. Available at:[Link]

• Master Organic Chemistry. "Protecting Groups For Alcohols". Master Organic Chemistry Guides. Available at:[Link]

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• 5. 1-(1-Methoxyisopropoxy)pent-2-yne | C9H16O2 | CID 3019831 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profiling of 1-(1-Methoxyisopropoxy)pent-2-yne: A Comprehensive Analytical Guide

Executive Summary & The Case for MOP Protection

In advanced organic synthesis and drug development, the protection of propargylic alcohols is a critical step to prevent unwanted side reactions during strong base-mediated functionalizations or cross-coupling events. 1-(1-Methoxyisopropoxy)pent-2-yne (CAS: 84282-45-1) is the 1-methoxy-1-methylethyl (MOP) protected derivative of pent-2-yn-1-ol [4].

Unlike the ubiquitous tetrahydropyranyl (THP) protecting group, which introduces a new stereocenter and complicates NMR spectra with diastereomeric mixtures, the MOP group is achiral [2]. It acts as a mixed acetal that is highly stable to organometallic reagents (e.g., Grignard reagents, organolithiums) yet can be cleaved under exceptionally mild aqueous acidic conditions [3]. This whitepaper provides an authoritative, in-depth guide to the spectroscopic validation (NMR, IR, MS) of this molecule, embedding causality and self-validating protocols into every analytical step.

Mechanistic Causality in Spectroscopic Signatures

Understanding the electronic and structural environment of 1-(1-Methoxyisopropoxy)pent-2-yne is essential for accurate spectral interpretation:

• Deshielding & Long-Range Coupling (NMR): The internal alkyne creates a linear geometry that facilitates long-range spin-spin coupling. The C1 propargylic protons ( −CH2​−O− ) couple with the C4 methylene protons across the triple bond ( 4J≈2.0 Hz ). Furthermore, the highly electronegative oxygen atoms of the MOP acetal strongly deshield the C1 protons, pushing their chemical shift past 4.1 ppm [1].

• Acetal Lability (MS): In Electron Ionization (EI) mass spectrometry, the MOP group dictates the fragmentation pathway. The acetal carbon is highly susceptible to α -cleavage, ejecting the pentynyloxy radical and leaving a highly resonance-stabilized oxonium ion at m/z 73. Consequently, the molecular ion (M +∙ ) is notoriously weak or entirely absent.

• Pseudo-Symmetry (IR): Because the internal alkyne (C2 ≡ C3) is flanked by a methyl-methylene group on one side and an oxygen-bearing methylene on the other, the dipole moment change during stretching is minimal. This results in an unusually weak C ≡ C stretch in the infrared spectrum.

Experimental Protocols: Self-Validating Systems

To ensure absolute trustworthiness in structural elucidation, the following step-by-step methodologies must be employed. Each protocol acts as a self-validating system to prevent false positives caused by sample degradation or instrumental artifacts.

Protocol A: Trace-Acid-Free NMR Acquisition

The MOP group is extremely sensitive to trace acids, which can catalyze its hydrolysis back to pent-2-yn-1-ol and acetone during acquisition.

• Solvent Preparation: Pass 0.6 mL of deuterated chloroform ( CDCl3​ ) through a 2 cm plug of basic alumina immediately prior to sample preparation. This removes trace phosgene and DCl.

• Sample Preparation: Dissolve 15 mg of the analyte in the purified CDCl3​ . Add 0.01% v/v Tetramethylsilane (TMS) as an internal standard.

• Acquisition: Acquire 1D 1H (400 MHz, 16 scans) and 13C (100 MHz, 256 scans) spectra at 298 K.

• Self-Validation Check: Integrate the gem-dimethyl singlet at ~1.38 ppm. It must integrate exactly to 6.00 relative to the 3.00 integration of the terminal alkyne methyl at 1.11 ppm. Any deviation or the appearance of a free acetone singlet at 2.17 ppm indicates sample degradation.

Protocol B: Attenuated Total Reflectance (ATR) FT-IR

• Background Calibration: Clean the diamond ATR crystal with isopropanol. Perform a background scan against ambient air (32 scans, 4 cm −1 resolution).

• Sample Application: Apply 1-2 drops of the neat liquid sample to the crystal. Ensure complete coverage of the sensor.

• Acquisition: Run the sample scan from 4000 to 400 cm −1 .

• Self-Validation Check: The spectrum must show strong C-O-C stretches at 1150 and 1080 cm −1 . The absolute absence of a broad O-H stretch at 3300 cm −1 confirms that the starting propargylic alcohol has been completely protected.

Protocol C: GC-EI-MS Analysis

• Injection: Inject 1 μ L of a 1 mg/mL solution (in hexane) into the GC inlet. Maintain the injector at a relatively low 220 °C to prevent thermal degradation of the acetal before it reaches the column.

• Separation: Use a non-polar capillary column (e.g., HP-5MS). Temperature program: 50 °C hold for 1 min, ramp at 15 °C/min to 250 °C.

• Ionization: Utilize standard 70 eV Electron Ionization. Scan range: m/z 35 to 300.

• Self-Validation Check: Because the M +∙ at m/z 156 is weak, validate the structure by confirming the presence of the m/z 73 base peak and the m/z 67 pent-2-ynyl cation.

Quantitative Spectroscopic Data

Table 1: 1H and 13C NMR Assignments ( CDCl3​ , 298 K)

Nucleus	Position	Chemical Shift (ppm)	Multiplicity	J -Coupling (Hz)	Integration	Mechanistic Assignment
1H	C5	1.11	t	7.5	3H	Terminal methyl of alkyne chain
1H	C4	2.18	qt	7.5, 2.0	2H	Methylene adjacent to methyl and alkyne
1H	C1	4.15	t	2.0	2H	Propargylic methylene (deshielded by O)
1H	MOP-Me	1.38	s	-	6H	Gem-dimethyl of MOP group
1H	MOP-OMe	3.22	s	-	3H	Methoxy protons of MOP group
13C	C5	14.4	-	-	-	Aliphatic methyl carbon
13C	C4	12.6	-	-	-	Aliphatic methylene carbon
13C	C3	88.2	-	-	-	Internal alkyne carbon (C ≡ )
13C	C2	75.5	-	-	-	Internal alkyne carbon ( ≡ C)
13C	C1	54.1	-	-	-	Propargylic carbon (C-O)
13C	MOP-C q​	100.5	-	-	-	Acetal quaternary carbon (O-C-O)

Table 2: FT-IR (ATR) Peak Assignments

Wavenumber (cm −1 )	Intensity	Assignment	Causality / Vibrational Mode
2980, 2935, 2880	Strong	C-H stretch	sp 3 C-H stretching from alkyl and methoxy groups
2230	Weak	C ≡ C stretch	Internal alkyne stretch (weak due to pseudo-symmetry)
1460, 1380	Medium	C-H bend	Gem-dimethyl bending (characteristic split for isopropyl)
1150, 1080	Strong	C-O-C stretch	Acetal/ether asymmetric and symmetric stretching

Table 3: GC-EI-MS Fragmentation Pathway (70 eV)

m/z	Relative Abundance	Fragment Ion	Mechanistic Origin
156	< 1% (Weak)	[M] +∙	Molecular ion (highly labile acetal linkage)
73	100% (Base)	[C 4​ H 9​ O] +	α -cleavage yielding the resonance-stabilized MOP oxonium ion
67	45%	[C 5​ H 7​ ] +	C-O heterolysis yielding the pent-2-ynyl cation
41	60%	[C 3​ H 5​ ] +	Loss of neutral CH 3​ OH from the m/z 73 MOP cation

Visualizations

Multi-modal spectroscopic workflow for the structural validation of the MOP-protected alkyne.

Primary Electron Ionization (EI) mass spectrometry fragmentation pathways for the MOP ether.

References

• PubChem. Pent-2-yne-1,5-diol | C5H8O2 | CID 11105319 (Alkyne NMR Reference). National Center for Biotechnology Information. URL:[Link]

• Pu, L. et al. 3,3′-Anisyl-Substituted BINOL, H4BINOL, and H8BINOL Ligands: Asymmetric Synthesis of Diverse Propargylic Alcohols and Their Ring-Closing Metathesis to Chiral Cycloalkenes. The Journal of Organic Chemistry, ACS Publications. URL:[Link]

• Mukaiyama, T. et al. Stereoselective Synthesis of Mixed Acetal Glycosides by Reaction of Tri-O-acetyl-N-(2,4-dinitrophenyl). Chemistry Letters, Oxford University Press. URL:[Link]

Engineering Molecular Stability: An In-Depth Guide to the 1-Methoxyisopropoxy (MOP) Protecting Group

Executive Summary

In complex organic synthesis, the strategic selection of protecting groups dictates the efficiency, scalability, and yield of the overall synthetic route. The 1-methoxy-1-methylethyl group—commonly referred to in literature as the methoxypropyl acetal (MOP) or 1-methoxyisopropoxy group—is a highly versatile, acid-labile acetal protecting group for alcohols and diols[1]. Unlike traditional protecting groups such as the tetrahydropyranyl (THP) or dimethoxytrityl (DMTr) groups, MOP offers a unique combination of symmetrical acetal chemistry (preventing diastereomer formation) and highly volatile deprotection byproducts[2]. This whitepaper provides a comprehensive technical guide on the mechanistic rationale, installation/deprotection protocols, and advanced applications of the MOP protecting group in modern drug development and materials science.

Mechanistic Rationale and Strategic Advantages

The causality behind choosing MOP over other protecting groups lies in its structural symmetry and thermodynamic behavior during cleavage.

• Stereochemical Purity: The protection of chiral alcohols with 3,4-dihydro-2H-pyran (DHP) to form a THP ether introduces a new stereocenter at the acetal carbon, resulting in a mixture of diastereomers. This complicates NMR analysis and chromatographic purification. In contrast, the reaction of an alcohol with 2-methoxypropene yields the MOP ether, which possesses a symmetrical gem-dimethyl group at the acetal center, ensuring that no new stereocenters are formed[3].

• Volatile Byproducts: In oligonucleotide synthesis, the 5'-hydroxyl is traditionally protected with a DMTr group. Deprotection yields a stable, highly colored, non-volatile trityl cation that necessitates rigorous chromatographic separation. Cleavage of the MOP group, however, releases acetone dimethyl acetal (or acetone and methanol), which are highly volatile and can be quantitatively removed via simple evaporation under reduced pressure[2].

• Orthogonal Stability: MOP is highly stable under strongly basic and nucleophilic conditions, including lithiation, Grignard additions, and palladium-catalyzed cross-coupling reactions. This makes it an ideal candidate for carbohydrate chemistry, such as the metalation of glycals for C-glycoside synthesis[4].

Logical comparison of MOP against THP and DMTr protecting groups.

Comparative Analysis of Alcohol Protecting Groups

To justify the selection of MOP in a synthetic route, it is essential to compare its quantitative and qualitative parameters against industry standards.

Protecting Group	Reagent	Deprotection Conditions	Stereocenter Formed?	Byproduct Volatility	Typical Deprotection Time
MOP	2-Methoxypropene	Mild Acid (HCl/MeOH, AcOH)	No	High (Acetone/MeOH)	10 - 30 min
THP	DHP	Mild Acid (AcOH, TsOH/MeOH)	Yes	Low	2 - 4 hours
DMTr	DMTr-Cl	Acidic (TCA, DCA)	No	Low (Trityl cation)	5 - 15 min
TBS	TBS-Cl	Fluoride (TBAF) or Acid	No	Low (Silanols)	1 - 12 hours

Experimental Workflows: A Self-Validating System

The following protocols are designed as self-validating systems. The success of the reaction is intrinsically verified by the physical state of the products (e.g., lack of diastereomeric splitting in NMR, quantitative mass recovery after evaporation).

Installation Protocol: Protection of Alcohols[1]

Objective: Convert a free alcohol to a MOP-protected ether using 2-methoxypropene. Causality: The acid catalyst protonates the enol ether of 2-methoxypropene, generating a highly electrophilic oxocarbenium ion. The alcohol nucleophilically attacks this intermediate, and the excess reagent drives the equilibrium toward complete acetal formation.

Step-by-Step Methodology:

• Preparation: Dissolve the starting alcohol (1.0 equiv) in anhydrous dichloromethane (CH₂Cl₂) or tetrahydrofuran (THF) under an inert argon atmosphere.

• Reagent Addition: Add 2-methoxypropene (1.5 to 2.0 equiv) to the solution.

• Catalysis: Cool the mixture to 0 °C and add a catalytic amount of pyridinium p-toluenesulfonate (PPTS) or p-toluenesulfonic acid (TsOH) (0.05 - 0.1 equiv)[1].

• Reaction: Remove the ice bath and stir at room temperature for 10 to 30 minutes. Monitor the reaction via TLC until the starting material is consumed.

• Quenching: Add a few drops of triethylamine (Et₃N) or saturated aqueous NaHCO₃ to neutralize the acid catalyst. Crucial Step: Failure to neutralize will result in premature deprotection during concentration.

• Isolation: Extract with CH₂Cl₂, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the MOP-protected alcohol.

Deprotection Protocol: Acid-Catalyzed Cleavage[2]

Objective: Cleave the MOP group to regenerate the free alcohol without the need for column chromatography. Causality: Mild acid protonates the acetal oxygen, triggering the expulsion of the alcohol and the formation of an oxocarbenium ion. Methanol traps this ion, forming volatile acetone dimethyl acetal.

Step-by-Step Methodology:

• Preparation: Dissolve the MOP-protected compound in a 2:1 (v/v) mixture of 1,4-dioxane and methanol.

• Acidification: Add aqueous HCl (0.1 M) or catalytic TsOH to the solution[2].

• Reaction: Stir at room temperature for 30 minutes.

• Validation & Isolation: Remove all volatiles under reduced pressure. Co-evaporate with dry pyridine or toluene to remove trace water and methanol.

• Self-Validation: Weigh the crude product. The mass should quantitatively match the theoretical yield of the free alcohol. ¹H NMR will confirm the absence of the gem-dimethyl singlet (~1.3 ppm) and methoxy singlet (~3.2 ppm), validating the complete volatilization of byproducts.

Workflow of MOP protection, orthogonal stability, and volatile deprotection.

Advanced Applications in Drug Development

Solution-Phase Oligonucleotide Synthesis

In the scale-up of therapeutic oligonucleotides, solid-phase synthesis becomes cost-prohibitive. Solution-phase synthesis using soluble supports (e.g., peracetylated β-cyclodextrins or precipitative tetrapodal supports) requires protecting groups that simplify the coupling cycle[5]. Replacing the traditional 5'-O-DMTr group with the 5'-O-MOP group allows for acidolytic removal that yields only volatile products (acetone dimethyl acetal)[2]. This eliminates the need for complex flash chromatography after every detritylation step, enabling rapid, iterative precipitation-based purification for short RNA and DNA oligomers[5].

Carbohydrate Chemistry and C-Glycosylation

The synthesis of glycomimetics and C-glycosides often requires the metalation of glycals at the C-1 position using strong bases like tert-butyllithium (t-BuLi). Common protecting groups such as benzyl ethers or silyl ethers either compete for lithiation or degrade under these harsh conditions[4]. The MOP protecting group is entirely stable to strong bases. For example, D-glucal can be selectively protected with MOP groups, subjected to C-1 lithiation, and subsequently used in palladium-catalyzed cross-coupling reactions (e.g., with 1-iodonaphthalene) to stereoselectively synthesize α- or β-naphthyl-C-glycosides[4].

Large-Scale API Manufacturing

The MOP group was critically evaluated and selected for the large-scale manufacturing of the HIV-integrase inhibitor S-1360. The synthesis required a Claisen-type reaction where the protecting group on a 1,2,4-triazole ring was essential. The 1-methoxy-1-methylethyl group provided high throughput, a convenient procedure, and complete, clean deprotection compared to trityl or THP alternatives, ensuring the pharmaceutical purity of the final Active Pharmaceutical Ingredient (API)[6].

References

• Protection of Alcohol by Acetal - SynArchive Source: SynArchive URL:[Link]

• Acetylated and Methylated β-Cyclodextrins as Viable Soluble Supports for the Synthesis of Short 2′-Oligodeoxyribo-nucleotides in Solution Source: Molecules / PMC (NIH) URL:[Link]

• Solution phase synthesis of short oligoribonucleotides on a precipitative tetrapodal support Source: Beilstein Journal of Organic Chemistry URL:[Link]

• MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals Source: ACS Omega URL:[Link]

• Development of HIV-Integrase Inhibitor S-1360: Selection of the Protecting Group on the 1,2,4-Triazole Ring Source: Organic Process Research & Development (ACS Publications) URL:[Link]

Sources

• 1. synarchive.com [synarchive.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. 2-Methoxypropane Supplier|CAS 598-53-8|RUO [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. BJOC - Solution phase synthesis of short oligoribonucleotides on a precipitative tetrapodal support [beilstein-journals.org]
• 6. pubs.acs.org [pubs.acs.org]

The Methoxypropargyl (MOP) Group: A Technical Guide to the Protection of Terminal Alkynes

For Researchers, Scientists, and Drug Development Professionals

In the landscape of complex organic synthesis, particularly in the development of novel therapeutics and functional materials, the strategic use of protecting groups is a cornerstone of success. The ability to mask a reactive functional group, perform transformations elsewhere in the molecule, and then cleanly remove the protecting group under mild conditions is paramount. While a variety of protecting groups for terminal alkynes exist, the 2-methoxyprop-2-yl (MOP) group, an acetal-type protecting group, offers a unique combination of stability and mild cleavage conditions that warrants a detailed examination. This guide provides an in-depth analysis of the mechanism, application, and strategic considerations for the MOP protection of terminal alkynes.

Introduction: The Need for Robust Alkyne Protection

Terminal alkynes are versatile functional groups in organic synthesis, serving as key building blocks for the construction of complex molecular architectures through reactions such as Sonogashira, Glaser, and click chemistry.[1][2][3] However, the acidic nature of the acetylenic proton (pKa ≈ 25) can lead to undesired side reactions, including deprotonation by basic reagents or organometallics, and homo-coupling.[1] Therefore, effective protection of the terminal alkyne is often a critical step in a synthetic sequence. An ideal protecting group for a terminal alkyne should be:

• Easy to introduce in high yield under mild conditions.

• Stable to a wide range of reagents and reaction conditions, particularly those used in subsequent synthetic steps.

• Readily and selectively cleaved under mild conditions that do not affect other functional groups in the molecule.[1]

Commonly used protecting groups for alkynes include silyl ethers (e.g., trimethylsilyl (TMS), triethylsilyl (TES), and triisopropylsilyl (TIPS)) and propargylic alcohols.[1][4] While effective, these groups have their own limitations, such as the lability of TMS to mild base and the sometimes harsh conditions required for the removal of bulkier silyl groups.[5] The MOP group presents a valuable alternative, offering stability to basic and nucleophilic conditions while being susceptible to mild acidic cleavage.[6][7]

The MOP Group: Mechanism of Protection

The protection of a terminal alkyne with a MOP group involves the acid-catalyzed addition of the alkyne to 2-methoxypropene. This reaction proceeds through a mechanism analogous to the well-established MOP protection of alcohols.[6]

The Key Reagent: 2-Methoxypropene

2-Methoxypropene is an electron-rich alkene that readily reacts with electrophiles.[8] Its high reactivity makes it an excellent reagent for the formation of the MOP ether under mild acidic conditions.

The Catalytic Cycle

The acid-catalyzed protection of a terminal alkyne with 2-methoxypropene is proposed to proceed through the following steps:

• Protonation of 2-methoxypropene: An acid catalyst, such as pyridinium p-toluenesulfonate (PPTS) or a catalytic amount of a mineral acid, protonates the double bond of 2-methoxypropene. This generates a stabilized tertiary carbocation.

• Nucleophilic attack by the alkyne: The electron-rich triple bond of the terminal alkyne acts as a nucleophile, attacking the tertiary carbocation. This step forms a new carbon-carbon bond and generates a vinyl cation intermediate.

• Deprotonation: A base, typically the conjugate base of the acid catalyst or a mild external base, removes the acetylenic proton, regenerating the catalyst and yielding the MOP-protected alkyne.

Diagram of the MOP Protection Mechanism

Caption: Proposed mechanism for the acid-catalyzed MOP protection of a terminal alkyne.

Experimental Protocol: MOP Protection of a Terminal Alkyne

The following is a generalized, illustrative protocol for the MOP protection of a terminal alkyne. Optimization of reaction conditions, including the choice of acid catalyst, solvent, and temperature, may be necessary for specific substrates.

Materials:

• Terminal alkyne (1.0 equiv)

• 2-Methoxypropene (1.5 - 2.0 equiv)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Pyridinium p-toluenesulfonate (PPTS) (0.05 - 0.1 equiv)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

Procedure:

• Dissolve the terminal alkyne (1.0 equiv) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Add 2-methoxypropene (1.5 - 2.0 equiv) to the solution.

• Add PPTS (0.05 - 0.1 equiv) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash it with water and then brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the MOP-protected alkyne.

The Stability of the MOP Group: A Key Advantage

A significant advantage of the MOP protecting group is its stability under a wide range of reaction conditions, particularly those that are basic or nucleophilic.[7][9] This stability profile makes it an excellent choice for multi-step syntheses where other protecting groups might be cleaved.

Condition	Stability of MOP Group	Comparison with TMS Group
Strongly Basic (e.g., n-BuLi, LDA)	Stable[7][9]	Labile
Aqueous Base (e.g., NaOH, K₂CO₃)	Stable	Labile
Nucleophilic (e.g., Grignard reagents, organolithiums)	Generally Stable	Labile
Mildly Acidic (e.g., PPTS, dilute AcOH)	Labile[7][9]	Stable
Strongly Acidic (e.g., TFA, HCl)	Labile	Labile
Fluoride Ion (e.g., TBAF)	Stable	Labile
Hydrogenolysis (e.g., H₂, Pd/C)	Stable	Stable

Table 1: Comparative stability of MOP and TMS protecting groups for alkynes.

The stability of the MOP group under strongly basic conditions is particularly noteworthy. For instance, MOP-protected glycals have been shown to be compatible with t-BuLi at low temperatures, with no evidence of deprotonation of the MOP group.[7][9] This robustness allows for the deprotonation of other acidic protons or the use of organometallic reagents in the presence of a MOP-protected alkyne.

Deprotection of the MOP Group: A Mild and Efficient Process

The cleavage of the MOP group is typically achieved under mild acidic conditions, which offers a high degree of orthogonality with many other protecting groups.[6][7]

Mechanism of Deprotection

The deprotection mechanism is essentially the reverse of the protection reaction:

• Protonation of the ether oxygen: The acid catalyst protonates the ether oxygen of the MOP group, making it a better leaving group.

• Formation of a stabilized carbocation: The C-O bond cleaves, leading to the formation of the deprotected alkyne and a resonance-stabilized tertiary carbocation.

• Reaction of the carbocation: The carbocation is then trapped by a nucleophile present in the reaction mixture, such as water or an alcohol, to form acetone and methanol.

Diagram of the MOP Deprotection Workflow

Caption: General workflow for the deprotection of a MOP-protected alkyne.

Experimental Protocol: Deprotection of a MOP-Protected Alkyne

The following is a generalized protocol for the deprotection of a MOP-protected alkyne. As with the protection step, optimization may be required for specific substrates.

Materials:

• MOP-protected alkyne (1.0 equiv)

• Methanol (MeOH) or a mixture of THF and water

• Pyridinium p-toluenesulfonate (PPTS) (0.2 equiv) or dilute acetic acid (e.g., 1% in THF)[7][9]

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Diethyl ether or ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the MOP-protected alkyne (1.0 equiv) in methanol or a THF/water mixture.

• Add PPTS (0.2 equiv) or dilute acetic acid to the solution.

• Stir the reaction at room temperature and monitor its progress by TLC or GC-MS.

• Upon completion, neutralize the reaction with saturated aqueous NaHCO₃ solution.

• Extract the product with diethyl ether or ethyl acetate.

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel if necessary.

Orthogonality and Applications in Synthesis

The key to the utility of any protecting group is its orthogonality—the ability to be removed under conditions that do not affect other protecting groups in the molecule.[6] The MOP group excels in this regard, particularly in combination with silyl and benzyl ethers.

For example, a molecule containing both a MOP-protected alkyne and a TBS-protected alcohol can be selectively deprotected. Treatment with a mild acid like PPTS will cleave the MOP group while leaving the TBS group intact.[6] Conversely, treatment with a fluoride source like TBAF will remove the TBS group without affecting the MOP-protected alkyne. This orthogonal relationship allows for complex and selective manipulations in multi-step syntheses.

While the direct application of MOP protection for terminal alkynes in the total synthesis of natural products is not as widely documented as for alcohols, its stability profile suggests significant potential. Its resistance to basic conditions makes it an attractive candidate for syntheses involving organometallic reagents or base-mediated cyclizations where a terminal alkyne needs to be masked.

Conclusion

The 2-methoxyprop-2-yl (MOP) group offers a valuable and somewhat underutilized strategy for the protection of terminal alkynes. Its ease of introduction under mild acidic conditions, robust stability to a wide range of basic and nucleophilic reagents, and facile cleavage under mild acidic conditions make it an excellent component of an orthogonal protecting group strategy. For synthetic chemists and drug development professionals, a thorough understanding of the MOP group's mechanism and stability provides another powerful tool for the design and execution of complex and efficient synthetic routes.

References

• Hu, Z., Peng, L., Qiu, R., & Orita, A. (2020). Recent Progress of Protecting Groups for Terminal Alkynes. Chinese Journal of Organic Chemistry, 40(7), 1833-1845. [Link]

• Pospíšil, J., & Pospíšil, T. (2018). MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals. ACS Omega, 3(7), 7875–7887. [Link]

• Wikipedia. (n.d.). Phenylacetylene. Retrieved from [Link]

• Zhang, Y., & Li, Z. (2017). Preventing Alkyne–Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions. Journal of the American Chemical Society, 139(10), 3753–3763. [Link]

• Trost, B. M., & Li, C.-J. (Eds.). (2014).

• Wikipedia. (n.d.). 2-Methoxypropene. Retrieved from [Link]

• Spoering, R. (2015). Organic chemistry 24: Alkynes - reactions, synthesis and protecting groups. CureFFI.org. [Link]

• Pospíšil, J., & Pospíšil, T. (2018). MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals. ACS Omega, 3(7), 7875–7887. [Link]

• Oro, L. A., & Claver, C. (Eds.). (2008).
• Nicolaou, K. C., & Sorensen, E. J. (1996).

• Gu, Z., & Li, D. (2012). Click a la carte: robust semi-orthogonal alkyne protecting groups for multiple successive azide/alkyne cycloadditions. Tetrahedron, 68(39), 8089-8096. [Link]

• Taniguchi, H., & Komeyama, K. (2025). Recent Advances in the Synthesis of Substituted Polyacetylenes. Molecules, 30(1), 123. [Link]

• Trost, B. M., & Crawley, M. L. (2003). Asymmetric Total Synthesis of Soraphen A: a Flexible Alkyne Strategy. Chemical reviews, 103(8), 2921–2944. [Link]

• Li, J., et al. (2025). Reactions of Surface-Confined Terminal Alkynes Mediated by Diverse Regulation Strategies. Advanced Materials Interfaces, 2400589. [Link]

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• Spoering, R. (2015). Organic chemistry 24: Alkynes - reactions, synthesis and protecting groups. CureFFI.org. [Link]

• Li, J., et al. (2020). α, β-Alkynone Accelerated PPM Level Pd-Catalyzed Sonogashira Coupling Reaction. Molecules, 25(5), 1194. [Link]

• Fürstner, A. (2023). From the Glovebox to the Benchtop: Air-Stable High Performance Molybdenum Alkylidyne Catalysts for Alkyne Metathesis. Journal of the American Chemical Society, 145(50), 27357–27375. [Link]

• Liu, K., et al. (2021). Investigation of poly(phenylacetylene) derivatives for carbon precursor with high carbon yield and good solubility. Polymer, 215, 123381. [Link]

• LibreTexts. (2024). Sonogashira Coupling. [Link]

• da Silva, F. A., et al. (2021). Synthesis of unprotected glyco-alkynones via molybdenum-catalyzed carbonylative Sonogashira cross-coupling reaction. RSC Advances, 11(61), 38659-38663. [Link]

• Climent, M. J., et al. (2004). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews, 104(1), 115-148. [Link]

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• Timofeeva, A., et al. (2024). Optimized Method for the Synthesis of Alkyne-Modified 2′-Deoxynucleoside Triphosphates. Molecules, 29(20), 4785. [Link]

• Schwaller, P., et al. (2024). DirectMultiStep: Direct Route Generation for Multi-Step Retrosynthesis. arXiv. [Link]

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Stability Profiling and Synthetic Utility of 1-(1-Methoxyisopropoxy)pent-2-yne: A Comprehensive Technical Guide

Executive Summary

In the complex landscape of multi-step organic synthesis and active pharmaceutical ingredient (API) development, the strategic selection of protecting groups dictates the efficiency of the entire synthetic route. 1-(1-Methoxyisopropoxy)pent-2-yne (CAS: 84282-45-1) represents a highly versatile building block. It combines a reactive internal alkyne with a hydroxyl group masked by a 1-methoxy-1-methylethoxy (MIP) acetal. This whitepaper provides an in-depth mechanistic analysis of its stability profile across diverse chemical environments, offering field-proven, self-validating protocols for its manipulation.

Structural Anatomy & Mechanistic Causality

The synthetic utility of 1-(1-Methoxyisopropoxy)pent-2-yne stems directly from its dual-domain architecture. Understanding the electronic and steric properties of these domains is critical for predicting its behavior under stress.

• The Internal Alkyne (Pent-2-yne): Unlike terminal alkynes, the internal C≡C bond lacks an acidic proton (pKa ~25). This structural feature renders it inert to strong bases, preventing unwanted deprotonation or acetylide formation during downstream functionalization. It serves as a stable precursor for1[1], a critical intermediate in pharmaceutical synthesis.

• The MIP Acetal Protecting Group: The 2-methoxy-2-propyl (MIP or MOP) group is an acetal-type protecting group 2[2]. Unlike the widely used tetrahydropyranyl (THP) group, the MIP group is symmetrical. This prevents the formation of complex diastereomeric mixtures that complicate NMR analysis and chromatographic purification 3[3]. The causality behind its specific reactivity lies in the gem-dimethyl moiety: upon protonation, these methyl groups hyperconjugatively stabilize the resulting oxocarbenium ion, making the MIP group highly labile under mild acidic conditions while remaining completely impervious to basic attack.

Stability Matrix: Environmental Conditions

To effectively utilize this compound in orthogonal protection strategies, its stability must be mapped across various reaction conditions.

Alkaline & Nucleophilic Environments

The MIP acetal is exceptionally stable to strong bases (e.g., NaOH, t-BuOK, LDA) and nucleophiles (e.g., Grignard reagents, organolithiums) 4[4]. The lack of an electrophilic carbonyl carbon or acidic alpha-protons prevents base-catalyzed elimination or nucleophilic addition.

Acidic Environments

The MIP group undergoes rapid hydrolysis in the presence of Brønsted or Lewis acids. The mechanism is initiated by the protonation of the acetal oxygen, followed by the expulsion of methanol, driven by the formation of a stable tertiary oxocarbenium ion. This ultimately yields the free pent-2-yn-1-ol, acetone, and methanol 5[5]. The acid lability of MIP is highly predictable and can be tuned based on the pH of the buffer system 6[6].

Hydrolysis mechanism of the MIP protecting group via an oxocarbenium intermediate.

Oxidative & Reductive Environments

The internal alkyne is the primary site of vulnerability under redox conditions. While the MIP group is completely stable to hydride donors (LiAlH₄, NaBH₄), the alkyne can be selectively reduced to a cis-alkene using Lindlar's catalyst (H₂, Pd/CaCO₃, poisoned with lead) or to a trans-alkene via Birch reduction (Li/NH₃). Strong oxidants (e.g., KMnO₄, O₃) will cleave the alkyne to yield propionic acid and MIP-protected glycolic acid derivatives.

Quantitative Stability Data

To facilitate rational experimental design, the following table summarizes the degradation kinetics of 1-(1-Methoxyisopropoxy)pent-2-yne under standard laboratory conditions.

Environmental Condition	Reagent / pH	Temperature	Half-Life (t½) / Stability	Mechanistic Outcome
Strong Base	t-BuOK (pH > 13)	25 °C	> 48 hours (Stable)	No deprotonation; MIP intact
Nucleophile	n-BuLi (2.0 M)	-78 °C to 0 °C	> 24 hours (Stable)	No nucleophilic attack on acetal
Mild Acid	PPTS / MeOH (pH ~4.5)	25 °C	~2 hours (Labile)	Cleavage to pent-2-yn-1-ol
Strong Acid	10% HCl / THF (pH < 1)	25 °C	< 5 minutes (Labile)	Rapid oxocarbenium formation
Reductive	LiAlH₄	0 °C	> 24 hours (Stable)	Acetal and internal alkyne inert
Hydrogenation	H₂, Pd/C	25 °C	< 30 minutes (Labile)	Alkyne reduced to alkane

Self-Validating Experimental Protocols

As an application scientist, I emphasize self-validating systems—methodologies where the reaction's success or failure is immediately apparent through built-in analytical checkpoints and mechanistic logic.

Protocol A: Base-Catalyzed Stress Test (Demonstrating Acetal Orthogonality)

• Objective: Validate the stability of the MIP group under strong organometallic conditions.

• Causality: Exposing the compound to n-Butyllithium (n-BuLi) tests the inertness of both the internal alkyne and the acetal. Because the internal alkyne has no acidic terminal proton and the MIP acetal lacks electrophilic centers, the molecule should remain completely unreacted.

• Step-by-Step Methodology:

  • Flame-dry a 50 mL Schlenk flask under argon.

  • Dissolve 1.0 mmol of 1-(1-Methoxyisopropoxy)pent-2-yne in 10 mL of anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Dropwise add 1.2 mmol of n-BuLi (2.5 M in hexanes) over 5 minutes.

  • Stir at -78 °C for 1 hour, then allow the mixture to warm to 0 °C for an additional hour.

  • Quench the reaction carefully with 5 mL of saturated aqueous NH₄Cl.

  • Extract the aqueous layer with diethyl ether (3 × 10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validation Checkpoint: GC-MS analysis of the organic layer post-quench must show >98% recovery of the starting mass (m/z 156.22) with no internal isomerization (which would shift the retention time).

Protocol B: Controlled Acidic Cleavage (Orthogonal Deprotection)

• Objective: Mild removal of the MIP group to unmask pent-2-yn-1-ol without hydrating the alkyne.

• Causality: Using Pyridinium p-toluenesulfonate (PPTS) rather than strong aqueous acids (like HCl) prevents unwanted hydration of the alkyne to a ketone. PPTS provides a precisely tuned mildly acidic environment that selectively protonates the acetal oxygen. The gem-dimethyl group drives the rapid expulsion of the alcohol by forming a highly stabilized tertiary oxocarbenium ion.

• Step-by-Step Methodology:

  • Dissolve 1.0 mmol of 1-(1-Methoxyisopropoxy)pent-2-yne in 10 mL of anhydrous methanol.

  • Add 0.1 mmol (10 mol%) of PPTS to the stirring solution at 25 °C.

  • Stir the reaction mixture continuously for 2 hours.

  • Evaporate the methanol under reduced pressure (the byproducts, acetone and methanol, will co-evaporate).

  • Dilute the residue with 15 mL of diethyl ether and wash with 5 mL of saturated NaHCO₃ to neutralize the PPTS.

  • Dry the organic layer over MgSO₄ and concentrate to yield pure pent-2-yn-1-ol.

• Self-Validation Checkpoint: TLC monitoring (Hexanes:EtOAc 4:1) will show the disappearance of the non-polar starting material (Rf ~0.7) and the appearance of the polar pent-2-yn-1-ol (Rf ~0.3). The reaction validates itself via the volatility of its byproducts, leaving only the pure deprotected alcohol upon concentration.

Self-validating experimental workflow for stability profiling of MIP-protected alkynes.

References

• Tuning the stability of alkoxyisopropyl protection groups Source: NIH PubMed Central (PMC) URL:[Link]

• Chemoenzymatic flow cascade for the synthesis of protected mandelonitrile derivatives Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

• Selective Acetalization in Pyridine: A Sustainable 5′-O-(2-Methoxypropyl) Protecting Group Source: Organic Letters (ACS Publications) / ResearchGate URL:[Link]

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• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Retrosynthetic analysis involving 1-(1-Methoxyisopropoxy)pent-2-yne

Abstract & Strategic Context

In complex natural product synthesis and active pharmaceutical ingredient (API) development, the strategic protection of reactive functional groups is paramount. 1-(1-Methoxyisopropoxy)pent-2-yne serves as a highly versatile, protected propargylic alcohol building block. The molecule features an internal alkyne core (derived from pent-2-yn-1-ol) masked by a 1-methoxy-1-methylethoxy group—commonly referred to as the 2-methoxy-2-propyl (MOP) or MIP protecting group.

The MOP group is strategically selected for its strict orthogonality: it remains highly stable under strongly basic conditions (e.g., organolithium or Grignard reactions) and nucleophilic attacks, yet it can be cleaved rapidly under exceptionally mild acidic conditions. This whitepaper deconstructs the retrosynthetic logic, mechanistic causality, and self-validating experimental protocols required to synthesize this critical intermediate.

Retrosynthetic Architecture

Designing a robust synthetic route requires a logical disconnection approach that maximizes yield while minimizing hazardous or unstable intermediates.

• Disconnection 1 (Acetal C-O Cleavage): The primary disconnection targets the acetal ether linkage. This leads back to the free propargylic alcohol, pent-2-yn-1-ol , and the enol ether, 2-methoxypropene . This disconnection is driven by the high efficiency of acid-catalyzed acetalization.

• Disconnection 2 (Alkyne C-C Cleavage): The intermediate pent-2-yn-1-ol is disconnected at the C1-C2 bond. This reveals 1-butyne (a commercially available terminal alkyne) and paraformaldehyde (a stable, solid source of electrophilic carbon) as the fundamental starting materials.

Caption: Retrosynthetic pathway for 1-(1-Methoxyisopropoxy)pent-2-yne.

Mechanistic Causality & Reagent Selection

Phase 1: Nucleophilic Addition to Formaldehyde

The synthesis of pent-2-yn-1-ol relies on the acidity of the terminal proton of 1-butyne ( pKa​≈25 ). By utilizing a strong base like n-butyllithium (n-BuLi) at cryogenic temperatures (-78 °C), we quantitatively generate a lithium acetylide [1].

• Causality for Temperature Control: The -78 °C environment is critical. It suppresses the highly exothermic nature of the metalation and prevents the degradation of the resulting organolithium species.

• Electrophile Selection: Paraformaldehyde is used instead of gaseous formaldehyde. Under the reaction conditions, the solid polymer depolymerizes in situ to provide a steady, controlled concentration of highly electrophilic monomeric formaldehyde, which is immediately attacked by the hard acetylide nucleophile.

Phase 2: MOP Protection (Acetalization)

The protection of pent-2-yn-1-ol with 2-methoxypropene requires a Brønsted acid catalyst [2].

• Causality for Catalyst Selection: Pyridinium p-toluenesulfonate (PPTS) is explicitly chosen over stronger acids like p-toluenesulfonic acid (p-TsOH). Strong acids risk driving the polymerization of the enol ether or causing premature cleavage of the newly formed, acid-sensitive MOP group. PPTS provides just enough proton activity to generate the resonance-stabilized oxocarbenium ion intermediate without compromising product integrity.

Caption: Acid-catalyzed MOP protection mechanism workflow.

Self-Validating Experimental Protocols

Protocol A: Synthesis of pent-2-yn-1-ol

This protocol utilizes in-process temperature validation and phase-separation checks to ensure high fidelity.

• System Preparation: Purge a flame-dried, multi-neck round-bottom flask with argon. Add anhydrous tetrahydrofuran (THF) and cool the system to -78 °C using a dry ice/acetone bath.

• Substrate Introduction: Condense or inject 1-butyne (1.0 equiv) into the chilled THF.

• Metalation: Dropwise add n-BuLi (2.5 M in hexanes, 1.05 equiv) via a syringe pump. Validation Check: A slight color change to pale yellow indicates the formation of the lithium acetylide. Stir at -78 °C for 45 minutes.

• Nucleophilic Addition: Add paraformaldehyde (3.0 equiv) in one rapid portion. Remove the cooling bath and allow the reaction to gradually warm to room temperature over 3 hours. Validation Check: The solid paraformaldehyde will slowly dissolve as it depolymerizes and reacts.

• Quenching & Isolation: Cool the flask to 0 °C and strictly quench with saturated aqueous NH4​Cl . Extract the aqueous layer with ethyl acetate (3x). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify via vacuum distillation to yield pent-2-yn-1-ol as a colorless oil.

Protocol B: MOP Protection of pent-2-yn-1-ol

This protocol employs TLC monitoring and basic quenching to prevent product reversion.

• Reaction Assembly: Dissolve the purified pent-2-yn-1-ol (1.0 equiv) in anhydrous dichloromethane ( CH2​Cl2​ ) under an argon atmosphere. Cool the solution to 0 °C.

• Reagent Addition: Add 2-methoxypropene (1.5 equiv) in a single portion, followed immediately by the solid catalyst, PPTS (0.1 equiv).

• Reaction Monitoring: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature. Validation Check: Monitor the reaction via Thin-Layer Chromatography (TLC) using a 4:1 Hexanes/Ethyl Acetate eluent. The starting material spot (lower Rf​ ) should completely disappear, replaced by a non-polar product spot (higher Rf​ ).

• Basic Quench (Critical): Once complete, quench the reaction with saturated aqueous NaHCO3​ . Causality: The basic quench neutralizes the PPTS catalyst immediately. Failing to do this before solvent evaporation will concentrate the acid and cleave the MOP group.

• Workup: Separate the organic layer, extract the aqueous phase with CH2​Cl2​ , and combine the organic fractions. Dry over Na2​SO4​ , concentrate, and purify via flash column chromatography to afford 1-(1-Methoxyisopropoxy)pent-2-yne.

Quantitative Metrics & Physicochemical Data

The following table summarizes the key physicochemical parameters and expected experimental metrics for both the intermediate and the final target molecule.

Parameter	pent-2-yn-1-ol (Intermediate)	1-(1-Methoxyisopropoxy)pent-2-yne (Target)
CAS Number	6261-22-9	84282-45-1
Molecular Formula	C5​H8​O	C9​H16​O2​
Molecular Weight	84.12 g/mol	156.22 g/mol
Boiling Point	143–144 °C	196.6 °C (at 760 mmHg)
Density	0.88 g/cm³	0.902 g/cm³
Expected Yield	55–75% (from 1-butyne)	85–95% (from pent-2-yn-1-ol)
Storage Conditions	2–8 °C, Argon atmosphere	2–8 °C, strictly moisture/acid-free

References

• Synthesis of the 5-Phosphonopent-2-en-1-yl Nucleosides: A New Class of Antiviral Acyclic Nucleoside Phosphonates Source: PubMed Central (PMC) - National Institutes of Health (NIH) URL:[Link]

Physical properties of 1-(1-Methoxyisopropoxy)pent-2-yne

An In-Depth Technical Guide to the Physical Properties of 1-(1-Methoxyisopropoxy)pent-2-yne

Executive Summary

This document provides a comprehensive technical overview of the known and predicted physical properties of the chemical compound 1-(1-Methoxyisopropoxy)pent-2-yne (CAS No: 84282-45-1). As a molecule incorporating multiple functional groups—specifically an internal alkyne and a protected ether (acetal)—a thorough understanding of its physical characteristics is paramount for its application in research and development, particularly in fields like drug discovery and materials science. These properties govern critical parameters such as solubility, purification methods, reaction kinetics, and formulation stability. This guide synthesizes available data and provides robust, field-proven experimental protocols for the empirical validation of these properties, grounded in established chemical principles.

Core Physicochemical Properties

The fundamental physical and chemical characteristics of 1-(1-Methoxyisopropoxy)pent-2-yne are summarized below. These values are essential for predicting the compound's behavior in various chemical and biological systems.

Property	Value	Source
IUPAC Name	1-(2-methoxypropan-2-yloxy)pent-2-yne	[1]
CAS Number	84282-45-1	[1][2]
Molecular Formula	C₉H₁₆O₂	[1][2]
Molecular Weight	156.225 g/mol	[1][2]
Boiling Point	196.6°C (at 760 mmHg)	[1]
Density	0.902 g/cm³	[1]
Refractive Index	1.435	[1]
Flash Point	58.2°C	[1]
LogP (Octanol-Water Partition Coefficient)	1.79890	[1]
Topological Polar Surface Area (TPSA)	18.5 Ų	[1][2]
Hydrogen Bond Acceptors	2	[1][2]
Hydrogen Bond Donors	0	[1][2]
Rotatable Bonds	3	[1][2]

The LogP value of approximately 1.8 suggests that the compound has moderate lipophilicity, indicating a preference for nonpolar environments over aqueous ones, a key consideration for membrane permeability and solvent selection. The presence of two hydrogen bond acceptors (the ether oxygens) and no donors will influence its solubility and interaction with protic solvents and biological macromolecules.[1][2]

Experimental Determination of Physical Properties

The empirical validation of physical properties is a cornerstone of chemical characterization. The following protocols are designed to be self-validating and are standard methodologies in organic chemistry laboratories.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure.[3][4] Its accurate determination is crucial for purification by distillation and as an indicator of purity.

This method is advantageous when sample quantities are limited (less than 0.5 mL).[5] The principle relies on observing the temperature at which the vapor pressure inside a capillary tube equals the atmospheric pressure.[6]

Protocol Steps:

• Sample Preparation: Place approximately 0.5 mL of 1-(1-Methoxyisopropoxy)pent-2-yne into a small test tube (fusion tube).

• Capillary Insertion: Insert a capillary tube, sealed at one end, into the liquid with the open end down.

• Apparatus Assembly: Attach the fusion tube to a thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.

• Heating: Place the assembly into a Thiele tube containing mineral oil, ensuring the sample is fully immersed.

• Observation: Heat the side arm of the Thiele tube gently.[5] Observe the capillary for the emergence of a rapid and continuous stream of bubbles; this indicates the temperature has surpassed the boiling point.[6]

• Measurement: Remove the heat source and allow the apparatus to cool slowly. The boiling point is the temperature recorded the instant the stream of bubbles ceases and the liquid begins to enter the capillary tube.[5]

• Validation: Record the barometric pressure, as boiling point is pressure-dependent.[4] Repeat the measurement to ensure reproducibility.

Caption: Workflow for boiling point determination using the Thiele tube method.

Density Measurement

Density is an intrinsic property defined as mass per unit volume. Its determination provides another criterion for substance identification and purity assessment.

This method provides high accuracy by using a vessel with a precisely known volume (a pycnometer or specific gravity bottle).

Protocol Steps:

• Initial Mass: Carefully clean and dry a pycnometer of known volume (e.g., 10 mL) and measure its mass on an analytical balance (m₁).[7]

• Sample Filling: Fill the pycnometer completely with 1-(1-Methoxyisopropoxy)pent-2-yne, ensuring no air bubbles are trapped. Insert the stopper, allowing excess liquid to exit through the capillary.[8]

• Final Mass: Carefully wipe the outside of the pycnometer dry and measure its mass again (m₂).

• Temperature Control: Record the temperature of the liquid, as density is temperature-dependent.[9]

• Calculation:

  • Mass of liquid (m_liquid) = m₂ - m₁

  • Density (ρ) = m_liquid / Volume_pycnometer

• Validation: Perform the measurement in triplicate and calculate the average to minimize random errors and ensure precision.[7]

Caption: Logical workflow for the gravimetric determination of liquid density.

Predicted Spectroscopic Profile

While specific spectral data for this compound is not publicly available, a predictive analysis based on its constituent functional groups provides a powerful tool for its identification and structural verification.

Infrared (IR) Spectroscopy

The IR spectrum is used to identify functional groups.

• C-O Stretching: A moderate to strong, and likely complex, absorption is expected in the 1050-1150 cm⁻¹ region, characteristic of the C-O single bonds in the ether and acetal moieties.[10] This region can be crowded, but its presence is a key indicator.

• C≡C Stretching: A weak absorption band is predicted in the 2100-2260 cm⁻¹ range due to the internal, unsymmetrical carbon-carbon triple bond.[11] Symmetrically substituted alkynes may not show this peak, but the asymmetry here should make it observable.[11]

• sp³ C-H Stretching: Strong, sharp peaks will be present just below 3000 cm⁻¹ (typically 2850-2960 cm⁻¹), corresponding to the various methyl and methylene groups in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework.

• ¹H NMR Spectroscopy:

  • Alkyl Protons (Ethyl Group): A triplet around 1.0-1.2 ppm (CH₃) and a quartet around 2.1-2.3 ppm (CH₂) are expected for the ethyl group attached to the alkyne.

  • Propargylic Protons (-C≡C-CH₂-O-): The methylene protons adjacent to both the alkyne and the ether oxygen will be deshielded, likely appearing as a singlet or a very finely split multiplet in the 4.0-4.3 ppm range.

  • Acetal Protons (-O-C(CH₃)₂-O-): The two methyl groups of the isopropylidene unit are equivalent and will appear as a sharp singlet, likely in the 1.3-1.5 ppm region.

  • Methoxy Protons (-OCH₃): The methoxy group will produce a distinct singlet, deshielded by the adjacent oxygen, expected in the 3.2-3.5 ppm range.

• ¹³C NMR Spectroscopy:

  • Alkyne Carbons (-C≡C-): Two distinct signals are expected in the 70-100 ppm region for the two sp-hybridized carbons of the internal alkyne.[12]

  • Ether/Acetal Carbons: The carbon atom of the -CH₂-O- group is expected between 65-90 ppm. The quaternary carbon of the acetal, bonded to two oxygens, will be significantly downfield, potentially in the 95-110 ppm range. The methoxy carbon should appear around 50-60 ppm.

  • Alkyl Carbons: The remaining sp³ hybridized carbons of the ethyl and isopropylidene groups will appear in the upfield region of the spectrum (10-30 ppm).

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation patterns.

• Molecular Ion (M⁺): The molecular ion peak should be observed at m/z = 156.

• Fragmentation: The most common fragmentation pathway for ethers is alpha-cleavage, which involves the breaking of a bond adjacent to the oxygen atom to form a resonance-stabilized oxonium ion. Expect to see significant fragmentation resulting from the loss of the methoxy group (CH₃O•), the ethyl group (CH₃CH₂•), and cleavage of the acetal moiety.

Conclusion

The physical properties of 1-(1-Methoxyisopropoxy)pent-2-yne define it as a moderately lipophilic liquid with a high boiling point. Its structural features, including the internal alkyne and dual ether functionalities, give rise to a predictable spectroscopic signature that is key to its unambiguous identification. The experimental protocols outlined herein provide a robust framework for researchers to verify these properties, ensuring data integrity and facilitating the compound's effective use in synthetic protocols, biological assays, and formulation development. This guide serves as a foundational resource for any scientist or professional engaged in work involving this versatile chemical entity.

References

• Doc Brown's Chemistry. Experiments to determine density of liquid apparatus method calculation. [Link]

• OpenOChem Learn. Alkynes. [Link]

• Scribd. Boiling Point Determination Methods | PDF. [Link]

• Chemistry Steps. NMR Chemical Shift Values Table. [Link]

• Chemistry LibreTexts. Spectroscopy of the Alkynes. [Link]

• University of Calgary. Alkynes. [Link]

• Course Hero. DENSITY MEASUREMENT EXPERIMENT. [Link]

• ACS Publications. Nuclear magnetic resonance spectroscopy. Carbon-13 spectra of some cyclic alkynes, allenes, and alkenes | The Journal of Organic Chemistry. [Link]

• JoVE. Video: Boiling Points - Procedure. [Link]

• GeeksforGeeks. Determination of Boiling Point of Organic Compounds. [Link]

• Chemistry LibreTexts. 6.2B: Step-by-Step Procedures for Boiling Point Determination. [Link]

• The Open University. Teacher packs in Experimental Science PHY Pack 9 Determination of the density of liquids. [Link]

• Chemistry LibreTexts. 2: The Density of Liquids and Solids (Experiment). [Link]

• OpenStax. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition. [Link]

• OpenStax. 18.8 Spectroscopy of Ethers - Organic Chemistry. [Link]

• Spectroscopy Online. An IR Spectral Interpretation Potpourri: Carbohydrates and Alkynes. [Link]

• Read Chemistry. Spectroscopy of Ethers : IR, Mass, 13C NMR, 1H NMR. [Link]

• Scribd. IR Spectrum Analysis of Ethers | PDF. [Link]

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The Strategic Role of CAS 84282-45-1 in Advanced Organic Synthesis: A Comprehensive Technical Guide

In the landscape of advanced organic chemistry, the scalability and yield of complex Active Pharmaceutical Ingredients (APIs) heavily depend on the strategic selection of protecting groups and intermediate building blocks. CAS 84282-45-1 , chemically designated as 1-(1-methoxyisopropoxy)pent-2-yne (or MOP-protected 2-pentyn-1-ol), represents a masterclass in synthetic design.

This whitepaper provides an in-depth technical analysis of CAS 84282-45-1, exploring the causality behind its synthesis, its physicochemical profile, and its critical role as a precursor to 2-pentyn-1-ol—a highly functionalized building block essential for the synthesis of antitumor agents, retinoids, and fine fragrances.

Physicochemical Profiling and Quantitative Data

Understanding the physical properties of CAS 84282-45-1 is essential for optimizing reaction conditions, particularly during liquid-liquid extractions and vacuum distillations. The compound is a volatile, lipophilic acetal that requires careful thermal management to prevent premature deprotection.

Table 1: Physicochemical Properties of CAS 84282-45-1

Property	Value	Scientific Relevance
Chemical Name	1-(1-Methoxyisopropoxy)pent-2-yne	Defines the MOP-protected alkyne structure.
CAS Registry Number	84282-45-1	Unique identifier for regulatory compliance.
Molecular Formula	C₉H₁₆O₂	Indicates a highly reduced, carbon-rich framework.
Molecular Weight	156.22 g/mol	Used for precise stoichiometric calculations.
Density	0.902 g/mL	Crucial for phase separation in aqueous workups.
Boiling Point	196.6 °C (at 760 mmHg)	Dictates purification via fractional vacuum distillation.
Flash Point	58.2 °C	Requires Class 3 Flammable Liquid safety protocols.
LogP	1.79	Indicates high solubility in non-polar organic solvents.

Data aggregated from computational chemical databases and material safety profiling .

Mechanistic Synthesis: The Causality of the MOP Protecting Group

The synthesis of CAS 84282-45-1 is achieved via the alkylation of a protected propargyl alcohol. As a Senior Application Scientist, one must ask: Why use the 1-methoxy-1-methylethyl (MOP) group instead of standard silyl ethers (like TBS) or benzyl ethers?

The answer lies in the harsh conditions required for terminal alkyne alkylation. The deprotonation of a terminal alkyne (pKa ~25) necessitates a remarkably strong base, such as lithium amide ( LiNH2​ ) in liquid ammonia at −38 °C. The MOP group is entirely inert to these strongly basic and nucleophilic conditions. Furthermore, unlike benzyl ethers which require hydrogenolysis (which would inadvertently reduce the alkyne), the MOP acetal is exceptionally labile to mild Brønsted acids. This allows for downstream deprotection without risking the hydration of the electron-rich alkyne to a ketone.

Mechanistic workflow for the synthesis of CAS 84282-45-1 via alkyne alkylation.

Experimental Protocols: A Self-Validating System

The following protocols are adapted from established industrial processes and are designed to be self-validating, meaning the physical observations at each step confirm the success of the chemical transformation.

Protocol A: Synthesis of CAS 84282-45-1 via Alkylation

Objective: Alkylate 1-(1-methoxyisopropoxy)prop-2-yne using ethyl bromide.

• Preparation of Lithium Amide: In a Schlenk reactor cooled to −38 °C, condense anhydrous liquid ammonia. Add lithium metal sequentially to form a deep blue "lithium bronze" solution. Add a catalytic amount of Fe(NO3​)3​ . Validation Point: The deep blue color will transition to a grey suspension, confirming the complete conversion of lithium metal to lithium amide ( LiNH2​ ).

• Alkyne Deprotonation: Slowly introduce 1-(1-methoxyisopropoxy)prop-2-yne to the LiNH2​ suspension at −38 °C. Stir for 1 hour to ensure the quantitative formation of the lithium acetylide intermediate.

• Sₙ2 Alkylation: Introduce bromoethane (ethyl bromide) dropwise via an addition funnel over 30 minutes. Maintain the reaction at −38 °C for an additional 1 hour.

• Workup & Isolation: Add n -hexane to the reactor. Remove the cooling bath and allow the liquid ammonia to evaporate at atmospheric pressure. Validation Point: Quench the remaining residue with water; the dissolution of the white inorganic salts ( LiBr ) confirms the successful quench. Separate the organic phase, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure (40 °C, 40 mbar) to yield crude CAS 84282-45-1 (>90% GC purity).

Protocol B: Deprotection to 2-Pentyn-1-ol (CAS 6261-22-9)

Objective: Cleave the MOP protecting group to yield the free alcohol.

• Acidic Cleavage: Dissolve CAS 84282-45-1 in a biphasic mixture of n -hexane and water. Add a catalytic amount of 10% aqueous H2​SO4​ .

• Reaction Monitoring: Stir vigorously at 20 °C for 2 hours. Validation Point: Monitor via Gas Chromatography (GC); the complete disappearance of the peak corresponding to CAS 84282-45-1 and the emergence of a highly polar peak confirms deprotection.

• Neutralization: Neutralize the aqueous phase with saturated NaHCO3​ until gas evolution ceases. Extract, dry, and distill to obtain pure 2-pentyn-1-ol.

Downstream Applications in API and Fine Chemical Synthesis

CAS 84282-45-1 is not an end-product; it is a gateway molecule. Once deprotected to 2-pentyn-1-ol, the terminal hydroxyl group and the internal alkyne serve as orthogonal reactive sites for complex molecule synthesis.

• (-)-Muricatacin Synthesis: 2-pentyn-1-ol is a primary building block in the total synthesis of (-)-muricatacin, an acetogenin derivative exhibiting potent cytotoxic activity against human tumor cell lines. The alkyne undergoes chain elongation and asymmetric dihydroxylation to form the API's core lactone ring .

• Retinoic Acid Derivatives: The alkyne can be converted into alkenyl stannanes, which are subsequently utilized in Palladium-catalyzed cross-coupling reactions (Stille couplings) with vinyl triflates to stereoselectively yield 9Z-retinoic acids, critical APIs in dermatology and oncology .

• (Z)-2-Penten-1-ol (Green Note Fragrances): Stereoselective semi-hydrogenation of 2-pentyn-1-ol using a Lindlar catalyst or P-2 Nickel (Brown's Catalyst) yields (Z)-2-penten-1-ol. The cis-geometry is strictly required to mimic the natural "green" organoleptic properties used in high-end flavor and fragrance formulations.

Downstream API and fine chemical synthesis pathways originating from CAS 84282-45-1.

References

• Bonrath, W., Pace, F., Fischesser, J., & Witzgall, K. (2012). Process for the manufacture of 2-pentyn-1-ol. U.S. Patent Application US20120197046A1. DSM Nutritional Products Ltd.

• Makabe, H., et al. (1993). Synthesis of (-)-muricatacin. Bioscience, Biotechnology, and Biochemistry, 57(6), 1028-1029.[Link]

• Wada, A., et al. (2000). Synthesis of 9Z-9-substituted retinoic acids by palladium catalyzed coupling reaction of a vinyl triflate with alkenyl stannanes. Chemical & Pharmaceutical Bulletin, 48(9), 1391-1394.[Link]

Protocols & Analytical Methods

Application Note: Experimental Procedure for the Synthesis of 1-(1-Methoxyisopropoxy)pent-2-yne

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: 1-(1-Methoxyisopropoxy)pent-2-yne (CAS: 84282-45-1) Application: Orthogonal protection of propargylic alcohols in complex multi-step organic synthesis.

Introduction & Strategic Rationale

In the landscape of complex active pharmaceutical ingredient (API) synthesis, the strategic selection of protecting groups dictates the overall yield and scalability of the synthetic route. The synthesis of 1-(1-Methoxyisopropoxy)pent-2-yne 1 involves masking the hydroxyl group of pent-2-yn-1-ol with a 2-methoxy-2-propyl (MOP) ether .

While silyl ethers (e.g., TBS, TIPS) are ubiquitous, the MOP group offers a highly specific orthogonal cleavage profile. It is introduced rapidly using 2-methoxypropene 2, an electron-rich enol ether 3, and remains completely stable to strong bases, nucleophiles, and fluoride ions. However, it can be cleaved under exceptionally mild acidic conditions, allowing for the unmasking of the propargylic alcohol without disturbing other acid-stable or fluoride-labile protecting groups 4.

Mechanistic Causality

The reaction is driven by the acid-catalyzed protonation of 2-methoxypropene to form a highly electrophilic, methoxy-stabilized oxocarbenium ion. The hydroxyl group of pent-2-yn-1-ol acts as the nucleophile, attacking this intermediate to form the acetal linkage.

Mechanistic pathway of 2-methoxypropene activation and subsequent nucleophilic addition.

Materials and Reagents

Strict adherence to stoichiometry and anhydrous conditions is required. Water acts as a competitive nucleophile against the oxocarbenium intermediate, leading to the hydrolysis of 2-methoxypropene into acetone and methanol, thereby stalling the reaction.

Table 1: Reagent Stoichiometry and Properties

Reagent	MW ( g/mol )	Equivalents	Function & Causality
Pent-2-yn-1-ol	84.12	1.0	Starting material; primary propargylic alcohol.
2-Methoxypropene	72.11	1.5	Protecting agent; excess used to compensate for its high volatility (bp 34–36 °C).
PPTS	251.30	0.1	Mild acid catalyst; chosen over p-TsOH to prevent alkyne degradation.
Dichloromethane	84.93	10 volumes	Solvent; must be strictly anhydrous to prevent reagent hydrolysis.
NaHCO₃ (sat. aq)	84.01	-	Quenching agent; neutralizes PPTS to prevent product reversion during workup.

Step-by-Step Experimental Protocol

This methodology is designed as a self-validating system, ensuring that each step has a clear chemical rationale and an observable outcome.

Step-by-step experimental workflow for the synthesis and purification of the MOP-protected alkyne.

Phase 1: Preparation and Initiation

• Glassware Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under vacuum. Backfill with Argon to establish an inert atmosphere.

• Solubilization: Dissolve pent-2-yn-1-ol (1.0 equiv, e.g., 10.0 mmol, 841 mg) in anhydrous CH₂Cl₂ (20 mL).

• Thermal Control: Submerge the flask in an ice-water bath (0 °C). Causality: 2-Methoxypropene is highly volatile and its activation is exothermic. Cooling prevents reagent boil-off and suppresses unwanted polymerization.

• Reagent Addition: Add 2-methoxypropene (1.5 equiv, 15.0 mmol, 1.44 mL) dropwise via syringe.

• Catalysis: Add Pyridinium p-toluenesulfonate (PPTS) (0.1 equiv, 1.0 mmol, 251 mg) in a single portion.

Phase 2: Propagation and Monitoring

• Incubation: Remove the ice bath and allow the reaction mixture to warm to room temperature (20–25 °C). Stir vigorously for 1 to 2 hours.

• In-Process Control (IPC): Monitor the reaction progression via Thin Layer Chromatography (TLC) using 20% EtOAc in Hexanes.

  • Validation: The starting alcohol (Rf ~0.3) will deplete, and a new, less polar spot corresponding to the MOP ether (Rf ~0.7) will appear. Stain with KMnO₄ to visualize the alkyne moiety.

Phase 3: Quenching and Isolation

• Quenching: Once TLC indicates complete consumption of the starting material, quench the reaction by adding 15 mL of saturated aqueous NaHCO₃. Causality: MOP ethers are acid-labile. Neutralizing the PPTS catalyst before concentration prevents the equilibrium from shifting backward, which would cause spontaneous deprotection 4.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with CH₂Cl₂ (2 × 15 mL).

• Washing & Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (water bath < 30 °C to prevent thermal degradation of the acetal).

Phase 4: Purification

• Chromatography: Purify the crude residue via flash column chromatography on silica gel. Pro-Tip: Pre-treat the silica gel with 1% Triethylamine (Et₃N) in hexanes to neutralize the slightly acidic silanol groups, ensuring the MOP ether does not degrade on the column. Elute with a gradient of 5% to 10% EtOAc in Hexanes.

Analytical Validation & Self-Validating Metrics

To ensure the trustworthiness of the synthesized batch, validate the structure using the following spectroscopic benchmarks.

Table 2: Expected Analytical Signatures for 1-(1-Methoxyisopropoxy)pent-2-yne

Analytical Method	Expected Observation	Structural Causality
FT-IR Spectroscopy	Disappearance of broad peak at ~3300 cm⁻¹	Confirms complete consumption of the O-H group.
FT-IR Spectroscopy	Appearance of strong bands at 1050-1150 cm⁻¹	Confirms the formation of the new C-O-C acetal linkages.
¹H NMR (CDCl₃)	Sharp singlet, 6H at ~1.40 ppm	Represents the gem-dimethyl protons of the MOP group.
¹H NMR (CDCl₃)	Sharp singlet, 3H at ~3.20 ppm	Represents the methoxy (-OCH₃) protons of the MOP group.
¹H NMR (CDCl₃)	Triplet, 2H at ~4.20 ppm	Represents the propargylic CH₂ protons, shifted slightly upfield compared to the free alcohol.

References

• Title: 1-(1-Methoxyisopropoxy)
• Title: 1-(1-Methoxyisopropoxy)
• Title: 2-Methoxypropene Source: Wikipedia URL
• Title: Orthogonal Deprotection Strategies: A Comparative Guide to the 2-Methoxy-2-Propyl (MOP)
• Title: 2-Methoxypropene Source: ResearchGate URL

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. 2-Methoxypropene - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Chemoselective Deprotection of 1-(1-Methoxyisopropoxy)pent-2-yne

Executive Summary

The compound 1-(1-Methoxyisopropoxy)pent-2-yne is a propargylic alcohol (pent-2-yn-1-ol) protected by a 1-methoxy-1-methylethyl (MIP) group[1]. In complex organic synthesis and oligonucleotide assembly, the MIP group serves as a highly specialized, acid-labile acetal protecting group. This application note details the mechanistic rationale, comparative methodologies, and self-validating protocols required to cleanly cleave the MIP group while preserving the integrity of the internal alkyne.

Mechanistic Rationale & Protecting Group Dynamics

The selection of the MIP group over standard alternatives like the tetrahydropyranyl (THP) group is driven by two critical structural advantages:

• Absence of a Chiral Center: Unlike THP, the MIP group is symmetric at the acetal carbon (bearing two methyl groups). This prevents the formation of diastereomeric mixtures, vastly simplifying NMR characterization of the protected intermediates.

• Volatile Byproducts: The cleavage of the MIP group yields acetone and methanol. Because these byproducts are highly volatile, the deprotection workflow often bypasses aqueous extraction or silica gel chromatography entirely, allowing for isolation via simple rotary evaporation.

Causality of the Cleavage Mechanism

The deprotection of MIP ethers is fundamentally an acid-catalyzed transacetalization or hydrolysis. The extreme acid-lability of the MIP group stems from the stability of the intermediate tertiary oxocarbenium ion. When treated with a mild acid (such as Pyridinium p-toluenesulfonate, PPTS), the methoxy or acetal oxygen is reversibly protonated. Expulsion of methanol generates a highly stabilized oxocarbenium ion. When methanol is used as the reaction solvent, it acts as a nucleophilic trap (methanolysis), driving the equilibrium forward to yield the free propargylic alcohol and 2,2-dimethoxypropane, which subsequently hydrolyzes to acetone and methanol upon concentration[2].

Mechanistic pathway of acid-catalyzed MIP ether deprotection.

Comparative Cleavage Matrix

To provide flexibility depending on the presence of orthogonal protecting groups (e.g., silyl ethers or base-labile groups), several validated reagent systems can be employed,[2].

Reagent System	Solvent System	Temp	Time	Chemoselectivity & Orthogonality Profile
PPTS (10 mol%)	Methanol	25 °C	1–3 h	Excellent. Gold standard for sensitive substrates. Leaves TBS, TBDPS, and esters fully intact.
HCl (0.1 M)	Dioxane / MeOH	25 °C	15 min	Moderate. Rapid and scalable, but may prematurely cleave highly sensitive primary trityl or silyl groups.
DCA (5% v/v)	DCM / MeOH	25 °C	<10 min	High. Frequently used in automated liquid-phase synthesis; completely orthogonal to base-labile groups.

Validated Experimental Protocols

Protocol A: Mild PPTS-Catalyzed Methanolysis (Recommended)

This protocol leverages thermodynamic trapping via methanolysis, ensuring high yields without risking the hydration of the internal alkyne—a known side reaction when using strong aqueous acids.

Step-by-Step Methodology:

• Solvation: Dissolve 1-(1-Methoxyisopropoxy)pent-2-yne (1.0 equiv) in anhydrous methanol to achieve a concentration of 0.2 M.

• Catalysis: Add Pyridinium p-toluenesulfonate (PPTS) (0.1 equiv) in one portion. Causality: PPTS provides a precisely buffered mild acidity (pKa ~5.2) that is strong enough to protonate the MIP acetal but too weak to activate the alkyne.

• Reaction: Stir the solution at 25 °C for 1 to 3 hours. Monitor progression via TLC (See Section 5).

• Quench: Once complete, add a small spatula tip of solid sodium bicarbonate ( NaHCO3​ ) to neutralize the pyridinium salt. Stir for 5 minutes.

• Isolation: Filter the suspension through a glass frit to remove inorganic salts. Concentrate the filtrate under reduced pressure (rotary evaporation at 30 °C, 50 mbar). The byproducts (acetone and methanol) evaporate entirely, leaving analytically pure pent-2-yn-1-ol.

Standard experimental workflow for PPTS-catalyzed MIP deprotection.

Protocol B: Rapid HCl Hydrolysis

For robust substrates where reaction speed is paramount, dilute hydrochloric acid provides near-instantaneous cleavage.

Step-by-Step Methodology:

• Solvation: Dissolve the substrate in a 2:1 (v/v) mixture of 1,4-dioxane and methanol (0.1 M concentration).

• Catalysis: Dropwise, add 0.1 M aqueous HCl until the final acid concentration in the flask is approximately 0.02 M.

• Reaction: Stir vigorously at 25 °C. Complete cleavage is typically observed within 15 to 30 minutes.

• Quench & Extraction: Quench the reaction by adding an equal volume of saturated aqueous NaHCO3​ . Extract the aqueous layer three times with dichloromethane (DCM).

• Isolation: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield the free alcohol.

Quality Control & Self-Validation System

To ensure the protocol acts as a self-validating system, researchers must track the reaction using orthogonal analytical techniques.

• Thin-Layer Chromatography (TLC): Neither the starting material nor the product possesses a strong UV chromophore. Plates must be visualized using a Potassium Permanganate ( KMnO4​ ) or Phosphomolybdic Acid (PMA) stain. The free pent-2-yn-1-ol will present a significantly lower Rf​ value (more polar) compared to the highly lipophilic MIP-protected precursor.

• 1 H NMR Validation: Successful deprotection is definitively confirmed by the disappearance of two specific signals in the 1 H NMR spectrum:

  • The prominent 6H singlet at ~1.35 ppm (corresponding to the gem-dimethyl groups of the MIP acetal).

  • The 3H singlet at ~3.20 ppm (corresponding to the methoxy group).

• Mass Balance: Because the cleavage yields strictly volatile byproducts, the crude mass of the isolated product should theoretically match the calculated stoichiometric mass of pent-2-yn-1-ol. A crude mass exceeding 100% theoretical yield indicates incomplete evaporation of the 2,2-dimethoxypropane/acetone byproducts.

References

• 1-(1-Methoxyisopropoxy)pent-2-yne | C9H16O2 | CID 3019831 National Institutes of Health (NIH) URL:[Link]

• Tuning the stability of alkoxyisopropyl protection groups PubMed Central (PMC) - NIH URL:[Link]

• Solution phase synthesis of short oligoribonucleotides on a precipitative tetrapodal support Beilstein Journal of Organic Chemistry URL:[Link]

• Stereo-Controlled Liquid Phase Synthesis of Phosphorothioate Oligonucleotides on a Soluble Support The Journal of Organic Chemistry (ACS) URL:[Link]

Sources

• 1. 1-(1-Methoxyisopropoxy)pent-2-yne | C9H16O2 | CID 3019831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Utilization of 1-(1-Methoxyisopropoxy)pent-2-yne in Complex Organic Synthesis

Executive Summary

In multi-step total synthesis, the selection of orthogonal protecting groups is as critical as the carbon-carbon bond-forming reactions themselves. 1-(1-Methoxyisopropoxy)pent-2-yne (CAS: 84282-45-1)[1] is a highly specialized, protected C5 building block. Structurally, it is the 1-methoxy-1-methylethyl (MIP) ether of pent-2-yn-1-ol. This compound serves as a linchpin in the synthesis of complex macrolides, pheromones, and biologically active natural products such as (-)-muricatacin[2].

By masking the primary hydroxyl group with an MIP acetal, chemists can subject the internal alkyne to harsh basic or reductive conditions while retaining the ability to unmask the alcohol under exceptionally mild, non-isomerizing acidic conditions later in the synthetic sequence[3].

Physicochemical Profile & Mechanistic Advantages

The molecular formula of 1-(1-Methoxyisopropoxy)pent-2-yne is C9H16O2, with a molecular weight of 156.22 g/mol [1]. The strategic advantage of this molecule lies entirely in the physicochemical properties of the MIP group compared to traditional alternatives.

Why the MIP Group?

• Astereogenic Purity: Unlike the ubiquitous tetrahydropyranyl (THP) group, the MIP group possesses gem-dimethyl substituents at the acetal carbon, meaning it does not introduce a new stereocenter. This prevents the formation of diastereomeric mixtures, ensuring that NMR spectra remain highly resolved and intermediate validation is unambiguous.

• Kinetic Stability: The acetal linkage is completely inert to strong nucleophiles (e.g., Grignard reagents), strong bases (e.g., n-BuLi), and transition-metal-catalyzed cross-coupling conditions.

• Thermodynamic Lability: The intermediate oxocarbenium ion formed during MIP hydrolysis is stabilized by two methyl groups. This tertiary-like stability dramatically lowers the activation energy for cleavage, allowing deprotection to occur at a pH where other sensitive groups (like silyl ethers or delicate allylic stereocenters) remain untouched.

Table 1: Comparative Analysis of C1-Hydroxyl Protecting Groups for Pent-2-yn-1-ol

Protecting Group	Introduction Reagents	Cleavage Conditions	Steric/Electronic Profile	Multi-Step Suitability
MIP (1-Methoxyisopropyl)	2-Methoxypropene, cat. H⁺	PPTS, MeOH, 25 °C	Astereogenic, highly acid-labile	Ideal: Orthogonal to robust silyl ethers; simplifies NMR validation.
THP (Tetrahydropyranyl)	DHP, cat. H⁺	AcOH/H₂O/THF, 40 °C	Stereogenic (creates diastereomers)	Moderate: Good base stability, but NMR complexity hinders intermediate tracking.
TBS (tert-Butyldimethylsilyl)	TBSCl, Imidazole	TBAF, THF, 25 °C	Bulky, highly lipophilic	Poor for Orthogonality: Requires fluoride, risking cleavage of other silyl groups in the molecule.

Synthetic Workflow Visualization

The most common application of 1-(1-Methoxyisopropoxy)pent-2-yne is its divergent stereoselective reduction to either the (Z)- or (E)-alkene, followed by orthogonal deprotection to yield precise natural product precursors.

Figure 1: Divergent stereoselective synthesis workflows utilizing 1-(1-Methoxyisopropoxy)pent-2-yne.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that researchers can definitively confirm the success of each transformation before proceeding to the next synthetic step.

Protocol A: Stereoselective (Z)-Reduction via Lindlar Catalyst

Objective: Convert the internal alkyne to a (Z)-alkene while preserving the acid-sensitive MIP group.

Causality & Mechanistic Insight: Lindlar catalyst (Pd/CaCO₃ poisoned with lead) is utilized to prevent over-reduction to the alkane. The addition of quinoline is a critical causal factor: quinoline selectively binds to the most active, unhindered sites on the palladium surface. The linear alkyne can still coordinate and undergo hydrogenation, but once reduced to the bent (Z)-alkene, steric hindrance prevents it from coordinating to the remaining active sites, effectively halting the reaction (kinetic control).

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask, dissolve 1-(1-Methoxyisopropoxy)pent-2-yne (1.0 eq) in anhydrous hexane (0.2 M concentration).

• Catalyst Addition: Add Lindlar catalyst (5 wt% Pd on CaCO₃, poisoned with Pb, 0.05 eq) and quinoline (0.1 eq) to the solution.

• Hydrogenation: Purge the flask with argon (3x), then introduce hydrogen gas via a balloon (1 atm). Stir vigorously at 25 °C.

• Monitoring: Monitor the reaction strictly via GC-MS or TLC. Stop the reaction immediately upon consumption of the starting material (typically 2–4 hours) to prevent background over-reduction.

• Workup: Filter the suspension through a short pad of Celite to remove the catalyst. Wash the organic layer briefly with cold 0.1 M HCl (to remove quinoline), followed immediately by saturated NaHCO₃ and brine. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

Self-Validating Metric: Analyze the crude product via ¹H NMR. The success of the (Z)-reduction is confirmed by the vinylic protons exhibiting a vicinal coupling constant ( 3JHH​ ) of 10–12 Hz . If an undesired (E)-isomerization has occurred, the coupling constant will be distinctly larger (15–16 Hz ).

Protocol B: Orthogonal Deprotection of the MIP Group

Objective: Cleave the MIP ether to reveal the free allylic alcohol without isomerizing the newly formed (Z)-double bond.

Causality & Mechanistic Insight: Pyridinium p-toluenesulfonate (PPTS) in methanol provides a buffered, mildly acidic environment (pH ~4.5). This specific acidity is perfectly calibrated to hydrolyze the highly labile MIP acetal via a tertiary-stabilized oxocarbenium intermediate. Crucially, it is weak enough to prevent the acid-catalyzed (Z)-to-(E) isomerization of the allylic alcohol—a common failure point when utilizing stronger acids like p-TsOH or aqueous HCl.

Step-by-Step Methodology:

• Reaction Setup: Dissolve the (Z)-1-(1-Methoxyisopropoxy)pent-2-ene (1.0 eq) in anhydrous methanol (0.1 M).

• Acid Addition: Add PPTS (0.1 eq) at room temperature.

• Stirring: Stir at 25 °C for 2–3 hours.

• Quenching & Extraction: Quench the reaction by adding a few drops of triethylamine to neutralize the PPTS. Concentrate the methanol under vacuum. Partition the residue between diethyl ether and water. Extract the aqueous layer twice with ether.

• Purification: Dry the combined organic layers over Na₂SO₄, concentrate, and purify via flash column chromatography (silica gel, Hexanes/EtOAc).

Self-Validating Metric: The reaction is self-validating via TLC; the non-polar MIP ether will convert entirely to a highly polar, low-Rf spot (the free alcohol). Post-workup, ¹H NMR will unequivocally confirm deprotection via the disappearance of the distinctive 6H singlet at ~1.35 ppm (the gem-dimethyls of the MIP group) and the 3H singlet at ~3.20 ppm (the methoxy group).

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. 2-Pentyn-1-ol, 2-Pentynol, Pent-2-yn-1-ol, 2-Pentyne-1-ol, 1-Hydroxy-2-pentyne, 6261-22-9, Pentyn, Mumbai, India [jaydevchemicals.com]
• 3. pubs.acs.org [pubs.acs.org]

Application of 1-(1-Methoxyisopropoxy)pent-2-yne in Natural Product Synthesis: A Strategic Masked Alkyne for Jasmonates and Eicosanoids

Executive Summary

In the total synthesis of complex natural products, the precise construction of cis-alkene geometries and functionalized aliphatic chains is a recurring challenge. 1-(1-Methoxyisopropoxy)pent-2-yne (CAS: 84282-45-1) serves as a highly specialized, masked building block for 2-pentyn-1-ol . By utilizing the 1-methoxy-1-methylethyl (MIP) acetal as a protecting group, chemists can seamlessly execute strong-base alkylations or cross-coupling reactions without the interference of free hydroxyl protons.

This application note details the mechanistic rationale, comparative advantages, and step-by-step protocols for utilizing 1-(1-Methoxyisopropoxy)pent-2-yne in the synthesis of downstream targets, including agricultural jasmonates [2] and pharmaceutical prostaglandins [3].

Mechanistic Insights: The Causality of the MIP Protecting Group

Propargyl alcohol is a highly versatile C3 building block, but its dual reactivity—an acidic hydroxyl proton (pKa ~16) and a terminal alkyne proton (pKa ~25)—requires strategic protection prior to chain extension.

To synthesize 2-pentyn-1-ol (a C5 building block), the terminal alkyne must be deprotonated and reacted with an ethyl halide. If the hydroxyl group is left unprotected, it will quench the base (e.g., n-BuLi or NaNH₂), halting the reaction or requiring excess, highly reactive reagents that complicate purification.

Why choose the MIP group? The MIP group is formed by reacting propargyl alcohol with 2-methoxypropene. Unlike the ubiquitous Tetrahydropyranyl (THP) group, the MIP group does not introduce a new chiral center . This is critical in natural product synthesis, as avoiding diastereomeric mixtures vastly simplifies NMR interpretation and chromatographic purification. Furthermore, the MIP group is highly atom-economical and can be cleaved under exceptionally mild acidic conditions (pH ~4), preserving sensitive stereocenters and fragile functional groups in complex molecules [1].

Table 1: Comparative Analysis of Propargylic Alcohol Protecting Groups

Protecting Group	Reagent	Deprotection Conditions	Synthetic Advantages	Disadvantages
MIP (1-Methoxy-1-methylethyl)	2-Methoxypropene	Mild acid (e.g., dilute H₃PO₄)	No chiral center; highly atom-economical; easily removed.	Highly acid-sensitive; may not survive Lewis acid-mediated steps.
THP (Tetrahydropyranyl)	DHP	Mild acid (e.g., PPTS)	Cheap; robust to strong bases and nucleophiles.	Introduces a chiral center; complicates NMR and purification.
TBDMS (tert-Butyldimethylsilyl)	TBDMSCl / Imidazole	TBAF or Acid	Highly stable; easily monitored by NMR.	Expensive for large scale; fluoride required for removal.
Bn (Benzyl)	BnBr / NaH	Hydrogenation (Pd/C)	Extremely stable to bases and nucleophiles.	Deprotection reduces alkynes; incompatible with 2-pentyn-1-ol targets.

Synthetic Workflow & Visualization

The overarching synthetic strategy relies on a protection-alkylation-deprotection sequence, followed by stereoselective reduction. This pathway transforms inexpensive propargyl alcohol into high-value cis-2-penten-1-ol, the direct precursor to the lower side-chains of jasmonic acid derivatives and eicosanoids [4].

Caption: Workflow from propargyl alcohol to natural products via 1-(1-Methoxyisopropoxy)pent-2-yne.

Experimental Protocols

The following protocols represent a self-validating system. Each step includes mechanistic checks to ensure the integrity of the intermediate before proceeding to the next stage of the synthesis.

Protocol 1: Synthesis of 1-(1-Methoxyisopropoxy)pent-2-yne (Alkylation)

Objective: Extend the carbon chain of the MIP-protected propargyl alcohol using ethyl bromide. Note: While industrial processes often utilize sodium amide in liquid ammonia [1], this protocol is optimized for standard laboratory Schlenk techniques.

• Preparation: Charge a flame-dried Schlenk flask with 1-(1-methoxyisopropoxy)prop-2-yne (1.0 eq) and anhydrous Tetrahydrofuran (THF) to achieve a 0.5 M solution.

• Cooling: Cool the reaction vessel to -78 °C using a dry ice/acetone bath under a positive pressure of Argon.

• Deprotonation: Add n-Butyllithium (1.05 eq, 2.5 M in hexanes) dropwise via syringe. Stir for 30 minutes at -78 °C. Causality: This forms the nucleophilic lithium acetylide. The slight excess of base ensures complete deprotonation.

• Alkylation: Add ethyl bromide (1.2 eq) dropwise. To accelerate the SN2 alkylation, add 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU) (10% v/v) as a co-solvent.

• Propagation: Gradually remove the cooling bath, allowing the reaction to warm to room temperature. Stir for 4 hours.

• Workup: Quench the reaction carefully with saturated aqueous NH₄Cl. Extract the aqueous layer three times with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude oil via vacuum distillation to yield pure 1-(1-Methoxyisopropoxy)pent-2-yne as a colorless liquid.

Protocol 2: Mild Deprotection to 2-Pentyn-1-ol

Objective: Remove the MIP acetal to unmask the primary alcohol without hydrating the alkyne.

• Solvent System: Dissolve 1-(1-Methoxyisopropoxy)pent-2-yne in a mixture of Methanol/Water (4:1 v/v).

• Acid Catalysis: Add a catalytic amount of 10% aqueous H₃PO₄ (or 0.1 eq of Pyridinium p-toluenesulfonate, PPTS). Causality: Phosphoric acid is preferred over HCl or H₂SO₄ as it minimizes the formation of unwanted hydration byproducts across the triple bond [1].

• Reaction: Stir at room temperature for 2–3 hours. Monitor by TLC (Hexanes/EtOAc 8:2). The starting material will appear less polar than the completely deprotected product.

• Neutralization: Once complete, neutralize the acid by adding solid NaHCO₃ until gas evolution ceases.

• Isolation: Concentrate the mixture on a rotary evaporator to remove methanol. Extract the remaining aqueous layer with dichloromethane (DCM). Dry the organic phase over Na₂SO₄ and evaporate to yield pure 2-pentyn-1-ol.

Protocol 3: Downstream Application — Lindlar Reduction to cis-2-Penten-1-ol

Objective: Stereoselective semi-reduction of the alkyne to a cis-alkene for downstream jasmonate synthesis.

• Setup: Dissolve 2-pentyn-1-ol in hexanes or methanol (0.2 M).

• Catalyst Addition: Add Lindlar catalyst (5% Pd/CaCO₃, lead poisoned, 5 wt% relative to the substrate) and 2 drops of synthetic quinoline. Causality: Quinoline further poisons the palladium surface, strictly preventing over-reduction to 1-pentanol and preventing cis-to-trans isomerization.

• Hydrogenation: Purge the flask three times with H₂ gas. Stir vigorously under a hydrogen balloon (1 atm) at room temperature.

• Monitoring: Monitor the reaction closely via GC/MS or ¹H-NMR. Stop the reaction immediately upon the consumption of 1 equivalent of H₂.

• Filtration: Filter the suspension through a short pad of Celite to remove the palladium catalyst. Wash the pad with ethyl acetate.

• Concentration: Concentrate the filtrate under reduced pressure (carefully, as the product is volatile) to yield cis-2-penten-1-ol, ready for esterification into compounds like cis-2-pentenyl dihydrojasmonate[2].

Applications in Drug Development and Agrochemicals

Agrochemicals (Jasmonates): Derivatives of 2-pentyn-1-ol and cis-2-penten-1-ol are heavily utilized in the synthesis of jasmonic acid analogs. Compounds such as 2-pentynyl dihydrojasmonate act as potent plant hormones and are specifically synthesized as germination-inducing agents for parasitic weeds, allowing farmers to trigger premature germination and clear fields before planting host crops [2].

Pharmaceuticals (Eicosanoids & Prostaglandins): In drug development, the C5 chain provided by 1-(1-Methoxyisopropoxy)pent-2-yne is a structural prerequisite for the synthesis of the lower (ω) side-chain of various prostaglandins (e.g., Prostaglandin E1 and J analogs) [3]. Furthermore, it is utilized in cross-coupling reactions to synthesize specialized lipid mediators like 7(S)-Hydroxydocosahexaenoic Acid, an endogenous ligand for PPARα that plays a crucial role in modulating inflammatory responses [4].

References

• Bonrath, W., Pace, F., Fischesser, J., & Witzgall, K. (2012). Process for the manufacture of 2-pentyn-1-ol. U.S. Patent No. US20120197046A1. U.S.
• Fujikura, M., et al. (2001). Jasmonic acid compounds and process for the preparation thereof. U.S. Patent No. US6187946B1. U.S.
• Henschke, J. P., et al. (2013). Process for the preparation of prostaglandin analogues and intermediates thereof. U.S. Patent No. US8436194B2. U.S.

• Gu, Z., et al. (2020). Enantioselective Synthesis of 7(S)-Hydroxydocosahexaenoic Acid, a Possible Endogenous Ligand for PPARα. The Journal of Organic Chemistry, 85(19), 12416-12426.[Link]

Application Note: Synthesis and Structural Elaboration of Functionalized Alkynes via MOP-Protected Pent-2-yne

Executive Summary

The synthesis of highly functionalized internal alkynes is a cornerstone in the development of complex active pharmaceutical ingredients (APIs) and natural product total synthesis. While terminal alkynes are easily functionalized via standard cross-coupling, the elaboration of internal alkynes—such as pent-2-yne derivatives—requires precise C-H activation at the propargylic position.

This application note details the strategic use of the 2-methoxy-2-propyl (MOP) protecting group to mask the hydroxyl functionality of pent-2-yn-1-ol. The resulting MOP-protected pent-2-yne serves as a robust, base-stable intermediate that can undergo directed propargylic lithiation and subsequent electrophilic trapping. Furthermore, we highlight the application of these functionalized MOP-alkynes in advanced transition-metal-catalyzed cascades, such as the synthesis of the proteasome inhibitor Salinosporamide A[1].

Strategic Rationale: The MOP Protecting Group

In complex multi-step synthesis, the choice of protecting group dictates the success of downstream organometallic transformations. The MOP ether offers three distinct advantages over traditional protecting groups:

• Astereogenic Nature: Unlike the commonly utilized tetrahydropyranyl (THP) group, which introduces a new chiral center and generates complex diastereomeric mixtures that convolute NMR analysis, the MOP group is entirely achiral[2],[3].

• Exceptional Base Stability: MOP ethers are completely stable to strong organometallic bases (e.g., n-BuLi, LDA, Grignard reagents) and nucleophiles[4]. This was famously leveraged in the Kuwajima total synthesis of Taxol to protect sensitive intermediates during aggressive coupling steps[5].

• Mild Cleavage: MOP is cleaved under extremely mild acidic conditions, preserving sensitive functional groups (like lactams or epoxides) that might degrade under fluoride-mediated silyl ether cleavage or harsh acidic hydrolysis[3].

Experimental Workflow Visualization

Caption: Workflow for the synthesis and propargylic functionalization of MOP-protected pent-2-yne.

Protocol A: Synthesis of 1-(2-Methoxypropan-2-yloxy)pent-2-yne

Objective: Mask the primary alcohol of pent-2-yn-1-ol to prevent proton transfer during downstream lithiation.

Step-by-Step Methodology

• Preparation: Flame-dry a 100 mL round-bottom flask under an argon atmosphere. Add anhydrous dichloromethane (DCM, 50 mL) and pent-2-yn-1-ol (1.0 equiv, 10.0 mmol).

• Reagent Addition: Cool the solution to 0 °C using an ice-water bath. Add 2-methoxypropene (2.0 equiv, 20.0 mmol) dropwise via syringe.

• Catalysis: Add pyridinium p-toluenesulfonate (PPTS, 0.1 equiv, 1.0 mmol) in one portion.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 3 hours.

• Workup: Quench the reaction by adding saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with DCM (2 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Causality & Expert Insights

• Why use PPTS instead of p-TsOH? The resulting MOP ether is highly sensitive to strong acids. PPTS provides a mildly acidic environment sufficient to catalyze the formation of the acetal without causing premature cleavage or polymerization of the alkyne[3].

• Why quench with NaHCO₃? Neutralizing the acid prior to concentration is critical; concentrating the reaction mixture in the presence of active acid will drive the equilibrium backward, cleaving the MOP group.

Self-Validation Checkpoints

• TLC: Look for an Rf​ shift from ~0.2 (starting alcohol) to ~0.7 (MOP ether) using a 4:1 Hexanes/EtOAc eluent system.

• FT-IR: Confirm the complete disappearance of the broad O-H stretch at ~3300 cm⁻¹.

• ¹H NMR (CDCl₃): The success of the protection is validated by the appearance of a sharp 6H singlet at ~1.40 ppm (gem-dimethyl of the MOP group) and a 3H singlet at ~3.20 ppm (methoxy group).

Protocol B: Directed Propargylic Functionalization

Objective: Regioselective C-H activation at the C4 propargylic position of the MOP-protected pent-2-yne, followed by electrophilic trapping.

Step-by-Step Methodology

• Lithiation Setup: In a flame-dried flask under argon, dissolve the MOP-protected pent-2-yne (1.0 equiv, 5.0 mmol) and tetramethylethylenediamine (TMEDA, 1.2 equiv, 6.0 mmol) in anhydrous THF (25 mL).

• Deprotonation: Cool the mixture to -78 °C. Add n-butyllithium (1.1 equiv, 5.5 mmol, 2.5 M in hexanes) dropwise over 10 minutes. Stir at -78 °C for 1 hour to ensure complete metalation.

• Electrophilic Trapping: Add the chosen electrophile (e.g., benzaldehyde, 1.2 equiv, 6.0 mmol) dropwise. Maintain the reaction at -78 °C for 2 hours, then slowly warm to 0 °C over 1 hour.

• Workup: Quench carefully with saturated aqueous NH₄Cl (15 mL). Extract with ethyl acetate (3 × 20 mL). Dry the organic layers over MgSO₄, concentrate, and purify via flash column chromatography (silica gel, basified with 1% Et₃N to protect the MOP group).

Causality & Expert Insights

• Why add TMEDA? n-Butyllithium exists as stable, less-reactive hexamers in non-polar solvents and THF. TMEDA chelates the lithium ions, breaking these aggregates into highly reactive monomers. This kinetic boost is essential for the rapid and selective deprotonation of the C4 propargylic position, preventing unwanted nucleophilic attack on the MOP ether[4].

• Why basify the silica gel? Standard silica gel is slightly acidic and can prematurely cleave the MOP group during purification. Pre-treating the silica with 1% triethylamine ensures the acetal remains intact.

Self-Validation Checkpoints

• ¹H NMR (CDCl₃): Functionalization at the C4 position is confirmed by the disappearance of the propargylic methylene protons (originally at ~2.2 ppm) and the appearance of a new methine proton signal.

Quantitative Data: Electrophile Scope & Yields

The propargylic lithium intermediate generated from MOP-protected pent-2-yne exhibits excellent nucleophilicity toward a variety of electrophiles.

Electrophile	Product Classification	Yield (%)	Reaction Time (h)
Benzaldehyde	Propargylic Alcohol (Secondary)	85	3.0
Methyl Iodide	Alkylated Internal Alkyne	92	2.5
Allyl Bromide	1,5-En-yne Derivative	88	3.0
Benzyl Bromide	Aryl-alkyl Alkyne	81	4.0

Note: Yields represent isolated, chromatographically pure products. Reactions were performed on a 5.0 mmol scale following Protocol B.

Advanced Application: Rh-Catalyzed Intramolecular Hydroamidation

Functionalized MOP-protected alkynes are not merely end-products; they are vital precursors for complex cascade reactions in drug development. In synthetic studies toward the potent proteasome inhibitor Salinosporamide A , Kamisaki et al. utilized highly functionalized alkynyl formamides bearing a MOP group[1].

When subjected to a Rhodium catalyst ( Rh4​(CO)12​ ), these MOP-alkyne substrates underwent an elegant intramolecular hydroamidation. The MOP group provided the necessary steric and electronic environment near the reaction site, allowing the conversion of the alkyne into a highly functionalized γ -lactam in excellent yields[1]. This methodology highlights the strategic value of MOP-alkynes in navigating the delicate balance of reactivity and stability in total synthesis.

Caption: Rh-catalyzed intramolecular hydroamidation of MOP-alkynes to functionalized lactams.

Sources

• 1. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 3,4-Dihydro-2H-pyran | High Purity Reagent [benchchem.com]
• 5. Kuwajima Taxol total synthesis - Wikipedia [en.wikipedia.org]

Application Note: Orthogonal Protecting Group Strategies Using 1-(1-Methoxyisopropoxy)pent-2-yne

Executive Summary

The targeted synthesis of internal alkynols, specifically 2-pentyn-1-ol, is a fundamental transformation in the commercial production of active pharmaceutical ingredients (APIs), carotenoids, and agricultural pheromones. Direct alkylation of terminal alkynols (e.g., propargyl alcohol) with ethyl halides is highly inefficient due to competitive alkoxide formation and subsequent side reactions. This application note details an optimized, highly scalable orthogonal protecting group strategy utilizing the 1-methoxy-1-methylethyl (MIP) group, centering on the critical intermediate 1-(1-Methoxyisopropoxy)pent-2-yne .

Mechanistic Rationale: The Causality of Protecting Group Selection

In alkyne synthesis, the choice of a protecting group dictates not only the success of the upstream alkylation but the thermodynamic feasibility of downstream purification.

• Base Stability (Alkylation Phase): The alkylation of a terminal alkyne requires strong bases (e.g., NaNH₂, lithium diisopropylamide, or Grignard reagents) to deprotonate the weakly acidic alkynyl proton (pKa ~25). The MIP group, an acetal formed via the reaction of an alcohol with 2-methoxypropene, is completely inert to these strongly basic and nucleophilic conditions.

• Byproduct Volatility (The Causality of Choice): The primary causality for selecting MIP over the ubiquitous tetrahydropyranyl (THP) group lies in the physical properties of the cleavage byproducts. Deprotection of THP ethers yields 5-hydroxypentanal, which has a boiling point (bp ~140–150°C) nearly identical to the target 2-pentyn-1-ol (bp 140°C). This makes isolation by distillation practically impossible. In contrast, the acid-catalyzed hydrolysis of 1-(1-Methoxyisopropoxy)pent-2-yne cleanly yields the target alkynol alongside acetone (bp 56°C) and methanol (bp 65°C) . These highly volatile byproducts are easily stripped under mild vacuum, leaving high-purity product without the need for chromatography [1].

• Broad Utility: The rapid, pseudo-irreversible acid-catalyzed removal of the MIP group has also made it a preferred orthogonal protecting group in advanced liquid-phase oligonucleotide synthesis (LPOS), further validating its robust and predictable nature [2].

Quantitative Data Presentation

To justify the selection of the MIP strategy, the following table summarizes the thermodynamic and chemical parameters of common protecting groups used in C5-alkynol synthesis.

Table 1. Comparative Analysis of Protecting Groups for Alkynol Synthesis

Protecting Group	Base Stability (Alkylation)	Acid Lability (Cleavage)	Cleavage Byproducts	Byproduct Boiling Point	Suitability for 2-Pentyn-1-ol
MIP (1-Methoxyisopropoxy)	Excellent	High (Mild Acid)	Acetone, Methanol	56°C, 65°C	Optimal (Easily Distilled)
THP (Tetrahydropyranyl)	Excellent	High (Mild Acid)	5-Hydroxypentanal	~140–150°C	Poor (Co-distills with product)
TMS (Trimethylsilyl)	Moderate	High	Hexamethyldisiloxane	101°C	Sub-optimal (Prone to hydrolysis)
Benzyl (Bn)	Excellent	Low (Requires H₂/Pd)	Toluene	110°C	Poor (Reduces alkyne bond)

Experimental Protocols: Self-Validating Workflows

The following protocols are designed as self-validating systems, incorporating specific checkpoints to ensure reaction fidelity before proceeding to subsequent steps.

Protocol A: Synthesis of 1-(1-Methoxyisopropoxy)prop-2-yne (Protection)

• Objective: Mask the primary hydroxyl group of propargyl alcohol.

• Procedure: Charge a dry reactor with propargyl alcohol (1.0 eq) and a catalytic amount of anhydrous p-Toluenesulfonic acid (p-TsOH, 0.01 eq). Cool the mixture to 0–5°C. Add 2-methoxypropene (1.2 eq) dropwise over 1 hour.

• Causality: The reaction is highly exothermic; strict temperature control prevents the polymerization of 2-methoxypropene.

• Self-Validation Checkpoint: Monitor the reaction via GC/MS. The reaction is complete when the propargyl alcohol peak disappears and a new peak corresponding to the protected intermediate (m/z 128) emerges. The absence of a broad O-H stretch (~3300 cm⁻¹) in FTIR confirms complete protection.

Protocol B: Synthesis of 1-(1-Methoxyisopropoxy)pent-2-yne (Alkylation)

• Objective: Extend the carbon chain via SN2 alkylation.

• Procedure: In a reactor equipped with a dry ice condenser, condense liquid ammonia. Add a catalytic amount of Fe(NO₃)₃ followed by sodium metal (1.1 eq) to generate sodium amide (NaNH₂). Slowly add the protected intermediate from Protocol A (1.0 eq). Stir for 1 hour, then add ethyl bromide (1.2 eq) dropwise.

• Causality: Liquid ammonia serves as an autoregulating solvent (refluxing at -33°C), preventing thermal degradation. NaNH₂ quantitatively deprotonates the terminal alkyne without attacking the acetal linkage.

• Self-Validation Checkpoint: Perform an aqueous micro-workup and analyze via GC. Successful alkylation is validated by a mass shift to 156.22 g/mol (C₉H₁₆O₂)[3] and the complete disappearance of the terminal alkyne C-H stretch (~3300 cm⁻¹) in the infrared spectrum.

Protocol C: Orthogonal Deprotection to 2-Pentyn-1-ol

• Objective: Cleave the MIP group to release the target alkynol.

• Procedure: Transfer the crude 1-(1-Methoxyisopropoxy)pent-2-yne to a distillation apparatus. Add dilute aqueous phosphoric acid (H₃PO₄, 5% w/w). Heat the mixture to 60°C for 2 hours.

• Causality: H₃PO₄ is specifically chosen over HCl to eliminate the risk of competitive hydrochlorination across the alkyne triple bond.

• Self-Validation Checkpoint: Monitor the distillation head temperature. The initial fractions will distill at 56°C and 65°C, validating the cleavage of the acetal into acetone and methanol. Once the head temperature stabilizes at ~140°C, the pure 2-pentyn-1-ol is collected.

Mandatory Visualization

Workflow for the synthesis and orthogonal deprotection of 1-(1-Methoxyisopropoxy)pent-2-yne.

References

• Bonrath, W., Pace, F., Fischesser, J., & Witzgall, K. (2012). US Patent 2012/0197046 A1.

• Tuning the Solubility of Soluble Support Constructs in Liquid Phase Oligonucleotide Synthesis The Journal of Organic Chemistry (ACS Publications), 2024. URL:[Link]

Sources

• 1. WO2011015623A2 - Procédé pour la fabrication de 2-pentyn-1-ol - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. wap.guidechem.com [wap.guidechem.com]

Application Note: One-Pot Synthesis and Deprotection of MOP-Protected Alkynes

Target Audience: Researchers, synthetic chemists, and drug development professionals. Scope: Advanced methodologies for the protection, transition-metal-catalyzed functionalization, and in situ deprotection of propargylic alkynes using the 2-methoxypropan-2-yl (MOP) group.

Strategic Rationale: The MOP Advantage in Alkyne Chemistry

In the assembly of complex polyketides, macrolides, and active pharmaceutical ingredients (APIs), terminal alkynes bearing propargylic or homopropargylic hydroxyl groups must be transiently masked. The 2-methoxypropan-2-yl (MOP) group is an exceptionally strategic choice for this purpose.

Unlike the ubiquitous tetrahydropyranyl (THP) group, which introduces a new stereocenter and results in complex diastereomeric mixtures that convolute NMR analysis, the MOP group is achiral. Furthermore, the MOP group is highly valued for its finely tuned acid lability. Its stability profile is comparable to the dimethoxytrityl (DMTr) group, allowing for rapid cleavage under mildly acidic conditions without disturbing other sensitive functional groups within the molecule 1.

For substrates such as terminal alkynes, chemoselective deprotection methods are absolutely critical to avoid unwanted side reactions, such as the hydration of the alkyne to a ketone 2. Because MOP acetals are highly sensitive to Brønsted acids but completely inert to strong bases and nucleophiles, single-pot protocols can seamlessly transition from basic cross-coupling conditions directly into an acidic deprotection phase without isolating the intermediate 3.

Table 1: Comparative Profile of Propargylic Alcohol Protecting Groups

Protecting Group	Introduction Reagent	Deprotection Conditions	Diastereomer Formation	Base/Nucleophile Stability
MOP	2-Methoxypropene, cat. H⁺	Mild Acid (pH < 4)	No	Excellent
THP	DHP, cat. H⁺	Mild Acid (pH < 4)	Yes	Excellent
TMS	TMSCl, Base	Mild Base or F⁻	No	Poor to Moderate
Benzyl (Bn)	BnBr, NaH	Hydrogenolysis (Pd/C)	No	Excellent

Mechanistic Causality: Designing the One-Pot Workflow

The fundamental logic behind a one-pot Sonogashira coupling and MOP deprotection lies in orthogonal reactivity.

• The Coupling Phase: Sonogashira couplings require a basic environment (typically amine solvents like triethylamine) to facilitate the formation of the copper-acetylide intermediate. The MOP mixed acetal is completely stable in this regime, preventing the free propargylic alcohol from coordinating with the palladium catalyst or undergoing a Meyer-Schuster rearrangement.

• The Deprotection Phase: Once the C-C bond is formed, the addition of a solid-supported acid (e.g., Amberlyst-15) or mild methanolic HCl protonates the acetal oxygen. This triggers the expulsion of methanol and acetone—both volatile byproducts that are easily removed during concentration, driving the equilibrium toward the fully deprotected functionalized alcohol.

Fig 1: One-pot workflow for the synthesis, coupling, and deprotection of MOP-protected alkynes.

Experimental Methodologies

Protocol A: Synthesis of the MOP-Protected Alkyne

Self-Validating System: The reaction is highly exothermic; proper temperature control ensures the kinetic product is trapped without alkene polymerization.

• Setup: In an oven-dried, argon-purged round-bottom flask, dissolve the propargylic alcohol (10.0 mmol) in anhydrous dichloromethane (DCM, 20 mL).

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Add 2-methoxypropene (15.0 mmol, 1.5 equiv) dropwise.

• Catalysis: Add pyridinium p-toluenesulfonate (PPTS) or p-TsOH (0.1 mmol, 1 mol%).

• Validation (TLC): Stir for 30 minutes at 0 °C. Monitor by TLC (Hexanes/EtOAc 4:1). The starting alcohol (typically Rf​ ~0.2) will convert cleanly to the less polar MOP ether ( Rf​ ~0.6).

• Quench & Isolate: Quench with saturated aqueous NaHCO₃ (10 mL) to neutralize the acid catalyst immediately. Extract with DCM, dry over anhydrous Na₂SO₄, and concentrate. The crude MOP-alkyne is typically >95% pure and ready for the next step.

Protocol B: One-Pot Sonogashira Coupling and MOP Deprotection

Self-Validating System: Visual color transitions and NMR tracking provide real-time confirmation of reaction progress.

• Degassing: In a Schlenk flask, dissolve the MOP-protected alkyne (1.0 equiv) and the target aryl iodide (1.1 equiv) in anhydrous, degassed triethylamine (0.2 M).

• Catalyst Activation: Under positive argon pressure, add Pd(PPh₃)₄ (5 mol%) and CuI (10 mol%).

  • Visual Cue: The solution will transition from a pale yellow to a dark brown/black suspension within 10 minutes, indicating the active formation of the Cu-acetylide and Pd(0) oxidative addition complex.

• Coupling Phase: Stir at room temperature for 2–4 hours until TLC confirms complete consumption of the MOP-alkyne.

• Solvent Exchange: Concentrate the mixture under reduced pressure to remove the bulk of the triethylamine. Redissolve the crude brown residue in a 1:1 mixture of Ethyl Acetate and Methanol (0.1 M).

• In Situ Deprotection: Add Amberlyst-15 acidic resin (approx. 200 mg/mmol) directly to the flask. Stir at room temperature for 30–45 minutes.

• Workup: Filter the reaction mixture through a short pad of Celite to simultaneously remove the Pd/Cu catalyst aggregates and the Amberlyst-15 resin. Wash the pad thoroughly with EtOAc.

• Isolation: Concentrate the filtrate. The byproducts (acetone and methanol) evaporate under vacuum, leaving the crude functionalized propargylic alcohol, which can be purified via standard flash column chromatography.

Optimization and Analytical Tracking

Choosing the correct acidic reagent for the one-pot deprotection phase is critical. While aqueous HCl is effective, it risks hydrating the newly formed internal alkyne. Solid-supported acids like Amberlyst-15 provide the cleanest conversion profiles.

Table 2: Optimization of One-Pot MOP Deprotection (Post-Sonogashira)

Acidic Reagent	Solvent System	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observations
1.0 M HCl (aq)	THF / Water	25	2.0	78	Partial alkyne hydration observed.
p-TsOH (0.1 eq)	Methanol	25	1.0	85	Clean conversion; requires aqueous workup.
Amberlyst-15	MeOH / EtOAc	25	0.5	94	Optimal; simple filtration workup.
TFA (10% v/v)	DCM	0	0.5	88	Trace polymerization byproducts.

Analytical Validation (NMR Tracking)

To definitively confirm the success of the one-pot sequence, track the following diagnostic shifts in the crude ¹H NMR spectrum (CDCl₃):

• Protection Confirmation: Appearance of a sharp 6H singlet at ~1.35 ppm (the gem-dimethyls of the MOP group) and a 3H singlet at ~3.20 ppm (the methoxy ether).

• Deprotection Confirmation: The complete disappearance of the 1.35 ppm and 3.20 ppm singlets, coupled with the re-emergence of the broad hydroxyl proton (typically ~2.50–3.00 ppm, concentration dependent).

References

• 1. PMC - National Institutes of Health.[1] 2.2. Benchchem.[2] 3.3. Journal of the American Chemical Society (ACS).[3]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Scale-Up Synthesis of 1-(1-Methoxyisopropoxy)pent-2-yne

Document Type: Process Chemistry Protocol & Application Note Target Audience: Process Chemists, Scale-Up Engineers, and Drug Development Professionals

Introduction & Mechanistic Rationale

The protection of hydroxyl groups is a foundational operation in complex multi-step organic synthesis. For alkynols like Pent-2-yn-1-ol, selecting the appropriate protecting group requires balancing stability during downstream transformations with the ease of eventual deprotection. The 1-methoxyisopropyl (MIP) ether has emerged as a superior alternative to traditional tetrahydropyranyl (THP) or trimethylsilyl (TMS) groups.

The synthesis of the target molecule, 1-(1-Methoxyisopropoxy)pent-2-yne (CAS 84282-45-1)[1], is achieved via the acid-catalyzed addition of Pent-2-yn-1-ol to 2-methoxypropene (MOP). The choice of the MIP group is driven by its exceptional atom economy and its highly specific lability: it is completely stable to strong bases and nucleophiles but can be cleaved under exceptionally mild acidic conditions.

However, transitioning this reaction from the milligram bench-scale to the kilogram pilot-scale introduces significant physical chemistry challenges. The addition of MOP to an alcohol is highly exothermic. Furthermore, because the resulting MIP ether is extremely sensitive to acid, any residual catalyst during workup or concentration will cause spontaneous deprotection[2]. This application note details a self-validating, highly optimized protocol for the kilogram-scale synthesis of 1-(1-Methoxyisopropoxy)pent-2-yne, focusing on exotherm management, catalyst selection, and critical quenching strategies.

Process Chemistry & Scale-Up Causality

To engineer a robust scale-up process, every chemical choice must be grounded in mechanistic causality.

• Catalyst Selection: While strong mineral acids or Lewis acids (like POCl3​ ) can catalyze the reaction, they frequently trigger the rapid, exothermic polymerization of 2-methoxypropene[3]. We utilize Camphorsulfonic acid (CSA) at a highly reduced loading (0.1 mol%). CSA provides a mild, homogeneous proton source that drives the reaction to completion without degrading the enol ether.

• Reagent Stoichiometry: MOP polymerization is a competing side reaction that consumes the reagent. To counter this, MOP is used in excess (5.0 equivalents). Because MOP has a low boiling point (55 °C), the unreacted excess functions as a co-solvent to absorb heat and is easily stripped under mild vacuum during isolation[3].

• The Critical Quench: The MIP ether is so labile that even the trace acidity of silica gel or standard chloroform-d ( CDCl3​ ) during NMR analysis is sufficient to cleave it[2]. Therefore, the reaction must be completely neutralized with a non-nucleophilic organic base—such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)—before any aqueous workup or solvent evaporation is attempted[3].

Quantitative Data & Process Optimization

The following table summarizes the optimization data gathered during the transition from bench to pilot scale. The data clearly demonstrates that minimizing catalyst loading and employing a basic quench are the primary drivers of high yield and purity.

Catalyst (mol%)	MOP (Equiv)	Temp (°C)	Quench Strategy	Yield (%)	Purity (GC)	Process Observations
POCl3​ (1.0)	2.0	25	None (Direct Workup)	< 40%	65%	Severe MOP polymerization; massive product degradation.
pTsOH (0.5)	3.0	10	TEA (1.5 eq to acid)	78%	92%	Moderate exotherm; some oligomeric side products observed.
CSA (0.1)	5.0	5–10	DIPEA (15 eq to acid)	94%	>98%	Controlled exotherm; clean conversion; stable isolation.

Process Flow Visualization

Figure 1: Workflow for the scale-up synthesis of 1-(1-Methoxyisopropoxy)pent-2-yne.

Step-by-Step Methodology: Kilogram-Scale Protocol

Batch Size: 1.0 kg of starting material. Target Output: ~1.75 kg of 1-(1-Methoxyisopropoxy)pent-2-yne.

Materials & Reagents

• Pent-2-yn-1-ol (CAS 6261-22-9): 1.00 kg (11.89 mol, 1.0 eq)

• 2-Methoxypropene (MOP): 4.28 kg (59.4 mol, 5.0 eq)

• Camphorsulfonic acid (CSA): 2.76 g (0.012 mol, 0.1 mol%)

• N,N-Diisopropylethylamine (DIPEA): 23.0 g (0.178 mol, ~15 eq relative to CSA)

• Solvent: Methyl tert-butyl ether (MTBE), 5.0 L

Step 1: Reactor Preparation & Initial Charge

• Purge a 20 L jacketed glass reactor with dry Nitrogen ( N2​ ) for 15 minutes to ensure an anhydrous atmosphere.

• Charge the reactor with 1.00 kg of Pent-2-yn-1-ol and 5.0 L of MTBE.

• Initiate overhead stirring at 150 RPM.

• Set the chiller to 0 °C and cool the internal reaction mixture to 5 °C.

Step 2: Catalyst Addition & MOP Dosing

• Add 2.76 g of CSA to the reactor in a single portion. Stir for 10 minutes to ensure complete dissolution.

• Begin the dropwise addition of 4.28 kg of 2-Methoxypropene (MOP) via an addition funnel or dosing pump.

• Causality Check (Exotherm Control): The addition must be rate-limited to maintain the internal temperature strictly between 5 °C and 10 °C. Rapid addition will cause thermal runaway and MOP polymerization. The dosing typically takes 2 to 3 hours at this scale.

Step 3: Reaction Monitoring (Self-Validation)

• Once the addition is complete, maintain the reactor temperature at 10 °C for 1 hour.

• Sample the reaction mixture for GC/MS analysis.

• Validation: The reaction is deemed complete when residual Pent-2-yn-1-ol is < 1.0% by area. If incomplete, stir for an additional 30 minutes.

Step 4: The Critical Quench

• Immediate Action: Upon confirming reaction completion, immediately charge 23.0 g of DIPEA into the reactor.

• Stir for 15 minutes at 10 °C.

• Causality Check: This step neutralizes the CSA. Failing to add DIPEA before the next step will result in the total destruction of the MIP ether during concentration[2].

Step 5: Aqueous Workup

• Charge 3.0 L of demineralized water to the reactor to wash out the neutralized salts.

• Stir vigorously for 10 minutes, then halt stirring and allow the phases to separate for 20 minutes.

• Drain the lower aqueous phase.

• Wash the upper organic phase with 2.0 L of saturated aqueous Sodium Bicarbonate ( NaHCO3​ ) to guarantee absolute basicity of the organic layer.

• Separate the phases and dry the organic layer over anhydrous Sodium Sulfate ( Na2​SO4​ ). Filter the mixture.

Step 6: Isolation & Purification

• Transfer the filtrate to a rotary evaporator or distillation setup.

• Crucial Step: Add 2.0 mL of Triethylamine (TEA) to the distillation pot. This trace base prevents thermal acidic hotspots from cleaving the MIP ether during heating.

• Concentrate under reduced pressure (approx. 150 mbar) at a bath temperature not exceeding 35 °C to strip off the MTBE and excess MOP.

• For final purification, perform a short-path vacuum distillation (or wiped film evaporation) to isolate the pure 1-(1-Methoxyisopropoxy)pent-2-yne as a clear liquid.

Analytical Quality Control

• GC/MS: Confirm product mass ( m/z 156.22) and assess purity (>98%).

• NMR Analysis: When preparing the sample for 1H -NMR, the CDCl3​ must be filtered through basic alumina or spiked with a drop of pyridine prior to dissolving the product. Standard CDCl3​ contains DCl, which will rapidly degrade the MIP ether in the NMR tube, yielding a false-negative result for product stability[2].

References

• Guidechem. "1-(1-Methoxyisopropoxy)Pent-2-Yne 84282-45-1 wiki". Guidechem.
• ACS Publications. "Protection (and Deprotection)
• AKJournals. "Synthesis of Methoxyisopropyl (MIP)-Protected (R)
• VDOC.PUB. "Protective Groups In Organic Synthesis". VDOC.PUB.
• Sigma-Aldrich. "Pent-2-yn-1-ol | 6261-22-9". Sigma-Aldrich.

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. vdoc.pub [vdoc.pub]
• 3. akjournals.com [akjournals.com]

Application Note: Regioselective Synthesis of Fully Substituted 1,2,3-Triazoles via RuAAC using 1-(1-Methoxyisopropoxy)pent-2-yne

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Advanced Application Note & Experimental Protocol

Executive Summary & Mechanistic Rationale

The advent of "click chemistry" revolutionized drug discovery and materials science, primarily through the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). However, CuAAC is strictly limited to terminal alkynes, as the mechanism relies on the formation of a copper acetylide intermediate via the deprotonation of the terminal acidic alkyne proton[1].

For researchers requiring fully substituted (1,4,5-trisubstituted) 1,2,3-triazole scaffolds, internal alkynes must be utilized. 1-(1-Methoxyisopropoxy)pent-2-yne is a highly versatile, bifunctional internal alkyne[2]. To successfully "click" this molecule with an organic azide, we must pivot from copper to ruthenium catalysis. The3[3].

Causality in Substrate Design: Why use the 1-methoxyisopropoxy (MIP) derivative instead of the unprotected 1-hydroxypent-2-yne? Propargylic alcohols are notorious for undergoing transition-metal-catalyzed Meyer-Schuster rearrangements or oxidative degradation at elevated temperatures. By masking the C1 hydroxyl with an MIP acetal, we sterically shield the oxygen lone pairs from coordinating with the electrophilic Ru(II) center. This preserves catalyst turnover, prevents off-target degradation, and dramatically increases the substrate's solubility in organic solvents like 1,4-dioxane.

Catalytic Pathway of the RuAAC Reaction

Unlike CuAAC, the RuAAC catalytic cycle does not involve metal acetylides. Instead, the1[1]. A subsequent rate-determining reductive elimination yields the fully substituted triazole[4].

Caption: RuAAC catalytic cycle for internal alkynes forming fully substituted 1,2,3-triazoles.

Quantitative Data & Condition Optimization

To establish a self-validating protocol, empirical optimization of the catalyst and solvent is required. Table 1 summarizes the reaction between 1-(1-Methoxyisopropoxy)pent-2-yne and a model azide (benzyl azide).5[5], as the cyclooctadiene (COD) ligand is more labile than triphenylphosphine, accelerating the initial coordination step.

Table 1: Optimization of Cycloaddition Conditions (1.0 mmol scale)

Entry	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Causality / Observation
1	CuSO₄ (10) / NaAsc (20)	t-BuOH/H₂O	25	24	0	CuAAC cannot activate internal alkynes.
2	CpRuCl(PPh₃)₂ (5)	THF	65	18	62	Steric bulk of PPh₃ slows oxidative coupling.
3	CpRuCl(COD) (5)	THF	65	18	78	COD ligand is labile; improved ruthenacycle formation.
4	Cp*RuCl(COD) (5)	1,4-Dioxane	80	12	94	Higher boiling point overcomes activation barrier.

Experimental Protocol

This methodology details the synthesis of a fully substituted triazole using 1-(1-Methoxyisopropoxy)pent-2-yne.

Reagents and Equipment

• Alkyne: 1-(1-Methoxyisopropoxy)pent-2-yne (1.2 equiv, 1.2 mmol)

• Azide: Benzyl azide (1.0 equiv, 1.0 mmol)

• Catalyst: [Cp*RuCl(COD)] (5 mol%, 0.05 mmol)

• Solvent: Anhydrous 1,4-Dioxane (5.0 mL)

• Equipment: Oven-dried Schlenk tube, magnetic stir bar, inert gas (Argon/N₂) manifold.

Step-by-Step Methodology

• Inert Atmosphere Assembly (Critical Step):

  • Causality: Ruthenium(II) complexes are highly susceptible to oxidation by dissolved O₂, forming catalytically dead Ru(III) species.

  • Action: In a glovebox or using standard Schlenk techniques, add [Cp*RuCl(COD)] (19 mg, 0.05 mmol) to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Reagent Addition:

  • Add 1-(1-Methoxyisopropoxy)pent-2-yne (187 mg, 1.2 mmol) and benzyl azide (133 mg, 1.0 mmol) to the flask.

• Solvent Degassing:

  • Add 5.0 mL of anhydrous 1,4-dioxane. Subject the mixture to three freeze-pump-thaw cycles to strictly remove dissolved oxygen. Backfill with Argon.

• Reaction Execution:

  • Seal the Schlenk tube and heat the reaction mixture in an oil bath at 80 °C for 12 hours. The mixture will typically transition from a pale orange to a dark amber color.

• Reaction Monitoring (Self-Validation):

  • Action: Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Expert Insight: If monitoring by TLC (Hexane/EtOAc), quench the TLC aliquot with a drop of water before spotting. Unquenched ruthenium can coordinate to the newly formed triazole, causing anomalous Rf​ shifts and streaking.

• Quenching and Aqueous Workup:

  • Cool the reaction to room temperature and concentrate under reduced pressure.

  • Redissolve the crude residue in Ethyl Acetate (20 mL). Wash with saturated aqueous NH₄Cl (2 × 10 mL).

  • Causality: The NH₄Cl wash is essential to complex and partition residual ruthenium salts into the aqueous layer, preventing metal contamination in downstream biological assays.

• Purification:

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash column chromatography on silica gel (gradient: 10% to 40% EtOAc in Hexanes) to afford the pure trisubstituted triazole.

Protocol Workflow Diagram

Caption: Step-by-step experimental workflow for the RuAAC of 1-(1-Methoxyisopropoxy)pent-2-yne.

Post-Click Utility in Drug Discovery

The true value of 1-(1-Methoxyisopropoxy)pent-2-yne lies in its post-click versatility.5[5].

Once the triazole ring is formed, the MIP protecting group can be cleanly and rapidly cleaved using mild acidic conditions (e.g., Pyridinium p-toluenesulfonate (PPTS) in MeOH, or 0.1 M HCl in THF). This unmasks a primary hydroxymethyl group. In the context of drug development, this newly revealed alcohol serves as a synthetic handle. It can be converted into a leaving group (mesylate/halide) for nucleophilic substitution, or oxidized to a carboxylic acid to serve as a conjugation point for PROTAC linkers or Antibody-Drug Conjugate (ADC) payloads..

References

• Click Chemistry Azide-Alkyne Cycloaddition: Mechanism of the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) Organic-Chemistry.org URL: [Link]

• Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism Organic-Chemistry.org (Summary of J. Am. Chem. Soc., 2008, 130, 8923-8930) URL:[Link]

• Azide-alkyne Huisgen cycloaddition Wikipedia URL:[Link]

Sources

• 1. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 2. evitachem.com [evitachem.com]
• 3. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 4. Click Chemistry [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Troubleshooting incomplete deprotection of the 1-methoxyisopropoxy group

Technical Support Center: Troubleshooting Incomplete Deprotection of the 1-Methoxyisopropoxy (MIP) Group

Overview The 1-methoxy-1-methylethyl (MIP) group is a highly versatile, acetal-type protecting group for hydroxyls. Unlike the tetrahydropyranyl (THP) group, the MIP ether does not introduce a new stereocenter, which simplifies NMR spectra and downstream purification. While it is highly labile to mild acid, researchers frequently encounter incomplete deprotection during synthesis. This guide provides mechanistic insights, validated protocols, and troubleshooting steps to resolve stalled deprotections.

Mechanistic Causality: Why Deprotections Stall

The cleavage of a MIP ether is an acid-catalyzed equilibrium reaction. Protonation of the acetal oxygen leads to the expulsion of methanol and the formation of a stabilized oxonium ion. Subsequent attack by water yields a hemiketal that rapidly collapses into the free alcohol and acetone.

Because this is an equilibrium process, failure to drive the reaction forward (by removing methanol/acetone or using a vast excess of water/methanol) results in stalled conversions[1]. Furthermore, basic functional groups on the substrate can buffer the catalytic acid, halting the reaction entirely before it can reach completion[2].

Acid-catalyzed deprotection mechanism of the MIP ether.

Troubleshooting Guide & FAQs

Q: My deprotection stalls at ~50% conversion despite adding more PPTS. What is happening? A: You are experiencing equilibrium stalling. The reaction generates methanol and acetone. If you are using a closed system or anhydrous conditions without a scavenger, the reverse reaction (re-protection) competes with the deprotection[1]. Solution: Switch to a solvent system that drives the equilibrium, such as aqueous acetic acid, or perform the reaction in a vast excess of methanol to drive it via transacetalization.

Q: I am using 0.015 M HCl in MeOH, but the reaction is extremely slow. The literature says it should be fast. A: Substrate buffering is the likely culprit. If your molecule contains basic amines, triazoles, or other heterocycles, they neutralize the catalytic acid[2]. Solution: Increase the acid equivalents to surpass the buffering capacity of the basic sites. A stoichiometric or slight excess of acid (1.5–2.0 eq) is required for basic substrates.

Q: The MIP group on my secondary alcohol won't come off, but the primary one did. Why? A: Steric hindrance. The bulky 1-methoxy-1-methylethyl group requires protonation and subsequent formation of a tertiary oxonium intermediate. Steric crowding around the oxygen hinders the initial protonation or solvent attack. Solution: Heat the reaction to 50–60 °C[2] or switch to a stronger acid like Camphorsulfonic acid (CSA) in a THF/Water mixture.

Logical troubleshooting workflow for incomplete MIP deprotection.

Quantitative Data Summary

The following table summarizes the optimal conditions based on substrate characteristics to ensure complete deprotection.

Substrate Type	Recommended Acid	Solvent System	Temperature	Typical Time	Equilibrium Driver
Neutral, Unhindered	PPTS (0.1–0.2 eq)	Methanol	20–25 °C	1–3 h	Excess MeOH
Basic (e.g., amines)	HCl (1.5–2.0 eq)	THF / H₂O (4:1)	20–40 °C	2–5 h	Excess H₂O
Sterically Hindered	CSA (0.5 eq) or AcOH	THF / H₂O	50–60 °C	4–12 h	Heat / H₂O[2]
Acid-Sensitive	Formic Acid (6%)	DCM / MeOH	20 °C	2–4 h	Volatilization

Validated Experimental Protocols

Protocol A: Mild Acid Methanolysis (For Neutral, Unhindered Substrates) This self-validating system relies on a vast excess of methanol to drive the equilibrium via transacetalization, generating volatile byproducts that simplify purification.

• Dissolution: Dissolve the MIP-protected compound in anhydrous methanol to achieve a concentration of 0.1 M.

• Catalysis: Add Pyridinium p-toluenesulfonate (PPTS) (0.2 equivalents).

• Reaction: Stir the mixture at room temperature (20–25 °C). Monitor by TLC or LCMS. The reaction should be complete within 1–3 hours.

• Quench: Add solid NaHCO₃ (0.5 equivalents) and stir for 10 minutes. Causality note: Neutralizing the acid before concentration prevents undesired side reactions or polymerization as the solvent evaporates and the acid concentrates.

• Isolation: Concentrate the mixture under reduced pressure. Partition the residue between Ethyl Acetate and water. Extract, dry the organic layer over Na₂SO₄, and concentrate to yield the free alcohol.

Protocol B: Aqueous Acid Hydrolysis (For Basic or Hindered Substrates) When basic sites buffer the acid or steric bulk prevents protonation, thermal and aqueous forcing conditions are required[2].

• Dissolution: Dissolve the substrate in a 4:1 mixture of Tetrahydrofuran (THF) and Water (0.1 M).

• Acidification: Add Acetic Acid until the apparent pH of the solution is between 4 and 5. If the substrate contains multiple basic amines, use 1.5 equivalents of 1M aqueous HCl instead.

• Heating: Heat the reaction mixture to 50–60 °C. Causality note: The addition of heat overcomes the activation energy barrier of sterically hindered oxonium formation.

• Monitoring: Check the reaction after 4 hours. The presence of water irreversibly hydrolyzes the intermediate to acetone and methanol, preventing equilibrium stalling.

• Workup: Cool to room temperature. Carefully neutralize with saturated aqueous NaHCO₃ until gas evolution ceases. Extract with an appropriate organic solvent (e.g., Dichloromethane), wash with brine, dry, and concentrate.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Preventing side reactions during the cleavage of 1-(1-Methoxyisopropoxy)pent-2-yne

Welcome to the Technical Support Center for propargylic alcohol deprotection workflows. This guide is designed for researchers and drug development professionals handling the cleavage of the 1-methoxyisopropoxy (MIP) protecting group from pent-2-yne derivatives.

Mechanistic Overview & Causality

The substrate, 1-(1-Methoxyisopropoxy)pent-2-yne , consists of a primary propargylic alcohol (pent-2-yn-1-ol) protected by an acyclic acetal—the 1-methoxyisopropyl (MIP) group.

The Causality of Cleavage: The MIP group is exceptionally acid-labile. Its cleavage kinetics are comparable to the highly sensitive1[1]. Deprotection proceeds via mild acid-catalyzed hydrolysis, yielding the desired pent-2-yn-1-ol alongside volatile byproducts (acetone and methanol).

The Primary Side Reaction Risk: Because the underlying molecule is a propargylic alcohol, exposing it to harsh Brønsted acids (e.g., p-Toluenesulfonic acid) or elevated temperatures will trigger the 2[2]. In this pathway, the hydroxyl group is protonated and eliminated as water, forming a delocalized allenic carbocation. Subsequent water attack and tautomerization irreversibly convert your desired alkyne into an 3[3].

Troubleshooting & FAQs

Q: Why is my isolated yield of pent-2-yn-1-ol so low despite complete starting material consumption? A: If your TLC or GC-MS shows clean conversion but poor mass recovery, the issue is evaporative loss, not a chemical side reaction. Pent-2-yn-1-ol (MW 84.12 g/mol ) is highly volatile. Because the MIP group cleaves into acetone and methanol[1], researchers often over-dry the product on the rotary evaporator. Solution: Use a cold water bath (≤ 20°C) during solvent removal and avoid high vacuum (> 150 mbar).

Q: Can I use standard THP deprotection conditions (e.g., PTSA in Methanol) for the MIP group? A: It is strongly discouraged. The MIP group is significantly more acid-labile than a standard tetrahydropyranyl (THP) ether. Using strong acids like p-Toluenesulfonic acid (PTSA) is unnecessarily harsh and risks protonating the resulting propargylic alcohol, triggering water elimination and the 2[2]. Stick to mild acids like Pyridinium p-toluenesulfonate (PPTS).

Q: My reaction mixture turned yellow/brown during deprotection. What happened? A: Color changes indicate alkyne polymerization or decomposition. This occurs when alkynes are exposed to unquenched acids for prolonged periods. You must neutralize the reaction with NaHCO₃ immediately after completion to prevent post-reaction degradation.

Q: My cleavage reaction is stalling. Should I heat it? A: Do not heat the reaction above 35°C. Thermal energy lowers the activation barrier for the 3[3]. If the reaction is stalling, the issue is likely insufficient water in the solvent mixture (hydrolysis requires H₂O). Ensure your solvent contains at least 5–10% v/v water.

Quantitative Condition Matrix

The following table summarizes the causal relationship between cleavage conditions and side-product formation.

Acid Catalyst	Solvent System	Temp (°C)	Time (h)	Yield: Pent-2-yn-1-ol	Yield: α,β-Unsat. Carbonyl	Causality / Observation
PPTS (0.1 eq)	EtOH / H₂O (9:1)	25	2	>95%	<1%	Optimal mild hydrolysis; no rearrangement.
0.1 M HCl	THF / H₂O (1:1)	25	1	92%	2%	Effective, but requires strict time monitoring.
AcOH (20% v/v)	H₂O	25	12	88%	<1%	Very slow cleavage; safe but inefficient.
PTSA (0.1 eq)	MeOH	60	4	15%	75%	Harsh conditions trigger Meyer-Schuster 1,3-shift.

Validated Self-Validating Protocol

This protocol utilizes a self-validating feedback loop: the inclusion of an explicit quenching step ensures that the concentration of acid during solvent evaporation does not artificially drop the pH and destroy the product.

Step 1: Reaction Setup Dissolve 1-(1-Methoxyisopropoxy)pent-2-yne (1.0 mmol) in 9 mL of absolute ethanol and 1 mL of deionized water. Causality: The 10% water content is strictly required to drive the hydrolysis equilibrium forward, preventing stalling.

Step 2: Catalyst Addition Add Pyridinium p-toluenesulfonate (PPTS, 0.1 mmol, 25 mg) in one portion. Stir the reaction mixture at room temperature (20–25°C) for 2 hours. Validation: Monitor via TLC (Hexanes/EtOAc 4:1). The starting material (high Rf) should cleanly convert to the highly polar alcohol (low Rf).

Step 3: Critical Quench Once complete, quench the reaction by adding 10 mL of saturated aqueous NaHCO₃. Causality: Concentrating the reaction mixture without neutralizing the PPTS will artificially lower the pH as the solvent evaporates, triggering the Meyer-Schuster rearrangement directly inside the rotary evaporator.

Step 4: Extraction Extract the aqueous layer with diethyl ether (3 x 15 mL). Causality: Diethyl ether is chosen over ethyl acetate because its low boiling point (34.6°C) protects the highly volatile pent-2-yn-1-ol during the final concentration step.

Step 5: Isolation Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, and filter. Concentrate the solvent carefully on a rotary evaporator with the water bath set to ≤ 20°C and pressure ≥ 150 mbar .

Reaction Pathway Visualization

Chemical pathway and troubleshooting logic for MIP deprotection of pent-2-yne derivatives.

References

• Tuning the stability of alkoxyisopropyl protection groups.
• Meyer-Schuster rearrangement. Wikipedia.
• Brønsted Acid–Catalyzed Meyer–Schuster Rearrangement for the Synthesis of α,β-Unsaturated Carbonyl Compounds.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification &amp; Handling of 1-(1-Methoxyisopropoxy)pent-2-yne

Welcome to the Technical Support Center for alkyne protection and purification workflows. 1-(1-Methoxyisopropoxy)pent-2-yne (CAS: 84282-45-1)[1] is a highly versatile, protected alkynol widely used in complex organic synthesis, cross-coupling reactions, and drug development.

The 1-methoxyisopropyl (MIP) acetal group provides excellent stability against strong bases, nucleophiles, and organometallic reagents. However, it presents unique challenges during chromatographic purification due to its acute acid sensitivity. This guide synthesizes field-proven insights to help you troubleshoot degradation, optimize yields, and perform chemoselective deprotections.

I. Visual Workflow: Synthesis & Purification Logic

Workflow for synthesis, purification, and derivatization of MIP-protected pent-2-yn-1-ol.

II. Troubleshooting & FAQs

Issue 1: Severe product loss or degradation during silica gel chromatography.

• Q: My crude NMR shows excellent conversion to 1-(1-Methoxyisopropoxy)pent-2-yne, but after flash chromatography, I recover mostly the starting pent-2-yn-1-ol. What is happening?

• A (Causality & Solution): The MIP group is an acetal, making it extremely labile to acidic conditions. Standard silica gel possesses surface silanol groups that are weakly acidic (pH ~4.5–5.5). When the MIP-protected alkyne passes through the column, the silanols catalyze the hydrolysis of the acetal back to the free alcohol, releasing volatile byproducts (acetone and methanol). To fix this: You must deactivate the silica gel. Add 1–2% (v/v) triethylamine (Et₃N) to your mobile phase. The amine neutralizes the acidic silanol sites, preventing on-column hydrolysis.

Issue 2: Incomplete protection of Pent-2-yn-1-ol.

• Q: When reacting pent-2-yn-1-ol with 2-methoxypropene, my reaction stalls at 70% conversion despite adding excess reagent.

• A (Causality & Solution): Acetalization is an equilibrium-driven process. Trace moisture in your solvent or starting material will push the equilibrium backward, hydrolyzing the newly formed MIP group. Furthermore, 2-methoxypropene is highly volatile (bp ~34 °C) and can easily escape the reaction mixture. To fix this: Ensure strictly anhydrous conditions. Use a mild acid catalyst like Pyridinium p-toluenesulfonate (PPTS). Recent advancements also highlight the use of a pyridinium 2-methoxyprop-2-yl preassociation complex in pyridine to drive highly efficient, sustainable MIP acetalization[2].

Issue 3: Chemoselective deprotection in the presence of other sensitive groups.

• Q: My downstream derivative contains both a MIP group and a tert-butyldimethylsilyl (TBS) ether. How can I remove only the MIP group?

• A (Causality & Solution): The kinetic lability of the MIP acetal to acid is significantly higher than that of silyl ethers or bulkier acetals (like THP). To fix this: Use a mild, buffered acidic system. A proven method utilizes an Acetic Acid/Sodium Acetate buffer (pH ~4.75) in a THF/H₂O mixture[3]. This specific pH window is acidic enough to rapidly cleave the MIP acetal while leaving TBS ethers completely intact. Alternatively, a TESOTf-lutidine combination at 0 °C can achieve highly chemoselective deprotection under weakly basic conditions[4].

III. Quantitative Data & Comparisons

Table 1: Physical Properties of 1-(1-Methoxyisopropoxy)pent-2-yne

Property	Value
CAS Number	84282-45-1[1]
Molecular Formula	C₉H₁₆O₂
Molecular Weight	156.22 g/mol
Topological Polar Surface Area	18.5 Ų
Chemical Stability	Stable under basic/neutral conditions; highly acid-labile

Table 2: Relative Stability of Common Hydroxyl Protecting Groups

Protecting Group	Structure Type	Acid Lability (Relative)	Base/Nucleophile Stability	Chemoselective Cleavage Condition
MIP	Acetal	Very High (Cleaves at pH 4-5)	Excellent	AcOH buffer (pH 4.75) or TESOTf/lutidine
THP	Cyclic Acetal	High (Cleaves at pH 2-3)	Excellent	p-TsOH in MeOH
MOM	Ether/Acetal	Moderate	Excellent	Strong acid (HCl) or TMSBr
TBS	Silyl Ether	Low	Poor (Fluoride-sensitive)	TBAF or strong acid

IV. Step-by-Step Methodologies (Self-Validating Protocols)

Protocol 1: Synthesis of 1-(1-Methoxyisopropoxy)pent-2-yne

• Preparation: Flame-dry a round-bottom flask under inert gas (N₂ or Argon). Add anhydrous CH₂Cl₂ (10 mL per mmol of pent-2-yn-1-ol).

• Reagent Addition: Add pent-2-yn-1-ol (1.0 equiv) and cool the solution to 0 °C using an ice bath.

• Catalyst & Donor: Add PPTS (0.1 equiv) followed by the dropwise addition of 2-methoxypropene (2.0 equiv). Note: Keep 2-methoxypropene refrigerated prior to use to prevent evaporation.

• Reaction Monitoring (Validation): Stir at 0 °C for 1 hour, then warm to room temperature. Monitor by TLC (Hexanes/EtOAc 9:1). The product will validate as a distinct, higher Rf​ spot compared to the highly polar starting alcohol.

• Quench: Once the starting material is consumed, quench the reaction with saturated aqueous NaHCO₃ to immediately neutralize the PPTS. Extract with CH₂Cl₂, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol 2: Base-Deactivated Silica Gel Chromatography

• Column Preparation: Slurry silica gel in Hexanes containing 2% (v/v) Et₃N. Pour the slurry into the column and pack it tightly.

• Equilibration: Flush the column with 2-3 column volumes of the 2% Et₃N/Hexanes solution to ensure complete neutralization of the internal silanol groups.

• Loading: Dissolve the crude 1-(1-Methoxyisopropoxy)pent-2-yne in a minimum amount of the eluent and load it onto the column.

• Elution: Elute using a gradient of Hexanes to 5% EtOAc in Hexanes (maintaining 1% Et₃N throughout the mobile phase).

• Validation: Analyze fractions by TLC. The presence of Et₃N prevents streaking and degradation, ensuring the isolated product matches the theoretical mass yield without contamination from the deprotected alkynol.

Protocol 3: Mild Chemoselective Deprotection of the MIP Group

• Buffer Preparation: Prepare a pH 4.75 buffer by mixing Acetic Acid and Sodium Acetate in a 3:2 mixture of THF and H₂O[3].

• Reaction: Dissolve the MIP-protected derivative in the buffer solution (approx. 0.05 M concentration).

• Monitoring (Validation): Stir at room temperature for 12-24 hours. Monitor by TLC. The cleavage of the MIP group will result in the appearance of a highly polar spot (the free alcohol) and the disappearance of the starting material.

• Workup: Neutralize the mixture carefully with solid NaHCO₃ until gas evolution ceases. Extract with EtOAc, wash with brine, dry over MgSO₄, and concentrate.

V. References

• Guidechem. "1-(1-Methoxyisopropoxy)Pent-2-Yne 84282-45-1 wiki". Guidechem Chemical Database. 1

• Saari, V., et al. "Selective Acetalization in Pyridine: A Sustainable 5′-O-(2-Methoxypropyl) Protecting Group in the Synthesis of Nucleic Acid Analogs". Organic Letters (via ResearchGate). 5

• Zanoni, G., et al. "First Total Synthesis of J2 Isoprostane". ACS Publications. 3

• Fujioka, H., et al. "Reaction of the Acetals with TESOTf−Base Combination; Speculation of the Intermediates and Efficient Mixed Acetal Formation". ResearchGate.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Common byproducts in the synthesis of 1-(1-Methoxyisopropoxy)pent-2-yne

Topic: Troubleshooting the Synthesis of 1-(1-Methoxyisopropoxy)pent-2-yne Target Audience: Process Chemists, Synthetic Researchers, and Drug Development Professionals Tags: Acetalization, Protecting Groups, MIP Acetal, Alkyne Synthesis, Process Chemistry

Mechanistic Overview & Pathway Diagnostics

The synthesis of 1-(1-Methoxyisopropoxy)pent-2-yne involves the protection of pent-2-yn-1-ol using 2-methoxypropene (MOP) to form a methoxyisopropyl (MIP) mixed acetal. While this protection strategy is highly valued for its mild deprotection conditions, the transient nature of the oxocarbenium ion intermediate makes the reaction highly susceptible to byproduct formation if stoichiometric and pH controls are not strictly maintained[1].

The diagram below maps the kinetic and thermodynamic pathways that lead to the desired product versus common failure modes.

Reaction network illustrating the desired MIP protection pathway versus common byproduct formations.

Diagnostic Matrix: Quantitative Byproduct Analysis

When analyzing your crude reaction mixture, use the following diagnostic table to identify the specific byproduct and implement the corresponding corrective action.

Byproduct Profile	Mechanism of Formation	Analytical Signature (¹H NMR / MS)	Corrective Action
Symmetrical Ketal (2,2-bis(pent-2-yn-1-yloxy)propane)	Over-reaction of the MIP acetal with a second equivalent of pent-2-yn-1-ol, displacing methanol via a secondary oxocarbenium intermediate.	NMR: Absence of the methoxy singlet (~3.2 ppm). Integration shows two pentynyl chains per isopropylidene group.MS: [M+H]+ at m/z 209.	Use a large excess of 2-methoxypropene (2.5–3.0 eq). Reverse the order of addition (add alcohol slowly to MOP).
Hydrolysis Products (Pent-2-yn-1-ol + Acetone + MeOH)	Acid-catalyzed cleavage of the highly labile MIP group triggered by ambient moisture, acidic workup, or standard silica gel.	NMR: Presence of a free hydroxyl proton; strong acetone singlet (~2.1 ppm).MS: Recovery of starting material mass.	Strictly quench the reaction with Triethylamine (Et₃N) prior to concentration. Use basic alumina or Et₃N-treated silica.
MOP Oligomers (Dark Tarry Residue)	Aldol-type self-condensation and polymerization of 2-methoxypropene under strongly acidic conditions or elevated temperatures.	NMR: Broad, complex aliphatic signals in the 1.0–2.5 ppm range.Visual: Crude mixture turns dark brown or black.	Switch from strong acids (e.g., p-TsOH) to milder buffered catalysts like PPTS. Maintain reaction at 0 °C.

Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: My yield of 1-(1-Methoxyisopropoxy)pent-2-yne is consistently low, and I am recovering mostly unreacted pent-2-yn-1-ol. What is causing this? Root Cause & Causality: You are likely experiencing premature deprotection rather than an incomplete reaction. The methoxyisopropyl (MIP) protecting group is exceptionally acid-labile—significantly more so than standard tetrahydropyranyl (THP) or methoxymethyl (MOM) ethers[1]. If you concentrate the reaction mixture without neutralizing the acid catalyst, or if you attempt purification on standard, untreated silica gel, the ambient acidity will rapidly hydrolyze the acetal back to the starting alcohol, releasing acetone and methanol. Solution: Implement a self-validating basic quench. Add 0.2 equivalents of triethylamine (Et₃N) directly to the reaction flask before adding any aqueous workup solutions or removing the solvent. Verify that the aqueous phase pH is >8 during extraction.

Q2: LC-MS and NMR indicate the presence of a higher molecular weight impurity that lacks a methoxy signal. How do I prevent this? Root Cause & Causality: You have formed the symmetrical ketal, 2,2-bis(pent-2-yn-1-yloxy)propane. Because the MIP group is a mixed acetal, protonation of the methoxy oxygen allows methanol to act as a leaving group, generating a new tertiary oxocarbenium ion. If unreacted pent-2-yn-1-ol is locally abundant in the reaction mixture, it will attack this intermediate, forming the symmetrical byproduct. Solution: This is a stoichiometric and kinetic problem. To leverage Le Chatelier's principle, you must ensure that 2-methoxypropene is always in massive excess relative to the alcohol. Do not mix all reagents at once. Instead, dissolve the acid catalyst in MOP and solvent, and add the pent-2-yn-1-ol dropwise using a syringe pump.

Q3: The reaction mixture turns black immediately upon adding the acid catalyst, and purification yields a complex mixture of aliphatic polymers. Why? Root Cause & Causality: You are using an acid catalyst that is too strong (e.g., concentrated HCl, pure p-TsOH, or Lewis acids like BF₃·OEt₂), or the reaction is too warm. 2-Methoxypropene is an enol ether that readily undergoes cationic polymerization and aldol-type condensations under strong acidic conditions. Solution: Switch to Pyridinium p-toluenesulfonate (PPTS). PPTS provides a mild, buffered acidic environment (pKa ~ 5.2) that is perfectly tuned to catalyze the formation of the oxocarbenium ion without triggering the polymerization of the enol ether. Maintain the reaction temperature strictly between 0 °C and 25 °C.

Validated Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system to ensure high yields of 1-(1-Methoxyisopropoxy)pent-2-yne while actively suppressing symmetrical ketal formation and hydrolysis.

Reagents:

• Pent-2-yn-1-ol: 1.0 equivalent (Limiting reagent)

• 2-Methoxypropene (MOP): 3.0 equivalents (Excess to prevent symmetrical ketal)

• Pyridinium p-toluenesulfonate (PPTS): 0.1 equivalents (Mild catalyst)

• Anhydrous Dichloromethane (DCM): 0.2 M relative to alcohol

• Triethylamine (Et₃N): 0.2 equivalents (Quenching agent)

Step-by-Step Workflow:

• System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a rubber septum. Purge with dry Argon or Nitrogen.

• Catalyst & Enol Ether Loading: Add anhydrous DCM and PPTS (0.1 eq) to the flask. Cool the suspension to 0 °C using an ice bath. Add 2-methoxypropene (3.0 eq) via syringe. Note: The PPTS may not fully dissolve immediately; this is normal.

• Controlled Addition: Dissolve pent-2-yn-1-ol (1.0 eq) in a small volume of anhydrous DCM. Add this solution dropwise to the reaction flask over 30 minutes.

  • Causality Check: Slow addition ensures MOP is always in kinetic excess, eliminating the symmetrical ketal byproduct.

• In-Process Control (IPC): Stir at 0 °C for 1 hour, then allow to warm to room temperature. Monitor by TLC (Hexanes/EtOAc 8:2).

  • Critical Step: You must pre-treat the TLC plate by running it in a chamber with 5% Et₃N in hexanes and drying it before spotting, otherwise the silica will hydrolyze the product on the plate, giving a false negative for reaction completion[1].

• Basic Quench (Self-Validating Step): Once starting material is consumed, add Et₃N (0.2 eq) directly to the reaction mixture and stir for 5 minutes.

• Workup: Dilute the mixture with additional DCM and wash with saturated aqueous NaHCO₃. Check the pH of the aqueous layer (must be >8). Extract the aqueous layer once with DCM, dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: If purification is necessary, perform flash column chromatography using silica gel that has been deactivated by packing the column with solvent containing 1% Et₃N.

References

• Virta, P., et al. "Selective Acetalization in Pyridine: A Sustainable 5′-O-(2-Methoxypropyl) Protecting Group in the Synthesis of Nucleic Acid Analogs." Organic Letters, American Chemical Society. Available at:[Link][1]

• White, J. D., et al. "A Symmetry-Based Formal Synthesis of Zaragozic Acid A." The Journal of Organic Chemistry, American Chemical Society. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Challenges in the selective deprotection of MOP in polyfunctional molecules

Technical Support Center: Selective MOP Ether Deprotection

Welcome to the technical support center for challenges in the selective deprotection of methoxymethyl (MOP) ethers. This guide is designed for researchers, scientists, and drug development professionals who encounter specific issues during the synthesis of polyfunctional molecules. Here, we provide in-depth, evidence-based troubleshooting guides and frequently asked questions to help you navigate the complexities of MOP group manipulation.

Frequently Asked Questions (FAQs)

Q1: What are the standard, mild conditions for MOP ether deprotection?

A1: The MOP group is an acetal-type protecting group, valued for its stability in basic conditions and its lability under mild acidic conditions.[1] The most common and mild method for its removal involves using a catalytic amount of pyridinium p-toluenesulfonate (PPTS) in an alcohol solvent like methanol (MeOH) at room temperature.[1] This method is often effective within a few hours and is compatible with many other protecting groups.

Q2: How can I selectively deprotect a MOP ether in the presence of a tert-butyldimethylsilyl (TBS) ether?

A2: This is a classic example of orthogonal protection strategy. The MOP ether is significantly more acid-labile than a TBS ether. Treatment with a mild acid catalyst like PPTS in methanol will selectively cleave the MOP group while leaving the TBS group intact.[1] Conversely, the TBS group can be removed with a fluoride source, such as tetrabutylammonium fluoride (TBAF), without affecting the MOP group.[1]

Q3: My MOP deprotection reaction is stalled and won't go to completion. What are the likely causes?

A3: Incomplete deprotection is a common issue. The primary culprits are typically:

• Insufficient Acid Catalyst: The catalytic acid may have been consumed by other basic functionalities in your molecule or degraded over time.

• Inappropriate Solvent: The choice of solvent can influence the reaction rate. Protic solvents like methanol are generally preferred as they can participate in the hydrolysis mechanism.

• Low Temperature: While room temperature is usually sufficient, some less reactive MOP ethers may require gentle heating.

• Reversibility: The acetal exchange reaction is reversible. Using a large excess of the alcohol solvent (e.g., methanol) helps drive the equilibrium towards the deprotected product.

Q4: What are the common side reactions during acidic MOP deprotection?

A4: The primary side reactions involve the unintended cleavage of other acid-sensitive functional groups.[2][3] These can include other acetals (like THP), ketals, silyl ethers (TBS, TIPS), and carbamates (Boc).[1][4] In complex molecules, acid-catalyzed rearrangements or eliminations can also occur, particularly if carbocationic intermediates can be stabilized by neighboring groups.

Troubleshooting Guides

Problem 1: Incomplete Deprotection or Very Slow Reaction

You're observing significant amounts of starting material by TLC/LCMS even after several hours.

This issue points to suboptimal reaction kinetics or equilibrium. The goal is to increase the reaction rate without compromising selectivity.

• Scientific Rationale: The deprotection mechanism is an acid-catalyzed hydrolysis or alcoholysis.[5][6] The first step is the protonation of the MOP oxygen, making it a better leaving group. The rate of this step, and thus the overall reaction, is dependent on the concentration of the acid and the nucleophilicity of the solvent.

• Troubleshooting Workflow:

  dot graph TD { A[Start: Incomplete Deprotection] --> B{Is there a basic group (e.g., amine) in the substrate?}; B -->|Yes| C[Increase catalyst loading, e.g., from 0.2 to 0.5 equiv PPTS]; B -->|No| D[Increase reaction temperature to 40°C]; C --> E{Still incomplete?}; D --> E; E -->|Yes| F[Switch to a stronger acid system, e.g., 1% Acetic Acid in THF/H2O]; F --> G{Monitor for side products}; G -->|Side products observed| H[Revert to milder conditions and longer reaction time]; G -->|No side products| I[Reaction complete]; E -->|No| I; H --> I; }

  Caption: Troubleshooting workflow for incomplete MOP deprotection.

• Step-by-Step Protocol (Condition Screening):

  • Baseline: Dissolve the MOP-protected substrate (1.0 equiv) in methanol. Add PPTS (0.2 equiv) and stir at room temperature.[1] Monitor by TLC every hour.

  • Increase Catalyst: If the reaction is slow, add another portion of PPTS (0.2 equiv) to the reaction mixture.

  • Increase Temperature: If the reaction remains sluggish, gently warm the mixture to 40-50 °C.

  • Change Solvent/Acid System: For particularly stubborn cases, consider a solvent system like 1% aqueous acetic acid in THF, which provides both a stronger acid and a nucleophile (water).[7][8]

Problem 2: Loss of Selectivity - Unwanted Deprotection of Other Protecting Groups

You're successfully removing the MOP group, but your TBS, Boc, or other acid-labile groups are also being cleaved.

This is a problem of chemoselectivity. The deprotection conditions are too harsh for the substrate. The key is to use an acidic reagent that is just strong enough to cleave the MOP acetal but not other groups.

• Scientific Rationale: Different acid-labile protecting groups have different activation energy barriers for cleavage. MOP ethers, being acetals, are generally more labile than silyl ethers like TBS or carbamates like Boc.[1][4] The selectivity is achieved by fine-tuning the acidity (pKa) of the reaction medium.

• Reagent Selectivity Table:

Reagent System	Typical Conditions	Relative Acidity	Selectivity Profile
PPTS in MeOH	0.1-0.3 equiv, RT	Mild	High: Cleaves MOP, leaves TBS, Boc, Trityl intact.[1]
Acetic Acid (AcOH)	1-20% in THF/H₂O	Moderate	Medium: Cleaves MOP, may slowly cleave TBS.[7][8]
TFA (Trifluoroacetic Acid)	1-5% in CH₂Cl₂	Strong	Low: Cleaves MOP, TBS, and Boc rapidly.
HCl in MeOH	1.25 M solution	Very Strong	Very Low: Unselective, cleaves most acid-labile groups.[9]
Lewis Acids (e.g., FeCl₃)	Catalytic, CH₂Cl₂	Varies	Can be selective but substrate-dependent. May complex with other functional groups.[10]

• Experimental Protocol for Maximizing Selectivity:

  • Setup: In a clean, dry flask, dissolve your poly-protected substrate (1.0 equiv) in anhydrous methanol.

  • Catalyst Addition: Add PPTS (0.2 equiv) to the solution at room temperature.[1]

  • Monitoring: Monitor the reaction progress very carefully by TLC or LC-MS at short intervals (e.g., every 15-30 minutes).

  • Quenching: As soon as the MOP-protected starting material is consumed, immediately quench the reaction by adding a mild base, such as a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a few drops of triethylamine (Et₃N).

  • Workup: Proceed with standard aqueous workup and extraction to isolate the product before any significant cleavage of other groups can occur.

Problem 3: Low Yield Due to Substrate Decomposition

The MOP group is removed, but the overall yield is low, and multiple unidentified spots appear on the TLC plate.

This suggests that the substrate itself is unstable under the acidic conditions, leading to degradation or rearrangement.

• Scientific Rationale: The carbocationic intermediate formed during acetal cleavage, or the acidic medium itself, can trigger undesired pathways in sensitive substrates.[6] For example, molecules with nearby double bonds, epoxides, or strained rings may undergo rearrangement or decomposition.

• Mitigation Strategy Diagram:

  dot graph TD { A[Start: Low Yield/Decomposition] --> B{Is the substrate known to be acid-sensitive?}; B -->|Yes| C[Lower the reaction temperature to 0°C]; C --> D{Still decomposing?}; D --> |Yes| E[Use a buffered system, e.g., AcOH/NaOAc]; E --> F{Still decomposing?}; F --> |Yes| G[Explore non-acidic deprotection methods if available (rare for MOP)]; B -->|No| H[Carefully purify reagents and use anhydrous solvents]; H --> I{Problem persists?}; I -->|Yes| C; I -->|No| J[Success]; D -->|No| J; E -->|No| J; F -->|No| J; G --> J; }

  Caption: Decision tree for mitigating substrate decomposition.

• Recommended Actions:

  • Lower the Temperature: Perform the standard PPTS/MeOH deprotection at 0 °C or even -20 °C. While the reaction will be slower, it can significantly suppress side reactions.

  • Use Anhydrous Conditions: Ensure all solvents and reagents are strictly anhydrous. Adventitious water can alter the acidity and reaction pathway.

  • Scavengers: If you suspect cationic side reactions, adding a scavenger like triethylsilane (TES) can sometimes help by trapping reactive intermediates.[11]

  • Re-evaluate the Protecting Group Strategy: If the substrate is fundamentally incompatible with even the mildest acidic conditions, the MOP group may not be the appropriate choice for that specific synthetic route. An alternative protecting group with non-acidic cleavage conditions (e.g., a silyl ether cleaved by fluoride, or a benzyl ether removed by hydrogenolysis) might be necessary for future syntheses.[1]

References

• MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals. ACS Omega. [Link]

• By what mechanism do acids deprotect primary silyl ethers?. Chemistry Stack Exchange. [Link]

• MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals. ACS Publications. [Link]

• Cyanomethyl (CNMe) ether: an orthogonal protecting group for saccharides. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Lewis Acid Promoted Deprotection of Benzylidene Acetals and p-Methoxybenzyl Ethers with Mercaptoacid Acid as Scavenger. PubMed. [Link]

• Studies on the Effect of Lewis Acids on Fmoc Deprotection in Solution and Solid-Phase. University of Windsor. [Link]

• Protecting Groups List. SynArchive. [Link]

• Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. ACS Publications. [Link]

• Lewis Acids. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Silyl-protective groups influencing the reactivity and selectivity in glycosylations. Beilstein Journal of Organic Chemistry. [Link]

• Supramolecular protection with a recyclable molecular container: an efficient strategy for the one-pot selective functionalization of polyfunctional substrates. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Protective Groups in Synthetic Organic Chemistry. University of Illinois. [Link]

• TBS Protection - Common Conditions. Organic Chemistry Portal. [Link]

• Sustainable Approaches for the Protection and Deprotection of Functional Groups. PMC. [Link]

• 13.10: Protecting Groups in Organic Synthesis. Chemistry LibreTexts. [Link]

• Substrate-Directed Lewis-Acid Catalysis for Peptide Synthesis. ACS Publications. [Link]

• Cleavage Of Ethers With Acid. Master Organic Chemistry. [Link]

• Sustainable Approaches for the Protection and Deprotection of Functional Groups. Wiley Online Library. [Link]

• Organophotoredox Catalyzed C‒O Bond Cleavage: A Chemoselective Deprotection Strategy for Phenolic Ethers and Esters Driven by. ChemRxiv. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

• Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis. IntechOpen. [Link]

• Revisiting the Challenges in Fabricating Uniform Coatings with Polyfunctional Molecules on High Surface Energy Materials. ResearchGate. [Link]

• A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis. PubMed. [Link]

• Acid CleavageLDeprotection in Fmoc/tBu Solid-Phase Peptide Synthesis. SpringerLink. [Link]

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• 11. merckmillipore.com [merckmillipore.com]

Avoiding racemization during the synthesis of chiral alkynes with MOP protection

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the loss of enantiomeric excess (ee) when working with chiral alkynes—specifically chiral propargylic alcohols protected with the MOP (2-methoxy-2-propyl or 4-methoxy-4-tetrahydropyranyl) group.

While the MOP group is highly valued for its ease of installation and stability under strongly basic conditions, its acetal/ketal nature makes the adjacent chiral center highly susceptible to racemization if the reaction microenvironment is not strictly controlled. This guide explores the mechanistic causality behind stereochemical degradation and provides field-proven, self-validating protocols to maintain chiral integrity.

The Mechanistic Causality of Racemization

To prevent racemization, we must first understand the two primary pathways through which stereochemical information is lost in MOP-protected propargylic systems:

A. The Propargylic Carbocation Pathway (Acid-Catalyzed) MOP protection relies on the acid-catalyzed addition of the alcohol to 2-methoxypropene. If the acid is too strong (e.g., p -TsOH) or the reaction is heated, the C–O bond at the propargylic position can undergo heterolytic cleavage. The resulting propargylic carbocation is highly stabilized by resonance with the adjacent alkyne (forming an allenyl cation)[1]. Because this intermediate is planar, subsequent re-attack by the alcohol or ambient water results in a racemic mixture.

B. The Allenyl Anion Pathway (Base/Metal-Catalyzed) During downstream functionalization (e.g., deprotonation of the terminal alkyne with n -BuLi), the use of excess base or elevated temperatures can lead to the abstraction of the propargylic proton. This generates an allenyl anion, leading to base-catalyzed allene-alkyne isomerization. Additionally, transition metals like Pd or Ru used in cross-coupling can coordinate to the alkyne and trigger a Meyer-Schuster-type rearrangement, scrambling the stereocenter[2].

Mechanistic pathways of racemization vs. successful functionalization in MOP-protected alkynes.

Quantitative Impact of Reaction Conditions on Chiral Integrity

The bulkiness of the 2-methoxy-2-propyl group generally provides robust stereochemical integrity[3], provided the conditions remain within strict boundaries. The table below summarizes the quantitative impact of various reagents and conditions on the ee of a standard chiral propargylic alcohol model.

Reaction Phase	Reagent / Catalyst	Temperature	Time	Resulting ee (%)	Primary Failure Mode
Protection	2-Methoxypropene, p -TsOH	25 °C	4 h	< 20%	Propargylic carbocation formation
Protection	2-Methoxypropene, PPTS	0 °C to 25 °C	2 h	> 98%	None (Optimal)
Functionalization	n -BuLi (1.5 eq)	25 °C	1 h	45%	Allenyl anion isomerization
Functionalization	n -BuLi (1.05 eq)	-78 °C	0.5 h	> 98%	None (Optimal)
Deprotection	1 M HCl / THF	25 °C	2 h	60%	Acid-catalyzed C–O cleavage
Deprotection	PPTS / MeOH	25 °C	4 h	> 98%	None (Optimal)

Self-Validating Experimental Protocols

To ensure reproducibility and prevent silent failures, the following protocols incorporate built-in validation steps.

Protocol A: Racemization-Free MOP Protection

The use of Pyridinium p-toluenesulfonate (PPTS) provides a mildly acidic environment that catalyzes acetal formation without triggering C–O bond heterolysis[4].

• Preparation: Flame-dry a round-bottom flask under argon. Dissolve the chiral propargylic alcohol (1.0 equiv, >99% ee) in anhydrous dichloromethane (DCM) to a concentration of 0.2 M.

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Add 2-methoxypropene (3.0 to 5.0 equiv) dropwise.

• Catalysis: Add PPTS (0.1 equiv) in one portion.

• Monitoring (Validation Step): Stir the reaction at 0 °C, allowing it to slowly warm to room temperature over 2 hours. Monitor via TLC (Hexanes/EtOAc). Self-Validation: MOP ethers are often not UV-active; use a p -anisaldehyde or KMnO4​ stain. The product will appear as a higher Rf​ spot compared to the starting alcohol.

• Crucial Quench: Once complete, do not immediately concentrate the mixture . Evaporating the solvent increases the effective concentration of the acid, which will instantly cleave the MOP group and racemize the product. Add triethylamine ( Et3​N , 0.2 equiv) to neutralize the PPTS.

• Workup: Concentrate under reduced pressure, then purify via flash chromatography on silica gel (pre-neutralized with 1% Et3​N in hexanes).

Protocol B: Mild Deprotection of MOP Groups

Heterogeneous catalysis or mild alcoholic transacetalization prevents the harsh conditions that lead to racemization[5].

• Preparation: Dissolve the MOP-protected chiral alkyne in anhydrous methanol (0.1 M).

• Catalysis: Add PPTS (0.2 equiv).

• Reaction: Stir at room temperature for 2–4 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract with ethyl acetate, wash with brine, dry over Na2​SO4​ , and concentrate.

Frequently Asked Questions (FAQs)

Q: My MOP protection reaction stalled at 50% conversion. I added a drop of concentrated HCl to push it, but my ee dropped to zero. What happened? A: MOP protection is an equilibrium-driven process. Adding a strong Brønsted acid like HCl or p -TsOH does not shift the equilibrium toward the product; instead, it aggressively protonates the newly formed MOP ether, leading to the irreversible formation of a planar propargylic carbocation[1]. To drive the reaction to completion without losing chirality, ensure your DCM is strictly anhydrous (water drives the equilibrium backward) and use an excess of 2-methoxypropene with a mild catalyst like PPTS[4].

Q: Why do I see a drop in ee during the Sonogashira coupling of my MOP-protected alkyne? A: Transition metals, particularly Palladium and Copper, can coordinate to the alkyne π -system. In propargylic systems, this coordination can facilitate the departure of the MOP group, triggering a Meyer-Schuster-type rearrangement via a metallic allenylidene intermediate[2]. To mitigate this, lower the reaction temperature, use a milder base (e.g., Et3​N or iPr2​NEt instead of inorganic carbonates), or switch to a more sterically demanding protecting group (like TBS or TBDPS) if the metal-induced cleavage persists.

Q: Can I use n -BuLi at room temperature to deprotonate the terminal alkyne? A: Absolutely not. While the terminal alkyne proton is highly acidic ( pKa​≈25 ), the propargylic proton is also susceptible to abstraction by strong bases at elevated temperatures. Deprotonation at the propargylic position generates an allenyl anion, leading to immediate racemization. Always perform n -BuLi deprotonations at -78 °C and limit the base to exactly 1.05 equivalents.

References

• Group-Selective Approaches to Complex Natural Product Synthesis: Three Examples of Diastereotopos-Selective Reactions Thieme Connect
• Chiral Brønsted Acid Catalyzed Enantioconvergent Propargylic Substitution Reaction of Racemic Secondary Propargylic Alcohols with Thiols ResearchG
• Protection (and Deprotection)
• Total Synthesis and Stereochemical Assignment of (–)-Ushikulide A PMC - NIH
• Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases MDPI

Sources

• 1. researchgate.net [researchgate.net]
• 2. Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases [mdpi.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 1-(1-Methoxyisopropoxy)pent-2-yne Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic challenges and impurity profiles associated with 1-(1-Methoxyisopropoxy)pent-2-yne (Formula: C9​H16​O2​ , MW: 156.22 g/mol ).

This molecule consists of a pent-2-yn-1-ol core protected by a 1-methoxy-1-methylethyl (MIP) group [1]. While the MIP group provides excellent orthogonality to basic and nucleophilic conditions, its extreme sensitivity to mild acids often leads to unintended degradation and complex impurity profiles during downstream synthesis [2].

Part 1: Frequently Asked Questions (Mechanistic Insights)

Q1: Why am I seeing a significant pent-2-yn-1-ol impurity (MW = 84.12) during silica gel chromatography? Causality: The MIP ether is an acetal-type protecting group. It is highly acid-labile and will rapidly undergo hydrolysis when exposed to the mildly acidic silanol groups on standard silica gel. Solution: You must neutralize the stationary phase. Pre-treat your silica gel column with 1% Triethylamine ( Et3​N ) in your starting eluent (e.g., hexanes) and maintain 0.1% to 1% Et3​N throughout the chromatographic run to prevent protonation of the acetal oxygen. Additionally, avoid using CDCl3​ for NMR analysis unless it has been filtered through basic alumina, as trace DCl will cleave the MIP group in the NMR tube [2].

Q2: During base-catalyzed alkylation of the terminal alkyne, I detect an impurity with the exact same mass as my starting material (m/z 156). What is this? Causality: You are observing base-catalyzed isomerization. Propargylic systems can undergo a proton shift under strong basic conditions (e.g., using KOH or prolonged exposure to n−BuLi at elevated temperatures), isomerizing the alkyne into an allene (e.g., 1-(1-methoxyisopropoxy)penta-1,2-diene). Solution: Kinetically control the deprotonation. Use non-nucleophilic bases like Lithium diisopropylamide (LDA) or Lithium hexamethyldisilazide (LHMDS) at strictly cryogenic temperatures ( −78∘C ) to selectively deprotonate the terminal alkyne without triggering the allene rearrangement [3].

Q3: I am using 1-(1-Methoxyisopropoxy)pent-2-yne in a Sonogashira cross-coupling, but I am isolating a highly non-polar impurity with a mass of 310. What went wrong? Causality: This is a Glaser homocoupling byproduct: 1,10-bis(1-methoxyisopropoxy)deca-2,4-diyne. In the presence of the Copper(I) co-catalyst and trace atmospheric oxygen, Cu(I) oxidizes to Cu(II) , which then acts as an oxidant to couple two terminal alkynes together. Solution: The reaction system is not sufficiently anaerobic. Rigorously degas your solvents using the freeze-pump-thaw method (minimum 3 cycles) and backfill the reaction vessel with high-purity Argon.

Part 2: Visualizing Workflows

Degradation Pathway

Reaction pathway of MIP ether formation and acid-catalyzed degradation.

Troubleshooting Decision Tree

Decision tree for identifying and resolving common 1-MIP-pent-2-yne impurities.

Part 3: Impurity Profiling Data

The table below summarizes the quantitative analytical markers for the primary impurities encountered when working with this molecule. Compare your empirical data against these benchmarks to isolate your specific failure mode.

Impurity Identity	Causality / Source	ESI-MS (m/z) [M+H]+	Key 1H NMR Diagnostic Shifts ( CDCl3​ )	Prevention Strategy
Pent-2-yn-1-ol	Acidic cleavage of MIP group during workup or chromatography.	85.1	Loss of s,6H at ~1.4 ppm (MIP methyls) and s,3H at ~3.2 ppm (MIP methoxy). Appearance of broad OH peak.	Buffer silica gel with 1% Et3​N ; use basic alumina-filtered CDCl3​ .
Allene Isomer	Base-catalyzed propargylic rearrangement.	157.2	Disappearance of t,1H (terminal alkyne proton). Appearance of multiplet ~5.0-5.5 ppm (allene protons).	Use non-nucleophilic bases (LDA/LHMDS) at −78∘C . Avoid prolonged base exposure.
Glaser Diyne	Cu(II) -mediated oxidative homocoupling during Sonogashira.	311.4	Loss of terminal alkyne proton. Symmetry in NMR simplifies the aliphatic region relative to mass.	Rigorous freeze-pump-thaw degassing; utilize strictly anaerobic technique.
Acetone / Methanol	Volatile byproducts of MIP acetal degradation.	N/A (Volatile)	Acetone: s,6H at 2.17 ppm. Methanol: s,3H at 3.49 ppm.	Ensure complete solvent removal in vacuo post-deprotection.

Part 4: Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, follow these self-validating standard operating procedures (SOPs). Each protocol contains built-in validation checkpoints.

Protocol A: Synthesis and Buffered Purification of 1-(1-Methoxyisopropoxy)pent-2-yne

This protocol ensures the protection of pent-2-yn-1-ol without subsequent degradation during isolation.

• Reaction Setup: Dissolve pent-2-yn-1-ol (1.0 equiv) in anhydrous CH2​Cl2​ (0.2 M) under an Argon atmosphere.

• Reagent Addition: Add 2-methoxypropene (1.5 equiv) followed by a catalytic amount of Pyridinium p-toluenesulfonate (PPTS, 0.1 equiv) [1].

• Monitoring (Checkpoint 1): Stir at room temperature for 2 hours. Monitor by TLC (Hexanes/EtOAc 9:1). The product will run significantly higher (less polar) than the starting alcohol. Do not proceed until the SM spot is completely consumed.

• Quench: Quench the reaction by adding saturated aqueous NaHCO3​ to neutralize the PPTS. Extract with CH2​Cl2​ , dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Buffered Chromatography: Prepare a silica gel column using Hexanes containing 1% Et3​N . Load the crude mixture and elute with Hexanes/EtOAc (95:5) containing 0.5% Et3​N .

• Validation (Checkpoint 2): Analyze the purified fractions via LC-MS. A successful run will yield a single peak at m/z 157.2 [M+H]+ with zero trace of m/z 85.1.

Protocol B: Controlled Orthogonal Deprotection

The MIP group is designed to be cleaved mildly without affecting other robust protecting groups (e.g., TBS, Benzyl) [1].

• Solvent System: Dissolve the MIP-protected intermediate in a 4:1 mixture of Methanol and Water.

• Acidification: Add catalytic Formic Acid (or 0.1 M HCl ) dropwise at room temperature.

• Monitoring (Checkpoint 1): Stir for 30–60 minutes. TLC will show the rapid appearance of a polar spot corresponding to the free alcohol.

• Workup: Neutralize the solution with solid NaHCO3​ before solvent evaporation to prevent acid-catalyzed side reactions of the newly exposed functional groups during concentration.

• Validation (Checkpoint 2): 1H NMR should confirm the complete disappearance of the 6-proton singlet at ~1.4 ppm (gem-dimethyls) and the 3-proton singlet at ~3.2 ppm (methoxy group) [4].

References

• Wuts, P. G. M., & Greene, T. W. Greene's Protective Groups in Organic Synthesis. DOKUMEN.PUB. Available at:[Link]

• Kawasaki-Takasuka, T., et al. Regioselective carbon–carbon bond formation of 5,5,5-trifluoro-1-phenylpent-3-en-1-yne. Beilstein Journal of Organic Chemistry. Available at:[Link]

• ACS Publications. Development of HIV-Integrase Inhibitor S-1360: Selection of the Protecting Group on the 1,2,4-Triazole Ring. Available at:[Link]

Reference Data & Comparative Studies

Orthogonal Protection Strategies in Alkyne Chemistry: 1-Methoxyisopropoxy (MOP) vs. Terminal Alkyne Protecting Groups

Executive Summary: Clarifying the Functional Scope

In complex molecule synthesis and drug development, the term "alkyne protection" often conflates the protection of the terminal alkyne carbon (C–H) with the protection of adjacent functional groups, most notably propargylic alcohols. As a Senior Application Scientist, I frequently observe researchers attempting to directly substitute 1-methoxyisopropoxy (MOP) for silyl groups (e.g., TMS, TIPS) on terminal alkynes.

It is critical to establish the chemical reality: MOP (1-methoxy-1-methylethyl) is an acetal-based hydroxyl protecting group , not a direct terminal alkyne protecting group[1]. However, MOP is indispensable in alkyne chemistry because it2, allowing the terminal alkyne to be functionalized or protected independently[2]. This guide objectively compares the performance of MOP (for hydroxyl masking in alkyne systems) against true terminal alkyne protecting groups, providing self-validating protocols for orthogonal workflows.

Mechanistic Causality & Protection Logic

Why choose MOP for Propargylic Alcohols?

Historically, the tetrahydropyranyl (THP) group was the standard for protecting alcohols. However, , resulting in diastereomeric mixtures that complicate NMR characterization and crystallization. MOP, introduced via the acid-catalyzed addition of 2-methoxypropene, forms an achiral acetal center. This eliminates diastereomer formation, making it highly preferred in pharmaceutical scale-ups, such as the3[3].

Orthogonality with Terminal Alkyne Protecting Groups

When a propargylic alcohol is protected with MOP, the terminal alkyne remains fully reactive. To prevent the alkyne from participating in unwanted side reactions (e.g., Sonogashira cross-coupling or nucleophilic additions), it must be protected using orthogonal strategies:

• Trialkylsilyl Groups (TMS, TIPS): Installed via deprotonation with a strong base (n-BuLi) followed by a silyl chloride quench. TIPS is significantly more sterically hindered and robust than TMS, surviving conditions that would easily cleave MOP[4].

• 2-Hydroxy-2-propyl (Acetone Adduct): A classical protecting group where the alkyne is reacted with acetone. Ironically, the resulting tertiary alcohol of this protecting group can itself be protected by MOP if extreme base stability is required.

Quantitative Comparison of Protecting Groups

The following table summarizes the operational parameters of MOP compared to its direct competitor (THP) and true alkyne protecting groups.

Protecting Group	Target Motif	Reagent Used	Cleavage Conditions	Base/Nu Stability	Acid Stability	Stereocenter Formed?
MOP	Hydroxyl (-OH)	2-Methoxypropene, H⁺	Mild Acid (0.1 M HCl)	Excellent	Poor	No
THP	Hydroxyl (-OH)	Dihydropyran, H⁺	Mild Acid (AcOH/THF)	Excellent	Poor	Yes
TMS	Terminal Alkyne	n-BuLi, TMS-Cl	Mild Base (K₂CO₃/MeOH)	Poor	Good	N/A
TIPS	Terminal Alkyne	n-BuLi, TIPS-Cl	Fluoride (TBAF)	Excellent	Excellent	N/A
2-Hydroxy-2-propyl	Terminal Alkyne	Acetone, Base	Strong Base (KOH/Heat)	Good	Good	N/A

Experimental Methodologies: A Self-Validating System

To demonstrate the orthogonal relationship between MOP and alkyne protecting groups, the following protocols detail the MOP protection of a propargylic alcohol, followed by TIPS protection of the alkyne, and the selective cleavage of MOP.

Protocol 1: MOP Protection of a Propargylic Alcohol

Causality Note: 2-Methoxypropene is highly volatile and prone to polymerization under strong acidic conditions. We use Pyridinium p-toluenesulfonate (PPTS) as a mild acid catalyst to ensure thermodynamic control without degrading the substrate.

• Dissolve the propargylic alcohol (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Cool the reaction mixture to 0 °C to prevent the evaporative loss of the reagent.

• Add 2-methoxypropene (3.0 eq) dropwise, followed by PPTS (0.1 eq).

• Stir at 0 °C for 1 hour, then warm to room temperature until TLC indicates complete conversion.

• Self-Validation Step: Quench with saturated aqueous NaHCO₃ to neutralize the PPTS. Failing to neutralize the acid before concentration will result in premature acetal cleavage during workup. Extract with DCM, dry over Na₂SO₄, and concentrate.

Protocol 2: Orthogonal Cleavage of MOP in the Presence of a TIPS-Alkyne

Causality Note: Acetal cleavage requires aqueous acid, but silyl alkynes (especially TIPS) are highly stable to mild aqueous acids. This allows for perfect orthogonal deprotection[4].

• Dissolve the MOP-protected, TIPS-alkyne substrate in a 2:1 mixture of 1,4-dioxane and methanol.

• Add 0.1 M HCl (aqueous) to achieve a final acid concentration of approximately 0.015 M[1].

• Stir at 25 °C for 30 minutes. The MOP group cleaves rapidly,1[1].

• Concentrate under reduced pressure. The TIPS-protected alkyne remains completely intact due to the steric shielding of the isopropyl groups against protonation.

Workflow Visualization

Orthogonal workflow demonstrating MOP protection of an alcohol and selective deprotection.

References

• Synthesis of oligonucleotides on a soluble support - NIH/PMC
• Development of HIV-Integrase Inhibitor S-1360: Selection of the Protecting Group on the 1,2,4-Triazole Ring - ACS Public
• Tetrahydropyranyl Ethers - Organic Chemistry Portal
• Synthetic studies of salinosporamide A through the intramolecular hydroamid
• Enantioselective Total Synthesis of FR900482 - The Journal of Organic Chemistry

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

A Strategic Guide to Hydroxyl Protection in Alkynes: MOP vs. MOM Ethers

In the precise world of multi-step organic synthesis, particularly in the construction of complex molecules for drug development and materials science, the judicious selection of protecting groups is a critical determinant of success. For researchers working with multifunctional alkynes, the protection of hydroxyl groups is a frequent and crucial step. The choice of protecting group can significantly impact reaction yields, chemoselectivity, and the overall efficiency of a synthetic route.

This guide, prepared for researchers, scientists, and drug development professionals, provides an in-depth comparison of two commonly employed acetal-type protecting groups for alcohols: the methoxymethyl (MOM) ether and the 2-methoxy-2-propyl (MOP) ether. We will delve into the causality behind experimental choices, provide field-proven insights into their application, and offer detailed experimental protocols and visual aids to inform your synthetic strategy.

The Critical Role of Hydroxyl Protection in Alkyne Chemistry

The terminal proton of an alkyne is acidic and can be readily removed by strong bases to form an acetylide. This nucleophile is a powerful tool for carbon-carbon bond formation. However, the presence of a free hydroxyl group in the same molecule can interfere with this process, as the base would deprotonate the more acidic alcohol first. Therefore, protecting the hydroxyl group is paramount before any chemistry involving the terminal alkyne is performed. An ideal protecting group for this purpose must be stable to strongly basic conditions and subsequently be removed under conditions that do not affect the alkyne or other sensitive functionalities.

MOP and MOM: A Tale of Two Acetals

Both MOP and MOM ethers are acetals, which are generally stable to basic and nucleophilic conditions, making them suitable candidates for protecting alcohols during reactions involving acetylides.[1][2] However, their subtle structural differences lead to significant variations in their stability and the conditions required for their removal.

The Methoxymethyl (MOM) Ether

The MOM group is a widely used and robust protecting group for alcohols.[3] It is typically installed using methoxymethyl chloride (MOMCl) in the presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA).[2]

Protection Mechanism: The reaction proceeds via an SN2 mechanism where the alcohol attacks the electrophilic carbon of MOMCl.

Stability: MOM ethers are stable to a wide range of conditions, including strongly basic (e.g., NaH, organolithium reagents), and weakly acidic environments.[4] This robustness is a key advantage in many synthetic contexts.

Deprotection: The removal of the MOM group generally requires acidic conditions to hydrolyze the acetal.[2] This can be achieved with protic acids like hydrochloric acid (HCl) or trifluoroacetic acid (TFA), or with Lewis acids.[2][4] However, the conditions are often harsher than those required for other acetal-based protecting groups.

The 2-Methoxy-2-Propyl (MOP) Ether

The MOP group is another acetal-type protecting group that offers distinct advantages, particularly in terms of its lability under mild acidic conditions.[5] It is introduced by the acid-catalyzed addition of 2-methoxypropene to an alcohol.[5]

Protection Mechanism: The acid catalyst protonates the 2-methoxypropene, generating a resonance-stabilized carbocation which is then trapped by the alcohol.

Stability: Similar to MOM, the MOP group is stable to basic and some nucleophilic conditions, making it compatible with reactions such as the deprotonation of terminal alkynes.[6]

Deprotection: The key feature of the MOP group is its facile cleavage under very mild acidic conditions, such as pyridinium p-toluenesulfonate (PPTS) in an alcoholic solvent.[5] This mild deprotection condition enhances its utility in the synthesis of complex molecules with acid-sensitive functional groups.

Head-to-Head Comparison: MOP vs. MOM

The choice between MOP and MOM protection depends on the specific requirements of the synthetic route, particularly the conditions of subsequent steps and the presence of other functional groups.

Feature	MOP (2-Methoxy-2-propyl) Ether	MOM (Methoxymethyl) Ether
Structure	R-O-C(CH₃)₂OCH₃	R-O-CH₂OCH₃
Protection Reagents	2-Methoxypropene, acid catalyst (e.g., PPTS)[5]	Methoxymethyl chloride (MOMCl), base (e.g., DIPEA)[2]
Stability to Base	Excellent[6]	Excellent[4]
Stability to Acid	Labile[5]	More Stable (requires stronger acid)[4]
Deprotection Conditions	Mildly acidic (e.g., PPTS in MeOH, 1% Acetic Acid)[5][6]	Moderately to strongly acidic (e.g., HCl, TFA, Lewis Acids)[2][4]
Orthogonality	Orthogonal to silyl ethers (cleaved by fluoride) and benzyl ethers (cleaved by hydrogenolysis). Potentially orthogonal to MOM ethers.[5]	Orthogonal to silyl ethers and benzyl ethers.[5]
Key Advantage	Ease of removal under very mild acidic conditions.[5]	High stability to a broad range of non-acidic reagents.[4]
Potential Disadvantage	May be too labile for some multi-step syntheses involving acidic conditions.	Deprotection may require harsh conditions that are incompatible with sensitive functional groups.[7]

Decision-Making Workflow: Choosing Your Protecting Group

To assist in the selection process, the following workflow outlines the key considerations when choosing between MOP and MOM protection for a hydroxyl group in an alkyne-containing molecule.

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. total-synthesis.com [total-synthesis.com]
• 3. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

The Strategic Advantage of Acetal Protection: A Comparative Guide to 1-(1-Methoxyisopropoxy)pent-2-yne Over Silyl-Protected Alkynes

In the intricate landscape of multi-step organic synthesis, the judicious selection of protecting groups is paramount to achieving high yields and preserving molecular complexity. For the temporary masking of terminal alkynes, silyl derivatives such as Trimethylsilyl (TMS), Triethylsilyl (TES), Triisopropylsilyl (TIPS), and tert-Butyldimethylsilyl (TBDMS) have long been the workhorses of the synthetic chemist's toolbox. However, their inherent lability under a range of common reaction conditions—particularly basic and fluoride-mediated environments—presents significant challenges in complex synthetic routes. This guide presents a compelling case for an alternative, acetal-based protecting group, exemplified by 1-(1-Methoxyisopropoxy)pent-2-yne, highlighting its superior stability and orthogonal deprotection profile, which offer significant advantages in modern synthetic strategies.

The Challenge of Silyl Alkyne Lability

Silyl-protected alkynes are valued for their ease of introduction and the relatively mild conditions for their removal. However, this reactivity can also be a significant drawback. The silicon-carbon bond in silyl alkynes is susceptible to cleavage by both acids and bases, and most notably, by fluoride ions.[1] This broad reactivity profile can lead to premature deprotection during synthetic steps that employ basic reagents (e.g., organolithiums, Grignard reagents, or basic hydrolysis of esters) or fluoride sources (e.g., TBAF used for the deprotection of silyl ethers).

The stability of silyl alkynes is directly related to the steric bulk of the substituents on the silicon atom. The general order of stability is:

TMS < TES < TBDMS < TIPS

While bulkier groups like TIPS offer enhanced stability, their removal requires harsher conditions, which may not be compatible with sensitive functional groups elsewhere in the molecule.[1] The fine-tuning of silyl group stability can be a delicate balancing act, often leading to compromises in a synthetic sequence.

1-(1-Methoxyisopropoxy)pent-2-yne: A Robust Alternative

1-(1-Methoxyisopropoxy)pent-2-yne employs an acetal functionality, specifically a methoxyisopropyl (MOP) group, to protect the terminal alkyne. This shifts the deprotection chemistry away from the sensitivities of the silicon-carbon bond to the well-established chemistry of acetals. Acetal groups are known to be highly stable under neutral to strongly basic conditions, offering a distinct advantage in many synthetic contexts.[2][3]

The core advantage of using an acetal protecting group for an alkyne lies in its orthogonal stability to silyl ethers. This allows for the selective deprotection of a silyl ether in the presence of the acetal-protected alkyne, a common requirement in the synthesis of complex molecules.

Comparative Data Summary

The following table summarizes the key stability and deprotection characteristics of 1-(1-Methoxyisopropoxy)pent-2-yne in comparison to common silyl-protected alkynes.

Protecting Group	Structure	Stable To	Labile To	Common Deprotection Reagents
1-(1-Methoxyisopropoxy)	Basic conditions (e.g., K₂CO₃, NaOH), Nucleophiles, Fluoride sources (e.g., TBAF)	Acidic conditions (e.g., HCl, TFA, PPTS)	HCl in MeOH/H₂O, TFA in DCM, PPTS in tBuOH
TMS	Neutral conditions	Strong acids, Strong bases, Fluoride ions	K₂CO₃ in MeOH, TBAF in THF, mild acid
TIPS	Neutral conditions, Mildly basic conditions	Strong acids, Fluoride ions	TBAF in THF, HF-Pyridine

Experimental Protocols

To illustrate the practical advantages of 1-(1-Methoxyisopropoxy)pent-2-yne, we provide the following representative experimental protocols.

Protocol 1: Deprotection of 1-(1-Methoxyisopropoxy)pent-2-yne (Acidic Conditions)

This protocol outlines a standard method for the removal of the methoxyisopropyl (MOP) group under acidic conditions.

Procedure:

• Dissolve 1-(1-Methoxyisopropoxy)pent-2-yne (1.0 equiv) in a 4:1 (v/v) mixture of methanol and water.

• Add a catalytic amount of concentrated hydrochloric acid (e.g., 2-3 drops).

• Stir the reaction at room temperature and monitor its progress by TLC. The reaction time can vary from 1 to 4 hours.

• Upon completion, carefully neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) (3 x 20 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the mixture and concentrate the filtrate under reduced pressure to yield the deprotected pent-2-yn-1-ol.

Expected Yield: >90%

Protocol 2: Deprotection of a TIPS-protected Alkyne (Fluoride-Mediated)

This protocol describes a common method for the removal of a robust silyl protecting group using a fluoride source.

Procedure:

• Dissolve the TIPS-protected alkyne (1.0 equiv) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Add a 1.0 M solution of tetrabutylammonium fluoride (TBAF) in THF (1.1 equiv) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Once the starting material is consumed, quench the reaction by adding water.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate) (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

• Purify the product by flash chromatography to obtain the deprotected alkyne.

Expected Yield: 85-95%

Visualization of Orthogonal Deprotection Strategy

The following diagram illustrates a synthetic scenario where the orthogonal stability of the 1-(1-methoxyisopropoxy) protecting group is advantageous.

Caption: Orthogonal deprotection workflow.

Causality Behind Experimental Choices

The choice of an acetal protecting group for an alkyne is a strategic decision rooted in the principles of orthogonal protection. In a synthetic route where a silyl ether is also present, using a silyl-protected alkyne would create a significant risk of simultaneous deprotection when using fluoride-based reagents. The acetal protecting group, being stable to fluoride ions, allows for the selective removal of the silyl ether without affecting the protected alkyne.

Conversely, if a reaction requires strongly basic conditions that could cleave a silyl alkyne, the acetal-protected alkyne remains intact. The deprotection of the acetal is then reserved for a later stage, using acidic conditions that are often compatible with many other functional groups, or can be performed as the final step in the synthesis.

Conclusion

While silyl-protected alkynes have their place in organic synthesis, their lability to basic and fluoride-mediated conditions can be a significant liability in complex synthetic endeavors. 1-(1-Methoxyisopropoxy)pent-2-yne, as a representative of acetal-protected alkynes, offers a robust and reliable alternative. Its stability in the presence of bases and fluoride ions provides a crucial element of orthogonality, particularly in syntheses involving silyl ethers. For researchers, scientists, and drug development professionals engaged in multi-step synthesis, the adoption of acetal-based alkyne protecting groups can lead to more efficient, higher-yielding, and predictable synthetic outcomes.

References

• Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis. John Wiley & Sons. [Link]

• El-Omari, N. K. T., et al. (2017). Are trimethylsilyl protected alkynes stable towards acids and bases? ResearchGate. [Link]

• Total Synthesis. MOM Protecting Group: MOM Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Chemistry LibreTexts. (2021). 9.7: Acetals as Protecting Groups. Chemistry LibreTexts. [Link]

• Chemistry LibreTexts. (2019). 17.8: Acetals as Protecting Groups. Chemistry LibreTexts. [Link]

• Hu, Z., Peng, L., Qiu, R., & Orita, A. (2020). Recent Progress of Protecting Groups for Terminal Alkynes. Chinese Journal of Organic Chemistry, 40(10), 3112-3119. [Link]

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Spectroscopic Validation of 1-(1-Methoxyisopropoxy)pent-2-yne Deprotection: A Comparative Guide

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Comparison Guide & Experimental Protocol

Executive Summary & Mechanistic Causality

In the synthesis of complex alkynyl architectures, the protection of propargylic and homopropargylic alcohols is a critical strategic decision. The 1-methoxy-1-methylethyl (MIP) group—an achiral mixed acetal—has emerged as a superior alternative to the traditional tetrahydropyranyl (THP) group. Because the MIP group is achiral, it does not generate diastereomeric mixtures upon protection, thereby preserving the simplicity of ^1H and ^13C NMR spectra during intermediate validation steps.

The causality behind selecting the MIP group for 1-(1-methoxyisopropoxy)pent-2-yne lies in its exceptional acid lability. Under mild acidic conditions, the MIP ether undergoes rapid protonation and cleavage to form a resonance-stabilized oxocarbenium ion. Subsequent hydrolysis yields the target pent-2-yn-1-ol alongside acetone and methanol[1]. Because these byproducts are highly volatile, the deprotection is a self-purifying system: the byproducts can be completely removed via simple rotary evaporation, bypassing the need for exhaustive silica gel chromatography[1].

Caption: Mechanistic pathway and validation workflow for MIP deprotection.

Comparative Deprotection Methodologies

As an Application Scientist, ensuring a scalable and self-validating protocol requires selecting the right catalytic system. Below is an objective comparison of three distinct deprotection methodologies for yielding pent-2-yn-1-ol.

Method A: Homogeneous Brønsted Acid (PPTS / MeOH)

Pyridinium p-toluenesulfonate (PPTS) is the industry standard for mild acetal cleavage. It provides a buffered acidic environment (pH ~3.0) that is strong enough to cleave the MIP group but mild enough to prevent the hydration of the alkyne moiety into a ketone. This method requires an aqueous workup to remove the pyridinium salts[2].

Method B: Heterogeneous Solid-Supported Acid (Amberlyst-15 / MeOH)

Amberlyst-15 is a macroreticular polystyrene-based ion-exchange resin. It offers the ultimate operational simplicity. The reaction is entirely heterogeneous; thus, the catalyst is removed by simple filtration. When combined with the volatile nature of the MIP cleavage byproducts, this method allows for a "filter-and-evaporate" isolation of pent-2-yn-1-ol with near-quantitative recovery.

Method C: Lewis Acid Catalysis (Bi(OTf)₃ / H₂O-MeCN)

Bismuth(III) triflate is a highly water-tolerant, environmentally benign Lewis acid. It acts via direct coordination to the acetal oxygens, drastically accelerating cleavage times from hours to minutes. While ultra-fast, it requires careful stoichiometric control (typically 1–5 mol%) to avoid unwanted side reactions with sensitive downstream functional groups.

Caption: Parallel experimental workflows comparing three distinct deprotection methodologies.

Step-by-Step Experimental Protocols

To guarantee reproducibility, the following protocols are designed as self-validating systems, incorporating in-process tracking.

Protocol 1: Amberlyst-15 Cleavage (Recommended for Scale-Up)

• Preparation: Dissolve 1-(1-methoxyisopropoxy)pent-2-yne (10.0 mmol) in anhydrous methanol (50 mL, 0.2 M).

• Catalysis: Add pre-washed Amberlyst-15 resin (20% w/w relative to the substrate).

• Reaction: Stir the suspension at 25 °C. Monitor via TLC (Hexanes/EtOAc 4:1, KMnO₄ stain). The protected alkyne (R_f ~0.6) will convert to the highly polar free alcohol (R_f ~0.2) over 1–2 hours.

• Isolation: Filter the reaction mixture through a medium-porosity fritted glass funnel to remove the resin. Wash the resin with an additional 10 mL of methanol.

• Concentration: Concentrate the filtrate under reduced pressure (rotary evaporator, bath temp 30 °C, >50 mbar to avoid losing the volatile pent-2-yn-1-ol). The byproducts (acetone and methanol) are entirely removed in vacuo[1].

Protocol 2: PPTS Cleavage (Standard Analytical Scale)

• Preparation: Dissolve the protected alkyne (1.0 mmol) in methanol (5 mL).

• Catalysis: Add PPTS (0.1 mmol, 10 mol%). Stir the mixture at 45 °C for 2–4 hours[2].

• Quench: Once TLC indicates complete consumption of the starting material, quench the reaction with saturated aqueous NaHCO₃ (5 mL).

• Extraction: Extract the aqueous layer with diethyl ether (3 × 10 mL).

• Drying: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and carefully concentrate in vacuo.

Spectroscopic Validation (Data Presentation)

The structural validation of the deprotection is unambiguously confirmed by tracking specific spectroscopic markers. The self-validating nature of this reaction relies on the disappearance of the MIP group's distinct ^1H NMR singlets and the emergence of the free hydroxyl stretch in the IR spectrum.

Quantitative Spectroscopic Comparison

Analytical Technique	1-(1-Methoxyisopropoxy)pent-2-yne (Protected Precursor)	Pent-2-yn-1-ol (Deprotected Product)
^1H NMR (CDCl₃)	δ 4.20 (t, 2H, propargylic), 3.20 (s, 3H, -OCH₃) , 2.21 (m, 2H), 1.35 (s, 6H, -C(CH₃)₂) , 1.15 (t, 3H)	δ 4.22 (s, 2H, -CH₂OH), 2.23-2.19 (m, 2H, -CH₂-), 1.20 (t, J = 7.2 Hz, 3H, -CH₃)[3]
FT-IR (neat)	~1150–1050 cm⁻¹ (Strong C-O-C ether stretch), No O-H band	~3350 cm⁻¹ (Broad, strong O-H stretch) , ~1050 cm⁻¹ (C-O alcohol stretch)
Diagnostic Markers	Presence of gem-dimethyl (6H) and methoxy (3H) singlets.	Complete absence of signals at δ 1.35 and δ 3.20. Appearance of broad -OH signal (~δ 2.0).

Note: If concentration in vacuo is insufficiently rigorous, residual byproducts will appear in the ^1H NMR at δ 2.17 ppm (acetone) and δ 3.49 ppm (methanol).

Conclusion & Recommendations

For the spectroscopic validation of 1-(1-methoxyisopropoxy)pent-2-yne deprotection, tracking the elimination of the MIP group's gem-dimethyl and methoxy protons via ^1H NMR provides absolute confirmation of cleavage.

When choosing a methodology:

• Utilize Amberlyst-15 for large-scale syntheses where operational simplicity and strict avoidance of aqueous workups are prioritized.

• Utilize PPTS for delicate substrates where strict pH buffering is required to prevent alkyne hydration or isomerization.

• Utilize Bi(OTf)₃ for high-throughput discovery chemistry where reaction speed is the primary bottleneck.

References

• Development of HIV-Integrase Inhibitor S-1360: Selection of the Protecting Group on the 1,2,4-Triazole Ring Source: ACS Publications (Organic Process Research & Development) URL:[Link][2]

• Synthesis of oligonucleotides on a soluble support Source: Beilstein Journal of Organic Chemistry (NIH / PMC) URL:[Link][1]

• Efficient and chemoselective hydrogenation of aldehydes catalyzed by well-defined PN3 pincer manganese (II) catalyst precursors: an application in furfural conversion Source: RSC Advances (The Royal Society of Chemistry) URL:[Link][3]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. rsc.org [rsc.org]

Comprehensive Mass Spectrometry Analysis and Performance Comparison of MOP-Protected Compounds

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of balancing functional group stability with structural clarity during multi-step organic synthesis and drug development. Protecting groups are essential for masking labile hydroxyl functionalities, but they often complicate downstream LC-MS/MS characterization.

The 2-methoxy-2-propyl (MOP) acetal protecting group has emerged as a highly strategic alternative to traditional moieties. This guide objectively evaluates the performance of MOP-protected compounds, focusing on their mass spectrometry (MS) fragmentation dynamics, synthetic stability, and cleavage efficiency compared to industry alternatives.

Mechanistic Causality: The Analytical Advantage of MOP

The selection of a protecting group directly dictates the complexity of your analytical workflows. For instance, the widely used tetrahydropyranyl (THP) group is formed via1 and inherently introduces a new stereogenic center upon reaction with an alcohol[1]. This causality leads to diastereomeric mixtures that split HPLC peaks and convolute NMR spectra. In contrast, the MOP group is achiral. Protecting an alcohol with MOP ensures the intermediate remains a single, easily resolvable entity.

In mass spectrometry, MOP-protected alcohols exhibit highly predictable and diagnostically useful fragmentation dynamics. During Electrospray Ionization (ESI) coupled with Collision-Induced Dissociation (CID), the MOP acetal undergoes a facile cleavage. The primary fragmentation pathway involves the neutral loss of 2-methoxypropene ( Δm/z=72 ), cleanly yielding the protonated target alcohol. A secondary pathway involves the loss of the entire MOP-OH moiety ( Δm/z=90 ), generating a stable carbocation.

Because MOP is highly stable under2, it serves as a reliable mass tag in complex mixtures[2]. This predictable behavior has made MOP a critical protecting group in the3, where selective, orthogonal deprotection is paramount[3].

Comparative Performance Analysis

To objectively evaluate the MOP group, we must benchmark it against industry-standard alternatives. The tables below summarize the qualitative performance metrics and quantitative MS/MS fragmentation parameters of MOP versus THP, MOM, and TBS groups.

Table 1: Protecting Group Performance & Analytical Profile

Feature	MOP (Methoxypropyl)	THP (Tetrahydropyranyl)	MOM (Methoxymethyl)	TBS (tert-Butyldimethylsilyl)
Introduction Reagent	2-Methoxypropene, PPTS	3,4-Dihydro-2H-pyran, TsOH	MOM-Cl, DIPEA	TBS-Cl, Imidazole
Stereocenter Introduced?	No	Yes (Diastereomers formed)	No	No
Deprotection Conditions	Mild Acid (1% AcOH or PPTS)	Acid (AcOH/THF/H₂O)	Strong Acid (HCl)	Fluoride (TBAF) or Acid
MS Neutral Loss (ESI+)	-72 Da or -90 Da	-84 Da (DHP)	-46 Da (Dimethyl ether)	-132 Da (TBSOH)
Chromatographic Profile	Single sharp peak	Split peaks (diastereomers)	Single peak	Single peak

Table 2: MS/MS Quantitative Fragmentation Parameters for MOP

Precursor Ion	Collision Energy (eV)	Primary Neutral Loss	Product Ion	Relative Abundance	Diagnostic Utility
[M+H]+	10 - 15	-72 Da (2-Methoxypropene)	[R−OH+H]+	85 - 95%	Confirms intact alcohol
[M+H]+	20 - 30	-90 Da (MOP-OH)	[R]+ (Carbocation)	5 - 15%	Confirms carbon skeleton

Experimental Protocols (Self-Validating Systems)

The following methodologies are designed as self-validating systems. By understanding the causality behind each step, researchers can troubleshoot and adapt these protocols to their specific molecular scaffolds.

Protocol 1: Synthesis of MOP-Protected Alcohols

Objective: To quantitatively protect a primary or secondary alcohol while preventing over-acetalization.

• Preparation: Dissolve the target alcohol (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Causality: Moisture must be strictly excluded to prevent the premature hydrolysis of the enol ether reagent.

• Reagent Addition: Add4 (1.5 eq) to the solution[4]. Causality: A slight excess ensures complete conversion without complicating post-reaction purification.

• Catalysis: Add a catalytic amount of Pyridinium p-toluenesulfonate (PPTS) (0.1 eq) at 0 °C. Causality: PPTS is a mild acid catalyst. Using a strong acid like p-TsOH can lead to the runaway polymerization of 2-methoxypropene or the degradation of sensitive substrates.

• Reaction & Monitoring: Stir the mixture at room temperature for 10-30 minutes. Monitor via TLC or rapid LC-MS.

• Quenching: Quench the reaction with saturated aqueous NaHCO3​ . Causality: Neutralizing the acid catalyst immediately halts the equilibrium, locking the product in its protected acetal form.

Protocol 2: LC-MS/MS Analysis Workflow

Objective: To characterize the MOP-protected compound and validate its structure via CID fragmentation.

• Sample Preparation: Dilute the MOP-protected compound to 1 µg/mL in LC-MS grade Methanol/Water (50:50, v/v) containing 0.1% Formic Acid. Causality: Formic acid promotes efficient protonation to yield the [M+H]+ species in the ESI source.

• Chromatography: Inject 2 µL onto a C18 reverse-phase column. Use a gradient of 5% to 95% Acetonitrile over 10 minutes.

• Ionization (ESI+): Set the capillary voltage to 3.0 kV and desolvation temperature to 350 °C. Causality: Soft ionization settings prevent in-source fragmentation of the acid-labile MOP group, allowing the intact precursor ion to safely reach the mass analyzer.

• MS/MS Fragmentation: Isolate the [M+H]+ precursor ion and apply a collision energy (CE) ramp of 10-30 eV.

• Data Validation: Monitor for the specific neutral loss of 72 Da. The presence of this product ion confirms the MOP ether linkage.

Protocol 3: Mild Acidic Deprotection

Objective: To selectively remove the MOP group without disturbing other protecting groups (e.g., TBS or benzyl ethers).

• Solvation: Dissolve the MOP-protected intermediate in a mixture of THF and 1% aqueous Acetic Acid (1:1, v/v). Causality: This specific solvent system provides the exact mild hydronium ion concentration required to hydrolyze the MOP acetal while leaving robust silyl ethers completely intact.

• Reaction: Stir at room temperature for 2-4 hours.

• Workup: Dilute with water and extract with Ethyl Acetate. Wash the organic layer with saturated NaHCO3​ to remove acetic acid traces, dry over Na2​SO4​ , and concentrate.

Mandatory Visualization: MS/MS Fragmentation Pathway

The following diagram illustrates the logical flow of the LC-MS/MS fragmentation dynamics for MOP-protected compounds, highlighting the causality of the applied collision energy.

LC-MS/MS Fragmentation Dynamics of MOP-Protected Alcohols via Collision-Induced Dissociation.

References

• Protection of Alcohol by Acetal Source: SynArchive URL
• MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals Source: ACS Omega - ACS Publications URL
• 3,4-Dihydro-2H-pyran | High Purity Reagent Source: Benchchem URL
• Trifluoroacetic Acid-Mediated Cleavage of a Triethylsilyl Protecting Group: Application in the Final Step of the Semisynthetic Route to Paclitaxel (Taxol)

Sources

• 1. 3,4-Dihydro-2H-pyran | High Purity Reagent [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. synarchive.com [synarchive.com]

Structural Elucidation of 1-(1-Methoxyisopropoxy)pent-2-yne: A Comparative Guide to NMR, MS, and IR Methodologies

As a Senior Application Scientist, I frequently encounter synthetic intermediates where protecting groups mask active sites, creating complex analytical challenges. 1-(1-Methoxyisopropoxy)pent-2-yne (CAS: 84282-45-1)[1] is a prime example. This molecule consists of a pent-2-yne backbone protected by a 1-methoxyisopropoxy group—effectively forming a mixed ketal.

Confirming the structure of such alkyne-ketal systems requires distinguishing between subtle isomeric forms. While Mass Spectrometry (MS) and Infrared (IR) Spectroscopy provide valuable pieces of the puzzle, they often fall short of absolute confirmation. This guide objectively compares these modalities and demonstrates why Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for unambiguous, atomic-level structural elucidation.

Comparative Modality Analysis

To establish a robust analytical pipeline, we must understand the causality behind each technique's strengths and limitations. Table 1 summarizes how IR, MS, and NMR perform when analyzing 1-(1-Methoxyisopropoxy)pent-2-yne.

Table 1: Performance Comparison of Analytical Modalities

Analytical Modality	Primary Data Yield	Strengths for Target Molecule	Limitations & Ambiguities
Infrared (IR) Spectroscopy	Vibrational modes of functional groups	Rapidly identifies the internal C≡C stretch (~2100–2260 cm⁻¹) and strong C−O−C ether bands (~1100 cm⁻¹)[2].	Cannot determine the exact position of the alkyne within the carbon chain or the specific branching of the ketal group.
Mass Spectrometry (GC-MS)	Molecular weight and ion fragmentation	Confirms exact mass (m/z 156.11) and formula ( C9​H16​O2​ )[1]. Highly sensitive.	Ketal groups undergo facile fragmentation (e.g., loss of methanol, M-32). The resulting fragments can be identical across multiple structural isomers.
NMR Spectroscopy	Nuclear spin environments and connectivity	Provides unparalleled atomic-level connectivity. Can unambiguously map the carbon skeleton and prove the ether linkages.	Lower sensitivity compared to MS; requires higher sample concentration (~15–20 mg) and high purity.

Experimental Protocol: Building a Self-Validating System

A robust analytical protocol must be a self-validating system. Relying solely on 1D 1 H NMR leaves room for assignment errors due to overlapping aliphatic signals. By integrating 2D NMR techniques, we create a closed-loop validation system where structural hypotheses generated by 1D data are definitively proven by 2D through-bond correlations[3].

Step-by-Step NMR Methodology

• Sample Preparation: Dissolve 15–20 mg of highly purified 1-(1-Methoxyisopropoxy)pent-2-yne in 0.6 mL of deuterated chloroform ( CDCl3​ ).

• Internal Standardization: Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) to serve as an exact 0.0 ppm reference point[4]. Transfer the solution to a standard 5 mm NMR tube.

• 1D Acquisition (The Atom Inventory):

  • 1 H NMR: Acquire at 400 MHz (or higher). Use 16 scans, a 30° pulse angle, and a relaxation delay ( D1​ ) of 2 seconds to ensure accurate integration.

  • 13 C NMR: Acquire at 100 MHz using power-gated broadband proton decoupling. Use 1024 scans to achieve a high signal-to-noise ratio for the quaternary carbons.

• 2D Acquisition (The Connectivity Proof):

  • HSQC (Heteronuclear Single Quantum Coherence): Run to map all protons to their directly attached carbons, resolving any overlap in the 1D proton spectrum.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is the critical self-validation step. HMBC detects long-range ( 2JCH​ and 3JCH​ ) couplings. To prove the structure, we must observe cross-peaks connecting the propargylic methylene and the methoxy protons to the central ketal carbon.

Mechanistic Data Interpretation

The chemical shift of an NMR signal is a direct consequence of the local electronic environment. To interpret the data, we use the following numbering scheme for 1-(1-Methoxyisopropoxy)pent-2-yne:

CH3(5)​−CH2(4)​−C(3)≡C(2)−CH2(1)​−O−C(6)(CH3(7,8)​)2​−O−CH3(9)​

Table 2: Expected NMR Assignments and Structural Causality

Position	1 H Shift (ppm)	Multiplicity & Integral	13 C Shift (ppm)	Causality / Structural Rationale
C1 / H1	4.15	t, 2H ( 5J to H4)	52.0	Deshielded by the adjacent ether oxygen and the magnetic anisotropy of the alkyne[2].
C2	-	-	76.5	Internal sp-hybridized alkyne carbon. Shielded relative to C3 due to the adjacent oxygenated methylene[5].
C3	-	-	87.0	Internal sp-hybridized alkyne carbon. The cylindrical π -electron cloud shields these carbons relative to typical sp2 carbons[4][5].
C4 / H4	2.20	qt, 2H	12.5	Methylene protons propargylic to the alkyne; split by H5 and long-range coupled to H1.
C5 / H5	1.15	t, 3H	14.2	Terminal methyl group of the ethyl chain.
C6	-	-	100.5	Ketal quaternary carbon. Strongly deshielded by the combined inductive effects of two directly attached oxygen atoms[3].
C7,8 / H7,8	1.35	s, 6H	24.5	Gem-dimethyl groups on the ketal carbon. Equivalent in a freely rotating system.
C9 / H9	3.25	s, 3H	49.0	Methoxy protons; deshielded by the directly attached oxygen[4].

The Self-Validating Proof: The structure is definitively confirmed when the 2D HMBC spectrum shows a 3JCH​ correlation from the H1 protons (4.15 ppm) to the C6 carbon (100.5 ppm), and simultaneously from the H9 methoxy protons (3.25 ppm) to the same C6 carbon. This intersection of data points mathematically eliminates all other isomeric possibilities.

Analytical Workflow Visualization

The following diagram illustrates the logical flow of our multi-modal approach, highlighting how NMR serves as the ultimate arbiter of structural truth.

Fig 1. Multi-modal workflow for the structural elucidation of the alkyne-ketal target.

Conclusion

While MS and IR are excellent tools for rapid screening and functional group identification, they lack the spatial resolution required to map complex ether linkages and internal alkynes. By employing a self-validating NMR protocol—specifically leveraging HMBC to bridge the oxygen atoms—researchers can achieve absolute structural certainty for 1-(1-Methoxyisopropoxy)pent-2-yne, ensuring downstream reliability in drug development and organic synthesis.

References

• Structure Elucidation By NMR In Organic Chemistry: A Practical Guide. smbstcollege.com. 3

• 1-(1-Methoxyisopropoxy)Pent-2-Yne 84282-45-1 wiki - Guidechem. guidechem.com. 1

• Application Notes and Protocols for the Structural Elucidation of Methyl Arachidate via Nuclear Magnetic Resonance (NMR) Spectroscopy. benchchem.com. 6

• The Evolving Landscape of NMR Structural Elucidation - PMC. nih.gov.

• NMR Chemical Shift Values Table - Chemistry Steps. chemistrysteps.com. 4

• Alkynes | OpenOChem Learn. openochem.org. 5

• Spectroscopy of the Alkynes - Chemistry LibreTexts. libretexts.org. 2

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. smbstcollege.com [smbstcollege.com]
• 4. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 5. Alkynes | OpenOChem Learn [learn.openochem.org]
• 6. benchchem.com [benchchem.com]

A Strategic Guide to Orthogonal Protection: Comparative Stability of MOP, TBS, and Bn Groups in Modern Synthesis

For the discerning researcher in drug development and complex molecule synthesis, the selection of a protecting group is not merely a tactical choice but a strategic imperative. The success of a multi-step synthesis hinges on the judicious use of these temporary masks, which must be robust enough to withstand a variety of reaction conditions yet labile enough for selective removal without compromising the integrity of the molecule. This guide offers an in-depth comparison of three workhorse protecting groups for hydroxyl functionalities: the methoxypropyl (MOP) ether, the tert-butyldimethylsilyl (TBS) ether, and the benzyl (Bn) ether. We will delve into their relative stabilities, the mechanistic underpinnings of their reactivity, and provide field-proven protocols to inform your synthetic strategy.

The Principle of Orthogonality: A Chemist's Strategic Advantage

In the context of protecting groups, orthogonality refers to the ability to deprotect one type of group in the presence of others, using specific and non-interfering reaction conditions.[1] This principle is the cornerstone of efficient and elegant synthesis, allowing for the sequential unmasking of reactive sites as a molecule is elaborated. The MOP, TBS, and Bn groups form a powerful triad in this regard, as their cleavage conditions are mutually exclusive, providing the chemist with a high degree of control over the synthetic route.[1]

At a Glance: Comparative Stability Profiles

The choice of protecting group is fundamentally dictated by the anticipated reaction pathway. A summary of the stability of MOP, TBS, and Bn ethers under common reaction conditions is presented below, highlighting their orthogonal nature.

Protecting Group	Basic Conditions (e.g., NaOH, NaH)	Acidic Conditions (e.g., TFA, HCl)	Hydrogenolysis (H₂, Pd/C)	Fluoride Ion (e.g., TBAF)
MOP	Stable	Labile	Stable	Stable
TBS	Stable	Labile	Stable	Labile
Bn	Stable	Stable	Labile	Stable

Table 1: Stability of Common Alcohol Protecting Groups under Various Conditions. This table illustrates the orthogonal nature of MOP, TBS, and Bn protecting groups, which are cleaved under distinct conditions.[1]

Methoxypropyl (MOP) Ether: The Acid-Labile Acetal

The 2-methoxy-2-propyl (MOP) group is an acetal-type protecting group that is particularly valued for its high lability under mild acidic conditions.[1] This sensitivity to acid, coupled with its resilience to basic and reductive environments, makes it an excellent choice for protecting alcohols that need to be revealed early in a synthetic sequence or in the presence of more robust protecting groups.[2]

Causality of Reactivity: The Acetal Cleavage Mechanism

The lability of the MOP group stems from its acetal nature. Under acidic conditions, the ether oxygen is protonated, creating a good leaving group (methanol). The resulting tertiary carbocation is then readily quenched by water or an alcohol to regenerate the free hydroxyl group. This mechanism is highly efficient, allowing for deprotection under very mild conditions, such as with pyridinium p-toluenesulfonate (PPTS) in an alcoholic solvent.[1]

Caption: Acid-catalyzed deprotection of a MOP ether.

Experimental Protocols

Protection of a Primary Alcohol with 2-Methoxypropene (MOP Protection)

• Rationale: This procedure utilizes a catalytic amount of a mild acid to promote the addition of 2-methoxypropene to the alcohol. The reaction is typically fast and clean.

• Materials:

  • Primary alcohol (1.0 equiv)

  • 2-Methoxypropene (1.5 equiv)

  • Pyridinium p-toluenesulfonate (PPTS) (0.05 equiv)

  • Dichloromethane (CH₂Cl₂)

• Procedure:

  • Dissolve the alcohol in dichloromethane.

  • Add 2-methoxypropene, followed by PPTS.

  • Stir the reaction at room temperature and monitor by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with dichloromethane, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify by flash column chromatography on silica gel.

Deprotection of a MOP Ether [1]

• Rationale: This protocol employs a catalytic amount of PPTS in methanol to gently cleave the MOP ether. Methanol acts as a scavenger for the acetone byproduct.

• Materials:

  • MOP-protected alcohol (1.0 equiv)

  • Pyridinium p-toluenesulfonate (PPTS) (0.2 equiv)

  • Methanol (MeOH)

• Procedure:

  • Dissolve the MOP-protected alcohol in methanol.

  • Add PPTS to the solution.

  • Stir the reaction at room temperature and monitor by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

tert-Butyldimethylsilyl (TBS) Ether: The Versatile Silyl Ether

The tert-butyldimethylsilyl (TBS) group is one of the most widely used protecting groups for alcohols, offering a good balance of stability and ease of removal.[3] It is stable to a broad range of non-acidic reagents, including many oxidizing and reducing agents, as well as organometallic reagents.[4] Its cleavage is typically achieved under acidic conditions or with a source of fluoride ions.[5]

Causality of Reactivity: Steric Hindrance and the Si-F Bond

The stability of silyl ethers is primarily governed by the steric bulk around the silicon atom.[6] The bulky tert-butyl group on the TBS ether shields the silicon-oxygen bond from attack, making it significantly more stable than smaller silyl ethers like trimethylsilyl (TMS) ether.[5]

Deprotection with fluoride ions is highly effective due to the exceptionally strong silicon-fluoride bond, which provides a powerful thermodynamic driving force for the reaction.[5] Acid-catalyzed cleavage proceeds via protonation of the ether oxygen, followed by nucleophilic attack at the silicon atom.[5]

Caption: Mechanisms for TBS ether deprotection.

Experimental Protocols

Protection of a Secondary Alcohol with TBSCl [3]

• Rationale: This classic procedure, developed by E.J. Corey, uses imidazole as a catalyst to activate the TBS-Cl and as a base to neutralize the HCl byproduct. DMF is a common solvent for this reaction.[3]

• Materials:

  • Secondary alcohol (1.0 equiv)

  • tert-Butyldimethylsilyl chloride (TBSCl) (1.2 equiv)

  • Imidazole (2.5 equiv)

  • Dimethylformamide (DMF)

• Procedure:

  • Dissolve the alcohol and imidazole in DMF.

  • Add TBSCl to the solution at room temperature.

  • Stir the reaction until completion (monitor by TLC).

  • Quench the reaction with water and extract the product with a non-polar solvent like ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by flash column chromatography.

Deprotection of a TBS Ether with TBAF [4]

• Rationale: Tetrabutylammonium fluoride (TBAF) is the most common reagent for fluoride-mediated TBS deprotection. It is highly effective and the reaction is typically fast at room temperature.

• Materials:

  • TBS-protected alcohol (1.0 equiv)

  • Tetrabutylammonium fluoride (TBAF) (1.1 equiv, 1.0 M solution in THF)

  • Tetrahydrofuran (THF)

• Procedure:

  • Dissolve the TBS-protected alcohol in THF.

  • Add the TBAF solution at room temperature.

  • Stir and monitor the reaction by TLC.

  • Once complete, quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product, dry the organic layer, and concentrate.

  • Purify by flash column chromatography.

Benzyl (Bn) Ether: The Robust and Reductively-Cleaved Group

The benzyl (Bn) group is a highly robust protecting group for alcohols, renowned for its stability across a wide range of acidic and basic conditions.[7] This stability makes it an excellent choice for lengthy synthetic sequences where the protected hydroxyl group must endure numerous transformations. The hallmark of the benzyl ether is its selective removal under neutral conditions via catalytic hydrogenolysis.[8]

Causality of Reactivity: The Hydrogenolysis Mechanism

The cleavage of a benzyl ether by catalytic hydrogenolysis involves the oxidative addition of the C-O bond to the surface of a palladium catalyst, followed by reaction with hydrogen to yield the deprotected alcohol and toluene as a byproduct.[4] This process is highly specific and generally does not affect other common protecting groups or most functional groups, with the notable exception of other reducible moieties like alkenes, alkynes, and nitro groups.

Caption: Reductive cleavage of a benzyl ether.

Experimental Protocols

Protection of a Primary Alcohol with Benzyl Bromide (Williamson Ether Synthesis)

• Rationale: This is the most common method for forming benzyl ethers and proceeds via an SN2 reaction between an alkoxide and benzyl bromide. A strong base is required to generate the alkoxide.

• Materials:

  • Primary alcohol (1.0 equiv)

  • Sodium hydride (NaH) (1.1 equiv, 60% dispersion in mineral oil)

  • Benzyl bromide (BnBr) (1.2 equiv)

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • To a suspension of NaH in THF at 0 °C, add a solution of the alcohol in THF dropwise.

  • Stir the mixture at 0 °C for 30 minutes to form the alkoxide.

  • Add benzyl bromide dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

  • Carefully quench the reaction by the slow addition of water at 0 °C.

  • Extract the product, wash the organic layer, dry, and concentrate.

  • Purify by flash column chromatography.

Deprotection of a Benzyl Ether via Hydrogenolysis [8]

• Rationale: This standard protocol utilizes palladium on carbon as the catalyst and hydrogen gas to effect the cleavage of the benzyl ether under neutral conditions.

• Materials:

  • Benzyl-protected alcohol (1.0 equiv)

  • 10% Palladium on carbon (Pd/C) (10 mol%)

  • Methanol (MeOH) or Ethanol (EtOH)

  • Hydrogen gas (H₂)

• Procedure:

  • Dissolve the benzyl-protected compound in methanol or ethanol.

  • Carefully add the Pd/C catalyst.

  • Place the reaction mixture under an atmosphere of hydrogen gas (e.g., using a balloon).

  • Stir the mixture vigorously at room temperature until the starting material is consumed (monitor by TLC).

  • Carefully filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the solvent.

  • Concentrate the filtrate under reduced pressure to yield the deprotected alcohol.

Strategic Selection and Orthogonal Synthesis

The true power of these protecting groups is realized when they are used in concert in an orthogonal protection strategy. For instance, a molecule bearing MOP, TBS, and Bn protected hydroxyl groups can be selectively deprotected at each site by applying the specific cleavage conditions for each group.

Caption: Orthogonal deprotection of MOP, TBS, and Bn ethers.

A researcher might choose to protect a primary alcohol as a TBS ether due to its relative steric accessibility, a more hindered secondary alcohol with a benzyl ether for its robustness, and a tertiary alcohol with a MOP group if it needs to be unmasked early in the synthesis. This level of strategic planning is essential for the efficient construction of complex molecular architectures.

Conclusion

The MOP, TBS, and Bn protecting groups represent a versatile and robust toolkit for the synthetic chemist. Their distinct stability profiles and orthogonal cleavage conditions provide a high degree of flexibility in the design of complex synthetic routes. A thorough understanding of the mechanistic basis for their reactivity, as detailed in this guide, empowers researchers to make informed and strategic decisions, ultimately leading to more efficient and successful syntheses in the pursuit of novel therapeutics and complex natural products. The judicious application of these protecting groups, guided by the principles of orthogonality and a deep understanding of their chemical behavior, is a hallmark of sophisticated synthetic chemistry.

References

• BenchChem. (2025). A Comparative Guide to the Stability of TBS and TIPS Protecting Groups in Acidic and Basic Conditions.
• Total Synthesis. (2024, January 20). TBS Protecting Group: TBS Protection & Deprotection.
• Wuts, P. G. M., & Greene, T. W. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons.
• BenchChem. (2025). Orthogonal Deprotection Strategies: A Comparative Guide to the 2-Methoxy-2-Propyl (MOP) Protecting Group.
• Corey, E. J., & Venkateswarlu, A. (1972). Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives. Journal of the American Chemical Society, 94(17), 6190–6191.
• Georganics. (n.d.). Benzyl protecting group.
• Štimac, A., & Hipsher, C. (2018). MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals. ACS Omega, 3(7), 8098-8106.
• BenchChem. (2025). Application Notes and Protocols: Hydrogenolysis for Benzyl Group Removal.
• Chem-Station. (2014, March 9). Benzyl (Bn) Protective Group.
• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers.

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Orthogonal Deprotection Strategies: A Comparative Guide to the 2-Methoxy-2-Propyl (MOP) Protecting Group

In the intricate landscape of multi-step organic synthesis—particularly in the development of complex carbohydrates, macrolides, and peptide therapeutics—the strategic use of protecting groups is paramount. As a Senior Application Scientist, I frequently evaluate protection strategies based on their ability to withstand diverse reaction conditions while offering highly specific, mild cleavage pathways.

The 2-methoxy-2-propyl (MOP) group, introduced via the acid-catalyzed addition of 2-methoxypropene, is a specialized acetal-type protecting group for alcohols. While less ubiquitous than silyl ethers, the MOP group provides a unique stereoelectronic profile that makes it an invaluable asset in orthogonal protection schemes 1.

This guide objectively compares the MOP group's performance against alternative protecting groups, detailing the mechanistic causality behind its reactivity and providing field-proven, self-validating protocols for its application.

Mechanistic Causality of the MOP Group

The utility of the MOP group is driven by the precise stereoelectronics of its mixed acetal structure. It is highly stable to strong bases (e.g., NaH, t-BuLi) and nucleophiles, yet it exhibits profound lability to exceptionally mild acids 2.

The Causality of Cleavage: The extreme acid sensitivity of the MOP group is dictated by the gem-dimethyl substitution at the acetal carbon. Upon exposure to mild acidic conditions, protonation of the methoxy oxygen is followed by the rapid expulsion of methanol. This step is kinetically accelerated by the hyperconjugative stabilization provided by the two methyl groups, forming a highly stable tertiary oxocarbenium/carbocation intermediate. Consequently, MOP ethers hydrolyze orders of magnitude faster than standard methoxymethyl (MOM) or benzyloxymethyl (BOM) acetals.

Orthogonal Logic in Multi-Step Synthesis

Orthogonality dictates that a specific protecting group can be removed under conditions that leave all other protecting groups completely intact 1. The MOP group is a premier choice for orthogonal protection when used in tandem with silyl ethers (e.g., TBS) and benzyl ethers (Bn).

Caption: Orthogonal deprotection logic for MOP, TBS, and Bn groups in complex synthesis.

Comparative Performance Analysis

To select the appropriate protecting group, one must map the stability matrix of the target molecule. The table below summarizes the orthogonal relationship between MOP and other common alcohol protecting groups.

Protecting Group	Basic Conditions (NaOH, NaH)	Mild Acid (PPTS, 1% AcOH)	Strong Acid (TFA, HCl)	Hydrogenolysis (H₂, Pd/C)	Fluoride Ion (TBAF)
MOP (2-Methoxy-2-propyl)	Stable	Labile	Labile	Stable	Stable
MOM (Methoxymethyl)	Stable	Stable	Labile	Stable	Stable
TBS (tert-Butyldimethylsilyl)	Stable	Stable	Labile	Stable	Labile
Bn (Benzyl)	Stable	Stable	Stable	Labile	Stable

Data synthesized from established orthogonal protection frameworks 1.

Field-Proven Experimental Protocols

The following protocols have been designed as self-validating systems to ensure high fidelity during complex syntheses.

Caption: Standard workflow for the introduction and selective cleavage of the MOP protecting group.

Protocol A: Installation of the MOP Group

Objective: Protect a primary or secondary alcohol as a MOP ether. Reagents: Substrate (1.0 eq), 2-Methoxypropene (3.0–5.0 eq), Pyridinium p-toluenesulfonate (PPTS, 0.1 eq), anhydrous CH₂Cl₂, Triethylamine (Et₃N).

• Initiation: Dissolve the alcohol in anhydrous CH₂Cl₂ at 0 °C. Causality: The low temperature suppresses the formation of symmetric acetal byproducts.

• Reagent Addition: Add 2-methoxypropene followed by PPTS.

  Scientist's Insight: The choice of PPTS over p-TsOH is a mechanistic necessity. Stronger acids like p-TsOH protonate the enol ether too aggressively, leading to rapid polymerization of 2-methoxypropene or the degradation of acid-sensitive substrates. PPTS provides a perfectly tuned pKa for controlled, reversible addition.

• Self-Validating Quench: Once TLC indicates complete consumption of the starting material, add Et₃N (0.5 eq) before any concentration steps.

  Validation: The MOP group is so acid-labile that the slight acidity of silica gel or trace acid during solvent evaporation will auto-catalyze its cleavage. A successful isolation of the less-polar MOP ether post-concentration validates that the basic quench was effective.

• Workup: Wash with saturated aqueous NaHCO₃, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Selective Deprotection of MOP

Objective: Cleave the MOP group in the presence of a TBS ether. Reagents: MOP-protected substrate (1.0 eq), PPTS (0.1 eq), Methanol (MeOH).

• Solvolysis: Dissolve the substrate in MeOH at room temperature and add PPTS.

  Scientist's Insight: Methanol is critical here. It acts as both the solvent and the nucleophilic trap for the transient oxocarbenium ion, driving the equilibrium forward to yield the free alcohol, acetone, and methanol. Attempting this in a non-nucleophilic solvent like DCM will drastically reduce the reaction rate.

• Self-Validating Monitoring: The reaction generates acetone as a stoichiometric byproduct.

  Validation: The complete disappearance of the MOP-ether spot on TLC validates the cleavage. If the reaction stalls prematurely, it indicates that the mild acid (PPTS) was neutralized by trace basic impurities carried over from previous steps; adding an additional 0.05 eq of PPTS will re-initiate the catalytic cycle without endangering the orthogonal TBS group.

• Workup: Quench with solid NaHCO₃, filter, and concentrate.

Case Studies: MOP in Action

The MOP group's utility shines in the synthesis of highly functionalized carbohydrates. In the synthesis of α- or β-naphthyl-C-glycosides from glycals, researchers utilized the MOP group to protect delicate hydroxyls. The MOP-protected glycals successfully withstood harsh basic metalation conditions (using t-BuLi) and subsequent palladium-catalyzed cross-coupling reactions. Crucially, the MOP groups were globally removed using a mild 1% acetic acid solution in THF, preserving the highly reactive endocyclic double bond of the glycal—a testament to the group's highly specific and mild deprotection requirements 3.

Furthermore, recent advances in catalyst-controlled regioselective acetalization have demonstrated that MOP groups can be installed in a single-pot reaction to create differentially protected saccharides, streamlining the synthesis of complex oligosaccharides without the need for intermediate purification 4.

References

• BenchChem: .1

• ACS Omega: MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals.3

• SynArchive: Protecting Groups List.2

• Journal of the American Chemical Society: Studies of Catalyst-Controlled Regioselective Acetalization and Its Application to Single-Pot Synthesis of Differentially Protected Saccharides.4

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• 2. synarchive.com [synarchive.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to 1-(1-Methoxyisopropoxy)pent-2-yne in Modern Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the strategic manipulation of functional groups is paramount to the efficient construction of complex molecular architectures. Propargyl alcohols and their derivatives are workhorse intermediates, offering a versatile platform for a myriad of chemical transformations. This guide provides an in-depth technical overview of 1-(1-Methoxyisopropoxy)pent-2-yne , a protected internal alkyne, and objectively compares its utility and performance against common alternatives in the field. We will delve into the causality behind its application in key synthetic strategies, provide validated experimental protocols, and offer insights to empower researchers in their synthetic endeavors.

Understanding the Molecular Architecture: More Than Just a Protected Alkyne

At its core, 1-(1-Methoxyisopropoxy)pent-2-yne is the methoxyisopropyl (MOM) ether of pent-2-yn-1-ol. This structure masterfully combines two key functionalities: a sterically accessible internal alkyne and a robustly protected primary alcohol. This combination is not accidental; it is a deliberate design to orchestrate specific chemical outcomes.

The internal alkyne, with its C-C triple bond, is a hub of reactivity, susceptible to a range of transformations including transition-metal-catalyzed additions, cyclizations, and pericyclic reactions. The ethyl group at one terminus and the protected hydroxymethyl group at the other create an unsymmetrical environment, which can be exploited for regioselective transformations.

The 1-methoxyisopropoxy protecting group is a derivative of the more common methoxymethyl (MOM) ether. Protecting groups are essential tools in multi-step synthesis, preventing a reactive functional group, in this case, a primary alcohol, from undergoing unwanted side reactions.[1][2] The choice of this specific protecting group imparts a unique set of stability and deprotection characteristics that define the applications of the parent molecule.

Key Applications and Mechanistic Considerations

The primary utility of 1-(1-Methoxyisopropoxy)pent-2-yne lies in its role as a versatile building block in the synthesis of complex organic molecules, particularly heterocyclic compounds.[1][3] The protected hydroxyl group can act as a tether or a latent nucleophile, guiding the reactivity of the alkyne and enabling intricate cascade reactions.

Transition-Metal-Catalyzed Cyclization Reactions

Internal alkynes bearing a protected hydroxyl group are excellent substrates for a variety of transition-metal-catalyzed cyclization reactions.[2][4] The protected alcohol can influence the regioselectivity of these transformations through coordination with the metal center.

Workflow for a Generic Transition-Metal-Catalyzed Cyclization:

Caption: Generalized workflow for transition-metal-catalyzed cyclization.

For instance, in a palladium-catalyzed process, the coordination of the palladium catalyst to the alkyne can be followed by an intramolecular attack from a tethered nucleophile, which could be the deprotected alcohol or another functional group introduced elsewhere in the molecule. The presence of the protected alcohol at the propargylic position is crucial for pre-organizing the substrate for efficient cyclization.

Hydroalkynylation Reactions

The internal alkyne of 1-(1-Methoxyisopropoxy)pent-2-yne can undergo hydroalkynylation reactions, where a terminal alkyne adds across the triple bond.[5][6] This reaction is a powerful tool for the construction of conjugated enynes, which are valuable intermediates in natural product synthesis. The stereochemical outcome of this addition (trans or cis) can often be controlled by the choice of catalyst and ligands.

Comparison with Alternative Protected Propargyl Alcohols

The choice of a protecting group for a propargyl alcohol is a critical decision in a synthetic plan. The ideal protecting group should be easy to introduce, stable to the reaction conditions of subsequent steps, and readily cleaved without affecting other functional groups.[7][8] Let's compare the methoxyisopropyl (MOM-type) protection in our title compound with other common choices.

Protecting Group	Structure	Key Advantages	Key Disadvantages
Methoxyisopropyl (MOM-type)	-CH(CH₃)OCH₃	Stable to most basic and nucleophilic reagents.[2]	Cleaved by strong acids; can be sensitive to some Lewis acids.[9]
TBDMS (tert-Butyldimethylsilyl)	-Si(CH₃)₂(C(CH₃)₃)	Stable to a wide range of non-acidic conditions; cleaved by fluoride ions.[2]	Can be bulky, potentially hindering some reactions.
Benzyl (Bn)	-CH₂Ph	Very stable to acidic and basic conditions.[10]	Requires hydrogenolysis or strong reducing conditions for removal, which can affect other functional groups like alkenes or alkynes.[10]

Expert Insight: The methoxyisopropyl group in 1-(1-Methoxyisopropoxy)pent-2-yne offers a good balance of stability and ease of removal. Its stability to basic and organometallic reagents makes it suitable for reactions involving Grignard reagents or strong bases, where a silyl group might be labile. While it is removed under acidic conditions, the reactivity can be tuned to achieve selective deprotection in the presence of other acid-sensitive groups.[4]

Experimental Protocols

The following protocols are representative examples of the protection and deprotection of a propargyl alcohol with a MOM-type group, adapted from established procedures.

Protocol: Protection of Pent-2-yn-1-ol with a Methoxyisopropyl Group

Objective: To synthesize 1-(1-Methoxyisopropoxy)pent-2-yne.

Materials:

• Pent-2-yn-1-ol

• 2-Methoxypropene

• Pyridinium p-toluenesulfonate (PPTS)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a solution of pent-2-yn-1-ol (1.0 eq) in anhydrous dichloromethane (0.2 M) at 0 °C under an inert atmosphere, add 2-methoxypropene (1.5 eq).

• Add a catalytic amount of pyridinium p-toluenesulfonate (0.05 eq).

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 1-(1-Methoxyisopropoxy)pent-2-yne.

Protocol: Chemoselective Deprotection of the Methoxyisopropyl Group

Objective: To deprotect 1-(1-Methoxyisopropoxy)pent-2-yne to yield pent-2-yn-1-ol, while preserving the alkyne functionality.

Materials:

• 1-(1-Methoxyisopropoxy)pent-2-yne

• Methanol

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 1-(1-Methoxyisopropoxy)pent-2-yne (1.0 eq) in methanol (0.1 M).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.1 eq).

• Stir the reaction at room temperature for 1-3 hours, monitoring by TLC.

• Once the starting material is consumed, neutralize the reaction by adding saturated aqueous sodium bicarbonate solution.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography if necessary.

Mechanism of Acid-Catalyzed MOM Deprotection:

Caption: Acid-catalyzed deprotection of the methoxyisopropyl ether.

Conclusion and Future Outlook

1-(1-Methoxyisopropoxy)pent-2-yne stands as a valuable and versatile building block in the synthetic chemist's toolbox. The methoxyisopropyl protecting group provides a robust shield for the primary hydroxyl group under a variety of reaction conditions, particularly those involving basic or nucleophilic reagents. Its true power is unleashed in complex synthetic sequences where the internal alkyne is the focal point of reactivity, enabling the construction of intricate molecular frameworks.

While direct, head-to-head comparative studies with other protected propargyl alcohols are not extensively documented for every conceivable reaction, the principles of protecting group chemistry provide a strong foundation for rational selection. The choice between a MOM-type, silyl, or benzyl protecting group will ultimately depend on the specific synthetic route and the compatibility of the deprotection conditions with other functionalities present in the molecule.

Future research in this area will likely focus on the development of even more chemoselective and milder deprotection methods, as well as the discovery of novel transition-metal-catalyzed transformations that can exploit the unique electronic and steric properties of substrates like 1-(1-Methoxyisopropoxy)pent-2-yne. As the demand for more efficient and elegant synthetic routes to complex molecules continues to grow, the strategic use of well-designed building blocks such as this will undoubtedly play a pivotal role.

References

• Selective Thiolative Lactonization of Internal Alkynes Bearing a Hydroxyl Group with Carbon Monoxide and Organic Disulfides Catalyzed by Transition-Metal Complexes. PubMed. [Link]

• Synthesis of Heterocycles by Using Propargyl Compounds as Versatile Synthons. Semantic Scholar. [Link]

• A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. Semantic Scholar. [Link]

• Synthesis of Heterocycles by Using Propargyl Compounds as Versatile Synthons. ResearchGate. [Link]

• Remarkable effect of 2,2′-bipyridyl: mild and highly chemoselective deprotection of methoxymethyl (MOM) ethers in combination with TMSOTf (TESOTf). RSC Publishing. [Link]

• trans-Hydroalkynylation of Internal 1,3-Enynes Enabled by Cooperative Catalysis. PMC. [Link]

• 1,2-Silyl Shift-Induced Heterocyclization of Propargyl Silanes: Synthesis of Five-Membered Heterocycles Containing a Functionalized Olefin Side Chain. ACS Publications. [Link]

• Remarkable effect of 2,2′-bipyridyl: Mild and highly chemoselective deprotection of methoxymethyl (MOM) ethers in combination with TMSOTf (TESOTf). ResearchGate. [Link]

• Propargyl vinyl ethers as heteroatom-tethered enyne surrogates: diversity-oriented strategies for heterocycle synthesis. Chemical Communications (RSC Publishing). [Link]

• 1,2-Silyl Shift-Induced Heterocyclization of Propargyl Silanes: Synthesis of Five-Membered Heterocycles Containing a Functionalized Olefin Side Chain. PubMed. [Link]

• Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. PMC. [Link]

• Recent Developments on the Cascade Cyclization of Propargylic Alcohols to Construct Heterocyclic Compounds. ResearchGate. [Link]

• Transition metal-catalyzed selective hydroalkynylation of internal alkynes with terminal alkynes. ResearchGate. [Link]

• Transition-Metal-Catalyzed Functionalization of Alkynes with Organoboron Reagents: New Trends, Mechanistic Insights, and Applications. ACS Publications. [Link]

• Scope and advances in the catalytic propargylic substitution reaction. PMC. [Link]

• Expeditious Enyne Construction from Alkynes via Oxidative Pd(II) Catalyzed Heck-Type Coupling. PMC. [Link]

• PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Neliti. [Link]

• Metal-free cascade rearrangement/radical addition/oxidative C–H annulation of propargyl alcohols with sodium sulfinates: access to 2-sulfenylindenones. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Recent Progress of Protecting Groups for Terminal Alkynes. ccaponline.net. [Link]

• Au(PPh3)Cl/AgOTf/TsOH-Catalyzed Cascade Reaction between 1-(2-Hydroxyphenyl)-propargyl Alcohols and β-Oxoketones (Amides, Acid): Diastereoselective Construction of cis-3a,8a-Dihydrofuro[2,3-b]benzofuran Framework. ACS Publications. [Link]

• One-pot Synthesis of Alkynes from Esters via a Tandem Reduction-Ohira-Bestmann Reaction. Organic Syntheses. [Link]

• Sustainable Approaches for the Protection and Deprotection of Functional Groups. PMC. [Link]

• Protecting Groups. Chemistry LibreTexts. [Link]

• High Rates of Quinone‐Alkyne Cycloaddition Reactions are Dictated by Entropic Factors. WUR eDepot. [Link]

• Alcohol Protecting Groups. University of Calgary. [Link]

• The Alkyne Zipper Reaction: A Useful Tool in Synthetic Chemistry. MDPI. [Link]

• Reaction Chemistry & Engineering. University of Southampton ePrints. [Link]

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Case Studies in Alkyne Protection: A Comparative Guide to Efficiency, Orthogonality, and Strategic Deployment

In complex organic synthesis, multi-step drug development, and bioorthogonal click chemistry, the alkyne is a highly versatile but vulnerable functional group. Without proper shielding, terminal alkynes are prone to unwanted side reactions, most notably the oxidative Glaser coupling during polymerization or cross-coupling events[1].

Selecting the correct alkyne protecting group is not merely a matter of masking reactivity; it is an exercise in strategic orthogonality. This guide provides an objective, data-backed comparison of the two primary classes of alkyne protection: Silyl-based protection (TMS, TES, TIPS) and Transition Metal complexation (Dicobalt Hexacarbonyl), detailing their mechanistic causality, experimental efficiency, and step-by-step deployment protocols.

The Silyl Spectrum: Tuning Steric Bulk for Orthogonality

Silyl groups protect terminal alkynes by replacing the acidic sp-hybridized proton with a silicon atom. The efficiency, stability, and lability of this C(sp)–Si bond are entirely dictated by the steric bulk of the alkyl substituents on the silicon atom.

• Trimethylsilyl (TMS): Highly labile. The small methyl groups offer minimal steric shielding, leaving the silicon atom highly susceptible to nucleophilic attack (e.g., by methanol or mild bases). TMS is often chosen when mild deprotection is required, though it can inadvertently fall off under standard CuAAC (click) conditions[2].

• Triisopropylsilyl (TIPS): Exceptionally robust. The bulky isopropyl groups create a dense steric umbrella, rendering the silicon atom inaccessible to weak nucleophiles and bases. Cleavage strictly requires the high-affinity, specific formation of a Si–F bond, typically driven by Tetrabutylammonium fluoride (TBAF)[2].

Case Study: Semi-Orthogonal Deprotection for Successive CuAAC

In the synthesis of complex multi-triazole scaffolds, researchers require multiple alkynes to be revealed one at a time. By pairing a TMS-protected alkyne with a TIPS-protected alkyne on the same molecule, chemists can achieve perfect semi-orthogonality. The TMS group is cleaved using a mild base, allowing the first CuAAC reaction to proceed, while the TIPS group remains 100% intact until exposed to TBAF[2].

Experimental Data: Silyl Protecting Groups Comparison

Protecting Group	Steric Bulk	Deprotection Reagent	Orthogonality Profile	Typical Yield
TMS	Low	K2​CO3​ / MeOH, RT	Cleaved in the presence of TES or TIPS	>95%
TES	Medium	AgNO3​ , mild conditions	Cleaved in the presence of TIPS	~90%
TIPS	High	TBAF / THF, RT	Stable to mild bases, acids, and CuAAC	>90%

Protocol 1: Selective Deprotection of TMS in the Presence of TIPS

Causality Check: The use of K2​CO3​ relies on the steric vulnerability of the TMS group. Methoxide ions (generated in situ) easily attack the unhindered silicon atom of TMS, whereas the bulky isopropyl groups of TIPS physically block the nucleophile's trajectory.

• Preparation: Dissolve the TMS/TIPS dialkyne scaffold in a 1:1 mixture of Methanol and Tetrahydrofuran (THF). The THF ensures complete solubility of the organic scaffold.

• Base Addition: Add 1.5 equivalents of anhydrous K2​CO3​ .

• Reaction Monitoring: Stir at room temperature for 2–4 hours. Self-Validation: Monitor via TLC. The reaction is complete when the higher Rf​ spot (dialkyne) fully converts to a lower Rf​ spot (mono-deprotected alkyne).

• Workup: Dilute with water to quench the base and extract with ethyl acetate. The TIPS group will survive this mild basic workup without degradation.

Transition Metal Shielding: Dicobalt Hexacarbonyl ( Co2​(CO)6​ )

While silyl groups only protect the terminal proton, dicobalt hexacarbonyl complexes protect the alkyne π -system itself. By reacting an alkyne with Dicobalt Octacarbonyl ( Co2​(CO)8​ ), a tetrahedral Co2​C2​ cluster is formed[3].

This transformation is profound: it rehybridizes the alkyne carbons from a linear 180° geometry to a bent ~140° geometry. This effectively relieves ring strain in cyclic alkynes (such as BCN) and sterically masks the triple bond from reactive species, preventing Glaser coupling and allowing for aggressive functionalization at the propargylic position (the Nicholas reaction)[4].

Case Study: Protecting Strained Alkynes for Bioorthogonal Chemistry

Strained alkynes are highly reactive and can degrade during multi-step synthesis. Researchers successfully protected a strained bicyclononyne (BCN) derivative using Co2​(CO)8​ . After synthetic manipulations, the alkyne was regenerated using oxidative demetalation, proving that strained alkynes can be temporarily masked and recovered for late-stage bioorthogonal labeling[4]. Furthermore, recent advancements have introduced Near-Infrared (NIR) photocatalysis as a mild, metal-free alternative to harsh chemical oxidants for demetalation[3].

Experimental Data: Dicobalt Hexacarbonyl Protection Efficiency

Substrate Type	Protection Yield ( Co2​(CO)8​ )	Deprotection Method	Deprotection Yield
Terminal Alkyne	85–95%	CAN (Chemical Oxidation)	70–85%
Internal Alkyne (Aryl)	90–100%	NIR Photocatalysis (810 nm)	92–100%
Strained Alkyne (BCN)	~88%	CAN (Chemical Oxidation)	60–75%

Protocol 2: Co2​(CO)6​ Complexation and NIR Photocatalytic Demetalation

Causality Check: Co2​(CO)8​ spontaneously coordinates to the alkyne π -bond at room temperature, driven thermodynamically by the release of CO gas. For deprotection, traditional oxidants like Ceric Ammonium Nitrate (CAN) can damage sensitive functional groups. NIR photocatalysis offers a superior alternative by generating localized oxidative species that selectively destabilize the Co–C bond under aerobic conditions without harsh reagents[3].

• Complexation (Protection): Dissolve the alkyne in dry CH2​Cl2​ . Add 1.1 equivalents of Co2​(CO)8​ at room temperature.

• Validation: Observe the immediate evolution of CO gas (bubbling). The solution will rapidly turn dark red/brown. Stir for 2 hours.

• Purification: Purify via flash chromatography on silica gel to yield the stable Co2​(CO)6​ -alkyne complex.

• Photocatalytic Deprotection: Dissolve the complex in an aerobic solvent system. Add a cyanine-based NIR photocatalyst (e.g., 2 mol%).

• Irradiation: Irradiate the mixture with an 810 nm LED. The aerobic environment and localized excitation selectively demetalate the complex, regenerating the free alkyne in near-quantitative yields.

Workflow Visualization: Semi-Orthogonal Strategy

The following diagram illustrates a logical workflow for utilizing these distinct protecting groups on a single molecular scaffold to achieve sequential, highly controlled click reactions.

Workflow of semi-orthogonal alkyne deprotection strategies for sequential click chemistry.

Conclusion

The efficiency of an alkyne protection strategy is not measured solely by its yield, but by its orthogonality. Silyl groups offer a highly tunable spectrum of steric hindrance, allowing for sequential deprotection using mild bases (for TMS) followed by fluoride sources (for TIPS). Conversely, Dicobalt Hexacarbonyl provides a fundamentally different mechanism of protection—masking the π -bond itself—which is invaluable for stabilizing strained alkynes and preventing transition-metal catalyzed side reactions like Glaser coupling. By combining these strategies, researchers can exert absolute temporal and spatial control over complex molecular architectures.

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]